Benzene, 1-nitro-4-pentyl-

• CAS: 95857-32-2

Core Science & Biosynthesis

1-nitro-4-pentylbenzene chemical structure and properties

An In-depth Technical Guide to 1-Nitro-4-pentylbenzene: Structure, Properties, and Synthesis

Introduction

1-Nitro-4-pentylbenzene is an aromatic organic compound featuring a pentyl group and a nitro group attached to a benzene ring at the para position. As a member of the nitroaromatic family, its chemical behavior is significantly influenced by the strong electron-withdrawing nature of the nitro group, which deactivates the aromatic ring towards electrophilic substitution and activates it for nucleophilic substitution.[1][2] This guide provides a comprehensive overview of the chemical structure, predicted properties, a detailed synthetic protocol, and the expected spectroscopic characteristics of 1-nitro-4-pentylbenzene, drawing upon established knowledge of closely related 4-alkynitrobenzenes and substituted nitroaromatic compounds. This document is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the synthesis and application of functionalized aromatic molecules.

Chemical Structure and Properties

The molecular structure of 1-nitro-4-pentylbenzene consists of a benzene ring substituted with a straight-chain pentyl group and a nitro functional group. The IUPAC name for this compound is 1-nitro-4-pentylbenzene.

Predicted Physicochemical Properties of 1-Nitro-4-pentylbenzene

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₁H₁₅NO₂	From structure
Molecular Weight	193.24 g/mol	From formula
Appearance	Pale yellow oil	Analogy with nitrobenzene and other alkylnitrobenzenes[3]
Boiling Point	>210 °C	Expected to be higher than nitrobenzene (210.9 °C) due to the pentyl group[3]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, ether, acetone)	General solubility of nitroaromatic compounds[3]
Density	~1.1 g/cm³	Similar to other alkylated nitrobenzenes

Synthesis of 1-Nitro-4-pentylbenzene

The synthesis of 1-nitro-4-pentylbenzene can be achieved through the nitration of pentylbenzene. This electrophilic aromatic substitution reaction introduces a nitro group onto the benzene ring. The pentyl group is an ortho-, para- director; therefore, the reaction will yield a mixture of 1-nitro-2-pentylbenzene and 1-nitro-4-pentylbenzene. The para isomer is typically the major product due to reduced steric hindrance.

Experimental Protocol: Nitration of Pentylbenzene

This protocol describes a laboratory-scale synthesis of 1-nitro-4-pentylbenzene.

Materials:

• Pentylbenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Column chromatography setup (Silica gel, hexane/ethyl acetate solvent system)

Procedure:

• Preparation of the Nitrating Mixture: In a flask, carefully add concentrated sulfuric acid. Cool the flask in an ice bath. Slowly add concentrated nitric acid to the chilled sulfuric acid with constant stirring. Maintain the temperature below 10°C during this addition.[4]

• Reaction Setup: Place pentylbenzene in a separate round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool this flask to 0-5°C using an ice bath.

• Nitration Reaction: Slowly add the prepared nitrating mixture dropwise to the stirred pentylbenzene solution. The rate of addition should be controlled to maintain the reaction temperature between 0-10°C.[4]

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-10°C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with dichloromethane.

• Washing: Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[4]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product mixture of ortho and para isomers.

• Purification: Separate the para-isomer (1-nitro-4-pentylbenzene) from the ortho-isomer using column chromatography on silica gel, typically with a hexane/ethyl acetate eluent system. The isomers have different polarities, allowing for their separation.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 1-nitro-4-pentylbenzene.

Spectroscopic Characterization

The structure of 1-nitro-4-pentylbenzene can be confirmed using various spectroscopic techniques. The following are predicted data based on analogous compounds.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Aromatic protons will appear as two doublets in the region of δ 7.2-8.2 ppm, characteristic of a 1,4-disubstituted benzene ring.

  • The protons of the pentyl group will show signals in the upfield region (δ 0.8-2.7 ppm). The terminal methyl group will be a triplet, and the methylene groups will appear as multiplets.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • The aromatic carbons will show four distinct signals in the δ 120-150 ppm range. The carbon attached to the nitro group will be the most downfield.

  • The carbons of the pentyl chain will appear in the δ 14-36 ppm region.

• IR (Infrared) Spectroscopy:

  • Strong characteristic peaks for the nitro group will be present. The asymmetric N-O stretching vibration is expected around 1550-1475 cm⁻¹, and the symmetric stretch will be in the 1360-1290 cm⁻¹ region.[5]

  • C-H stretching vibrations of the aromatic ring will be observed just above 3000 cm⁻¹.

  • C-H stretching of the alkyl chain will be seen just below 3000 cm⁻¹.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) would be observed at m/z = 193.

  • Common fragmentation patterns would include the loss of the nitro group (-NO₂) and fragmentation of the pentyl chain.

Chemical Reactivity

The reactivity of 1-nitro-4-pentylbenzene is dominated by the nitro group and the pentyl-substituted aromatic ring.

• Reduction of the Nitro Group: The most common reaction of aromatic nitro compounds is the reduction of the nitro group to an amine.[2] This can be achieved using various reducing agents, such as catalytic hydrogenation (H₂/Pd, Pt, or Ni) or chemical reduction with metals in acid (e.g., Sn/HCl, Fe/HCl). This reaction would yield 4-pentylaniline, a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

• Electrophilic Aromatic Substitution: The nitro group is a strong deactivating group and a meta-director for electrophilic aromatic substitution.[1][6] Therefore, further substitution on the ring (e.g., nitration, halogenation, sulfonation) will be significantly slower than for benzene and will occur at the positions meta to the nitro group (and ortho to the pentyl group).

• Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the aromatic ring for nucleophilic aromatic substitution, particularly at the ortho and para positions relative to the nitro group. However, in 1-nitro-4-pentylbenzene, there are no leaving groups at these positions, so this reactivity is less relevant unless further modifications are made.

Reactivity Profile Diagram

Caption: Key chemical reactions of 1-nitro-4-pentylbenzene.

Potential Applications and Toxicological Considerations

While specific applications for 1-nitro-4-pentylbenzene are not widely documented, its derivatives, particularly 4-pentylaniline, could serve as precursors in various fields. Aniline derivatives are crucial in the synthesis of dyes, polymers, and pharmaceuticals.[7][8] For instance, the aniline moiety is a common structural feature in many drug molecules.

Toxicology: There is no specific toxicological data for 1-nitro-4-pentylbenzene. However, it is prudent to handle this compound with care, assuming it has a toxicological profile similar to other nitroaromatic compounds. Nitrobenzene and its analogs are known to be toxic.[3][9] They can be absorbed through the skin and may cause methemoglobinemia, a condition where the oxygen-carrying capacity of the blood is reduced.[10] Chronic exposure to some nitroaromatic compounds has been linked to damage to the central nervous system, liver, and kidneys.[10][11] Some nitroaromatic compounds are also classified as possible human carcinogens.[3][9] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling 1-nitro-4-pentylbenzene, and all work should be conducted in a well-ventilated fume hood.

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In-Depth Technical Guide: p-Pentylnitrobenzene (1-Nitro-4-pentylbenzene)

Executive Summary

In the fields of medicinal chemistry and advanced materials science, functionalized aromatic building blocks are critical for developing complex molecular architectures. p-Pentylnitrobenzene , systematically known as 1-nitro-4-pentylbenzene , is a highly versatile intermediate. Characterized by its electron-withdrawing nitro group and lipophilic, flexible pentyl chain, this compound serves as a foundational precursor for synthesizing mesogenic compounds (liquid crystals) and lipophilic pharmacophores. This whitepaper provides an authoritative breakdown of its nomenclature, physicochemical properties, and a field-proven, self-validating protocol for its regioselective synthesis.

Nomenclature and Structural Identity

The structural identity of this compound is defined by a central benzene ring bearing two substituents at opposite ends (the 1 and 4 positions).

• IUPAC Name: 1-nitro-4-pentylbenzene. According to IUPAC nomenclature rules, the nitro group (-NO₂) dictates the principal functional group priority on the aromatic ring (position 1), placing the linear five-carbon alkyl chain (-C₅H₁₁) at position 4.

• Common Synonyms: p-pentylnitrobenzene, 1-pentyl-4-nitrobenzene, and 4-pentyl-1-nitrobenzene[1].

• Industrial Identifiers: The compound is globally tracked under the CAS Registry Number 95857-32-2 [2].

Physicochemical Data Summary

To facilitate rapid reference for computational chemistry and formulation workflows, the core quantitative data for p-pentylnitrobenzene is summarized below:

Property	Value
IUPAC Name	1-nitro-4-pentylbenzene
Synonyms	p-pentylnitrobenzene, 1-pentyl-4-nitrobenzene
CAS Registry Number	95857-32-2[2]
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
SMILES	CCCCCc1ccc(cc1)[O-][3]

Synthetic Pathways and Mechanistic Insights

While 1-nitro-4-pentylbenzene has been observed as a minor byproduct (approx. 1% yield) during the light-mediated palladium-catalyzed cis-semihydrogenation of 1-nitro-4-(pent-1-yn-1-yl)benzene[4], scalable laboratory and industrial synthesis relies on the Electrophilic Aromatic Substitution (EAS) of pentylbenzene (CAS 538-68-1)[5].

The linear pentyl chain is an ortho/para-directing, weakly activating group. However, due to the significant steric bulk of the freely rotating pentyl chain, the electrophilic attack of the nitronium ion (NO₂⁺) is thermodynamically and kinetically driven toward the para-position, provided the thermal conditions are strictly controlled.

Synthetic workflow from pentylbenzene to the downstream 4-pentylaniline intermediate.

Experimental Protocol: Regioselective Synthesis and Isolation

The following methodology details a self-validating system for the synthesis of p-pentylnitrobenzene, ensuring high regioselectivity and analytical purity.

Step 1: Generation of the Nitronium Ion

• Procedure: In a 250 mL round-bottom flask submerged in an ice-salt bath (-5 °C to 0 °C), slowly add 1.0 equivalent of concentrated nitric acid (HNO₃, 68%) to 1.5 equivalents of concentrated sulfuric acid (H₂SO₄, 98%) dropwise under vigorous magnetic stirring.

• Causality & Logic: H₂SO₄ acts as both a strong Brønsted acid and a dehydrating agent, protonating HNO₃ to generate the highly electrophilic nitronium ion (NO₂⁺). The ice-salt bath is critical to prevent the thermal decomposition of the nitrating mixture and to control the highly exothermic nature of the reaction.

Step 2: Substrate Addition

• Procedure: Dissolve 1.0 equivalent of pentylbenzene in anhydrous dichloromethane (DCM). Add this solution dropwise to the nitrating mixture over 30 minutes. Maintain the internal temperature strictly below 5 °C.

• Causality & Logic: Strict thermal control suppresses the formation of the meta-isomer and prevents oxidative degradation or poly-nitration (e.g., 2,4-dinitropentylbenzene). The low temperature maximizes the steric hindrance exerted by the pentyl group, driving the regioselectivity toward the para-position.

Step 3: Reaction Monitoring and Quenching

• Procedure: Stir the mixture for 2 hours at 0–5 °C. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (9:1) mobile phase. Once complete, pour the reaction mixture carefully over 200 g of crushed ice.

• Causality & Logic: TLC provides real-time validation of reaction progress. Quenching in ice immediately halts the EAS mechanism and dilutes the strong acids, precipitating the crude organic products while avoiding heat spikes that could cause product degradation.

Step 4: Extraction and Chromatographic Purification

• Procedure: Extract the aqueous layer three times with DCM. Wash the combined organic layers with saturated aqueous NaHCO₃ (until CO₂ evolution ceases) and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure. Purify the resulting crude oil via silica gel column chromatography (gradient: pentane to pentane/MTBE 100:1).

• Causality & Logic: The ortho- and para-isomers exhibit distinct dipole moments. The highly symmetric p-pentylnitrobenzene interacts differently with the polar silica stationary phase compared to the sterically hindered ortho-isomer, allowing for clean baseline separation and isolation of the target compound as a slightly yellow oil[4].

Step 5: Analytical Verification (Self-Validation)

• Procedure: Validate the isolated fraction using ¹H-NMR (CDCl₃).

• Causality & Logic: The para-substitution pattern is definitively confirmed by the presence of an AA'BB' spin system in the aromatic region. The literature standard for p-pentylnitrobenzene shows two distinct doublets at δ 8.19 ppm (d, J = 8.8 Hz, 2H) and δ 7.41 ppm (d, J = 8.8 Hz, 2H) [4], corresponding to the protons adjacent to the nitro and pentyl groups, respectively.

Downstream Applications in Drug Development and Materials

The primary industrial and research utility of p-pentylnitrobenzene lies in its downstream reduction. Utilizing catalytic hydrogenation (e.g., H₂ over Pd/C), the nitro group is readily reduced to an amine, yielding 4-pentylaniline (CAS 33228-44-3)[6].

4-Pentylaniline is a highly sought-after building block. In materials science, it is reacted with various aldehydes to form Schiff bases that exhibit nematic liquid crystalline phases. In medicinal chemistry, the lipophilic pentyl chain is utilized to enhance the membrane permeability and bioavailability of small-molecule APIs, making p-pentylnitrobenzene an indispensable starting point for lipophilicity-driven drug design.

References

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3.[2] 20264-95-3 | 1-(2-Chloroethyl)-4-nitrobenzene - BLDpharm Source: bldpharm.com URL:2

4.[3] 1-Pentyl-4-nitrobenzene | Chemical Substance Information | JST (SMILES) Source: jst.go.jp URL:3

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4-pentylnitrobenzene molecular weight and formula

An In-depth Technical Guide to 4-Pentylnitrobenzene: Synthesis, Characterization, and Applications in Drug Development

Abstract

This technical guide provides a comprehensive overview of 4-pentylnitrobenzene, a nitroaromatic compound with significant potential in medicinal chemistry and materials science. The document details the fundamental physicochemical properties of 4-pentylnitrobenzene, including its molecular formula and weight. A primary focus is placed on its synthesis via the nitration of pentylbenzene, with a detailed, step-by-step experimental protocol. Furthermore, this guide presents an in-depth analysis of its structural characterization through predicted spectroscopic data, including ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Finally, the guide explores the burgeoning applications of 4-pentylnitrobenzene in drug development, contextualized within the broader landscape of nitroaromatic compounds in pharmacology.

Core Molecular Attributes

4-Pentylnitrobenzene is an aromatic compound characterized by a benzene ring substituted with a nitro group (-NO₂) and a pentyl group (-C₅H₁₁). The para-substitution pattern, where the two groups are positioned opposite to each other on the benzene ring, is crucial for its chemical properties and reactivity.

Property	Value
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
IUPAC Name	1-Nitro-4-pentylbenzene
Synonyms	p-Pentylnitrobenzene

Synthesis of 4-Pentylnitrobenzene

The most common and direct method for the synthesis of 4-pentylnitrobenzene is the electrophilic aromatic substitution reaction, specifically the nitration of pentylbenzene. This reaction involves the introduction of a nitro group onto the benzene ring using a nitrating agent, typically a mixture of concentrated nitric acid and sulfuric acid.

Reaction Mechanism

The nitration of pentylbenzene proceeds through the formation of the nitronium ion (NO₂⁺), a powerful electrophile, which then attacks the electron-rich benzene ring. The pentyl group is an ortho-, para-directing activator, meaning it directs the incoming electrophile to the positions ortho and para to it. Due to steric hindrance at the ortho positions, the para-substituted product, 4-pentylnitrobenzene, is typically the major product.

Caption: Formation of 4-Pentylnitrobenzene via Electrophilic Aromatic Substitution.

Experimental Protocol: Nitration of Pentylbenzene

This protocol outlines a general procedure for the laboratory-scale synthesis of 4-pentylnitrobenzene.

Materials:

• Pentylbenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Preparation of the Nitrating Mixture: In a flask, carefully and slowly add concentrated nitric acid to chilled concentrated sulfuric acid in a 1:2 molar ratio, while maintaining the temperature below 10°C using an ice bath.

• Reaction Setup: Place pentylbenzene in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0-5°C in an ice bath.

• Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture dropwise to the stirred pentylbenzene solution, ensuring the temperature of the reaction mixture does not exceed 10°C.

• Reaction: After the addition is complete, continue stirring the mixture at 0-10°C for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

  • Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude 4-pentylnitrobenzene can be further purified by column chromatography on silica gel or by vacuum distillation to separate it from any ortho isomer and unreacted starting material.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the pentyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.2	Doublet	2H	Aromatic protons ortho to the nitro group
~ 7.4	Doublet	2H	Aromatic protons meta to the nitro group
~ 2.7	Triplet	2H	-CH₂- group attached to the benzene ring
~ 1.6	Multiplet	2H	-CH₂- group beta to the benzene ring
~ 1.3	Multiplet	4H	-CH₂- groups gamma and delta to the benzene ring
~ 0.9	Triplet	3H	Terminal -CH₃ group

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will reflect the different carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 150	Aromatic C attached to the nitro group
~ 148	Aromatic C attached to the pentyl group
~ 129	Aromatic C meta to the nitro group
~ 124	Aromatic C ortho to the nitro group
~ 36	-CH₂- group attached to the benzene ring
~ 31	-CH₂- group beta to the benzene ring
~ 30	-CH₂- group gamma to the benzene ring
~ 22	-CH₂- group delta to the benzene ring
~ 14	Terminal -CH₃ group

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 4-pentylnitrobenzene is expected to show characteristic absorption bands for the nitro group, the aromatic ring, and the alkyl chain.[1]

Wavenumber (cm⁻¹)	Vibration
~ 3100-3000	Aromatic C-H stretch
~ 2960-2850	Aliphatic C-H stretch
~ 1600-1585, 1500-1400	Aromatic C=C in-ring stretch
~ 1530-1500	Asymmetric NO₂ stretch
~ 1350-1330	Symmetric NO₂ stretch
~ 860-840	C-H "oop" for 1,4-disubstituted benzene

Mass Spectrometry (MS) (Predicted)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

m/z	Fragment
193	[M]⁺ (Molecular ion)
147	[M - NO₂]⁺
136	[M - C₄H₉]⁺ (Loss of butyl radical)
91	[C₇H₇]⁺ (Tropylium ion)

Applications in Drug Development

Nitroaromatic compounds, such as 4-pentylnitrobenzene, are a significant class of therapeutic agents with a wide range of pharmacological properties, including antibacterial, antiprotozoal, and anticancer activities.[2][3] The biological activity of these compounds is often linked to the reductive bioactivation of the nitro group.[3][4]

Mechanism of Action in Biological Systems

The electron-withdrawing nature of the nitro group makes nitroaromatic compounds susceptible to reduction by nitroreductase enzymes, which are often found in higher concentrations in hypoxic (low oxygen) environments, such as those characteristic of solid tumors.[5] This bioreduction can lead to the formation of reactive species that are cytotoxic.

Caption: Bioreductive activation of a nitroaromatic compound.

Potential as a Scaffold in Medicinal Chemistry

4-Pentylnitrobenzene can serve as a versatile building block for the synthesis of more complex, pharmacologically active molecules. The nitro group can be readily reduced to an amino group, providing a handle for further functionalization. The pentyl group can influence the lipophilicity of the molecule, which is a critical parameter for drug absorption and distribution.

The amino derivative, 4-pentylaniline, is an intermediate in the synthesis of various compounds, including pharmaceuticals and materials.[6]

Hypoxia-Activated Prodrugs

The selective activation of nitroaromatic compounds in hypoxic environments makes them attractive candidates for the development of hypoxia-activated prodrugs (HAPs) for cancer therapy.[5] These prodrugs are designed to be relatively non-toxic in healthy, well-oxygenated tissues but are converted to their active, cytotoxic form in the hypoxic microenvironment of tumors. This targeted activation can potentially reduce the systemic toxicity associated with conventional chemotherapy.

Conclusion

4-Pentylnitrobenzene is a compound with well-defined chemical properties and a straightforward synthetic route. Its true potential lies in its utility as a scaffold for the development of novel therapeutic agents, particularly in the realm of oncology. The presence of the nitro group allows for targeted drug delivery strategies based on the unique physiology of tumor microenvironments. Further research into the derivatization of 4-pentylnitrobenzene and the biological evaluation of its analogs is warranted to fully explore its therapeutic potential.

References

• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. Available at: [Link]

• Nitroaromatic Antibiotics. Encyclopedia MDPI. Available at: [Link]

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources. PMC. Available at: [Link]

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. Available at: [Link]

• Introduction to 4-Pentylaniline Compound. Ontosight AI. Available at: [Link]

• 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

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Difference between n-pentyl and tert-pentyl nitrobenzene

Topic: Comparative Analysis of n-Pentyl and tert-Pentyl Nitrobenzene: Structural Determinants in Synthesis and Pharmacology Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

In the optimization of lead compounds and functional materials, the alkyl substituent on an aromatic ring acts as a critical lever for modulating physicochemical properties and metabolic stability. This guide analyzes the distinct behaviors of 1-nitro-4-pentylbenzene (n-pentyl) and 1-nitro-4-(1,1-dimethylpropyl)benzene (tert-pentyl) .[1]

While sharing an identical molecular formula (

), these isomers diverge fundamentally in their regiochemical reactivity during synthesis and their metabolic fate in biological systems.[1] For the drug developer, the tert-pentyl group represents a "metabolic block" strategy to extend half-life, whereas the n-pentyl group offers a handle for predictable biodegradation.

Structural & Electronic Fundamentals

The core differentiator lies in the carbon atom attached to the benzene ring (the benzylic position).

Feature	n-Pentyl Nitrobenzene	tert-Pentyl Nitrobenzene
Benzylic Carbon	Secondary ( )	Quaternary ( )
Benzylic Hydrogens	2 (Available for abstraction)	0 (Metabolically blocked)
Steric Bulk ( )	Moderate, flexible chain	High, rigid bulk
Electronic Effect	Weak activator (Inductive )	Strong activator (Inductive , hyperconjugation limited)
Shape	Linear, high surface area	Globular, low surface area

Key Insight: The quaternary carbon of the tert-pentyl group acts as a steric anchor. It forces the alkyl group into a specific conformation relative to the ring, severely hindering ortho-attack during electrophilic substitution, while simultaneously eliminating the primary site for CYP450-mediated oxidation.

Synthetic Pathways & Regioselectivity

The synthesis of these isomers highlights the impact of steric control on electrophilic aromatic substitution (EAS).

Regioselectivity in Nitration

When nitrating the parent alkylbenzenes, the isomer distribution is governed by the size of the alkyl group.

• Nitration of n-Pentylbenzene: The flexible chain offers only moderate steric hindrance.[1]

  • Result: Mixture of Ortho (~35%) and Para (~60%) isomers.[1]

  • Purification: Difficult.[1] Requires fractional distillation due to close boiling points.[1]

• Nitration of tert-Pentylbenzene: The bulky tert-pentyl group effectively shields the ortho positions (steric inhibition of resonance and direct blocking).

  • Result: High selectivity for the Para (>90%) isomer.[1]

  • Purification: Facile.[1][2] The highly symmetrical para-isomer often crystallizes directly or is easily separated.[1]

Visualization of Steric Steering

Caption: Steric steering in nitration. The bulky tert-pentyl group suppresses ortho-substitution, maximizing para-selectivity.

Physicochemical Properties

The globular shape of the tert-pentyl group disrupts van der Waals packing in the liquid phase (lowering boiling point relative to linear isomers) but often increases symmetry in the solid phase (raising melting point).[1]

Property	n-Pentyl Nitrobenzene	tert-Pentyl Nitrobenzene	Implications
Boiling Point	~280°C (Predicted)	~265–270°C	n-Pentyl has higher surface area for intermolecular forces.[1]
Melting Point	< 0°C (Liquid)	~28–30°C (Low melt solid)	tert-Pentyl packs more efficiently in crystal lattice.[1]
LogP (Lipophilicity)	~4.6	~4.4	Branched chains are slightly less lipophilic due to reduced surface area.[1]
Solubility	Immiscible in water	Immiscible in water	Both require organic co-solvents (DCM, EtOAc) for processing.[1]

Biological & Pharmacological Implications

For researchers in drug development (DMPK), this is the most critical distinction. The tert-pentyl group is a bioisostere used to improve metabolic stability.[1]

The Benzylic Oxidation Liability

Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6) preferentially abstract hydrogen atoms from benzylic carbons due to the low bond dissociation energy (BDE) of the C-H bond (~85 kcal/mol vs. ~98 kcal/mol for unactivated alkyls).[1]

• n-Pentyl: The benzylic

  is a "metabolic soft spot."[1] Rapid hydroxylation leads to the formation of a secondary alcohol, which oxidizes further to a ketone or undergoes chain cleavage to benzoic acid derivatives. Result: Short half-life ( ).

• tert-Pentyl: The benzylic carbon is quaternary.[1] There are no hydrogens to abstract . Metabolism is forced to occur at the remote ethyl or methyl groups (omega-oxidation), which is significantly slower and energetically less favorable.[1] Result: Extended half-life (

  ) and improved oral bioavailability.[1]

Metabolic Pathway Diagram

Caption: Metabolic fate comparison.[1] The tert-pentyl group blocks the rapid benzylic oxidation pathway common to n-alkyl aromatics.

Experimental Protocols

Protocol A: Synthesis of p-tert-Pentylnitrobenzene

Rationale: Direct nitration of tert-pentylbenzene is preferred due to high para-selectivity.

Reagents:

• tert-Pentylbenzene (10 mmol)[1]

• Nitric Acid (HNO3, 65%, 15 mmol)

• Sulfuric Acid (H2SO4, 98%, 20 mmol)

• Dichloromethane (DCM)[1]

Methodology:

• Preparation: Dissolve tert-pentylbenzene in DCM (20 mL) in a round-bottom flask. Cool to 0°C using an ice bath.[1]

• Acid Mix: In a separate vessel, carefully add HNO3 to H2SO4 at 0°C.

• Addition: Add the mixed acid dropwise to the organic solution over 30 minutes. Critical: Maintain temperature <10°C to prevent di-nitration or de-alkylation (a known side reaction with bulky carbocations).[1]

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C) for 2 hours.

• Workup: Pour mixture onto crushed ice. Extract with DCM (3x).[1] Wash organic layer with NaHCO3 (sat.) and Brine.[1]

• Purification: Dry over MgSO4 and concentrate. Recrystallize from cold ethanol. The para isomer precipitates as pale yellow needles (MP: 28-30°C).[1]

Protocol B: Self-Validating Purity Check

• 1H NMR (CDCl3): Look for the diagnostic A2B2 aromatic system (two doublets, J ~8 Hz) indicating para-substitution.[1]

  • tert-Pentyl: Singlet (6H) at ~1.3 ppm, Quartet (2H), Triplet (3H).[1]

  • n-Pentyl: Triplet (2H) benzylic at ~2.7 ppm.[1]

• Validation: If the benzylic triplet at 2.7 ppm is absent, the product is free of n-isomer rearrangement artifacts.

References

• Olah, G. A., et al. (1964).[1] "Aromatic Substitution. XVIII. Friedel-Crafts Isopropylation and tert-Butylation of Benzene and Methylbenzenes." Journal of the American Chemical Society.[1] Link (Foundational text on steric control in alkylation/nitration).[1]

• Testa, B., & Krämer, S. D. (2007).[1] "The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and their Mechanisms." Chemistry & Biodiversity.[1] Link (Authoritative source on benzylic oxidation mechanisms).[1]

• Hansch, C., & Leo, A. (1979).[1] "Substituent Constants for Correlation Analysis in Chemistry and Biology." Wiley-Interscience.[1] (Source for steric parameters and LogP values).

• Smith, M. B., & March, J. (2007).[1] "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley.[1][3] (Standard reference for EAS regioselectivity rules).

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Comprehensive Safety, Toxicological, and Handling Profiling of p-Nitro-n-pentylbenzene (CAS 95857-32-2)

An In-Depth Technical Guide for Researchers and Drug Development Professionals

As a Senior Application Scientist, I approach chemical safety not merely as a checklist of hazards, but as a dynamic interplay between molecular structure, biological systems, and environmental fate. p-Nitro-n-pentylbenzene (also known as 1-nitro-4-pentylbenzene) is a specialized aromatic building block utilized in organic synthesis, materials science, and pharmaceutical intermediate development[1].

This whitepaper transcends the standard Safety Data Sheet (SDS) format. By deconstructing the causality behind its physicochemical behavior and toxicological mechanisms, this guide establishes a self-validating framework for safe handling, synthesis, and emergency response.

Structural Dynamics & Physicochemical Profiling

The behavior of p-nitro-n-pentylbenzene is dictated by the push-pull electronic nature of its substituents: the electron-withdrawing nitro (

) group and the lipophilic, weakly electron-donating n-pentyl ( ) chain.

The bulky pentyl chain significantly increases the molecule's partition coefficient (LogP) compared to unsubstituted nitrobenzene. This heightened lipophilicity is the core driver of both its utility in non-polar organic reactions and its specific toxicokinetic hazards (enhanced dermal penetration and adipose sequestration)[2].

Table 1: Quantitative Physicochemical Properties

Property	Value / Description	Mechanistic Implication
CAS Number	95857-32-2	Unique identifier for regulatory tracking.
Molecular Formula	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Defines stoichiometry for synthetic scaling.
Molecular Weight	193.24 g/mol	Critical for precise molarity calculations.
Appearance	Slightly yellow oil	Coloration is typical of nitroaromatic conjugation[3].
Solubility	Insoluble in water; soluble in organic solvents	Dictates the use of biphasic systems or organic eluents in chromatography.
Specific Target Organ Toxicity	Category 3 (Respiratory)	Vapors interact with mucosal membranes, requiring strict ventilation.

Toxicological Mechanisms: The Lipophilic Methemoglobinemia Pathway

Standard SDS documents list "harmful if swallowed or absorbed through skin," but fail to explain why. The primary systemic hazard of p-nitro-n-pentylbenzene is its capacity to induce methemoglobinemia , a condition where the iron within hemoglobin is oxidized from the ferrous (

) to the ferric ( ) state, destroying its oxygen-carrying capacity[4].

The Toxicokinetic Shift

Unsubstituted nitrobenzene is rapidly metabolized and cleared. However, the addition of the n-pentyl chain fundamentally alters the compound's toxicokinetics. The high LogP allows the molecule to rapidly cross the stratum corneum during dermal exposure and sequester within adipose (fat) tissue[5].

• Redox Cycling: Once in systemic circulation, oxygen-insensitive nitroreductases in the gut or hepatic microsomes reduce the nitro group to nitrosobenzene and phenylhydroxylamine metabolites[4].

• Catalytic Oxidation: These metabolites undergo redox cycling, catalytically oxidizing hemoglobin and causing tissue hypoxia (cyanosis)[6].

• The "Delayed Release" Hazard: Because the lipophilic pentyl chain anchors the parent compound in adipose tissue, it slowly leaches back into the bloodstream over time. This can cause recurrent or delayed methemoglobinemia days after the initial exposure, rendering standard single-dose methylene blue treatments insufficient[7].

Figure 1: Mechanism of delayed methemoglobinemia driven by the lipophilic pentyl chain.

Table 2: GHS Hazard Classifications & Causality

Hazard Class	GHS Category	Causality & Biological Mechanism
Skin Irritation	Category 2 (H315)	Lipophilicity disrupts epidermal lipid bilayers, causing defatting and dermatitis[8].
Eye Irritation	Category 2 (H319)	Direct interaction of the nitroaromatic ring with corneal proteins[8].
Aquatic Toxicity	Chronic 3 (H412)	High LogP leads to bioaccumulation in aquatic organisms; resists rapid hydrolysis[9].

Experimental Workflows: Synthesis & Analytical Validation

To utilize p-nitro-n-pentylbenzene effectively, researchers must understand its synthesis and purification. The following self-validating protocol utilizes Electrophilic Aromatic Substitution (EAS). The weakly electron-donating pentyl group directs the incoming nitronium ion (

) to the ortho and para positions. Because the 5-carbon chain provides significant steric hindrance, the para-isomer is the major thermodynamic product.

Protocol 1: Regioselective Synthesis and Isolation

Objective: Synthesize and isolate >98% pure p-nitro-n-pentylbenzene from n-pentylbenzene.

• Nitrating Mixture Preparation: In a rigorously ventilated fume hood, slowly add concentrated nitric acid (

  ) to concentrated sulfuric acid ( ) at 0°C. Causality: The strong acid protonates the nitric acid, generating the highly reactive electrophile, the nitronium ion ( ).

• Substrate Addition: Add n-pentylbenzene dropwise to the mixture, maintaining the temperature below 10°C. Causality: Exothermic control prevents over-nitration (yielding dinitro-derivatives) and oxidative cleavage of the alkyl chain.

• Quenching: Pour the reaction mixture over crushed ice to halt the reaction, then extract the organic layer using dichloromethane (DCM).

• Purification (Critical Step): The crude mixture contains trace ortho-isomer. Purify via silica gel column chromatography (

  ) using a highly non-polar eluent system (Pentane/MTBE 100:1)[3]. Causality: The slight dipole moment difference between the ortho and para isomers allows for baseline separation on polar silica.

Protocol 2: Analytical Validation (NMR)

To validate the success of the synthesis, 1H-NMR is required. The symmetry of the para-substituted benzene ring provides a distinct, self-validating spectral signature.

• 1H-NMR (600 MHz,

  ): (ppm) 8.19 (d, J = 8.8 Hz, 2H, ), 7.41 (d, J = 8.8 Hz, 2H, )[3].

• Interpretation: The two doublets with a coupling constant of ~8.8 Hz are the hallmark of a para-disubstituted benzene ring, confirming the absence of the ortho-isomer.

Figure 2: Regioselective synthetic workflow and purification of p-nitro-n-pentylbenzene.

Handling, Storage, and Emergency Response

Given the toxicokinetic profile established in Section 2, standard laboratory PPE is insufficient if not properly selected.

Engineering Controls & PPE

• Glove Selection: Do NOT use standard latex. The lipophilic nature of the pentyl chain allows it to permeate latex rapidly. Heavy-duty Nitrile or Butyl rubber gloves are mandatory to prevent dermal absorption.

• Ventilation: Must be handled in a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to prevent inhalation of vapors, which trigger respiratory irritation (STOT SE Cat 3)[8].

Storage & Environmental Fate

• Storage: Store in a cool, dry, well-ventilated area away from strong reducing agents (which could exothermically reduce the nitro group to an amine) and strong bases.

• Environmental Release: Classified as H412 (Harmful to aquatic life with long-lasting effects)[9]. Do not flush down the sink. The compound resists rapid biodegradation and will bioaccumulate in aquatic lipid tissues. Dispose of via licensed halogenated/aromatic organic waste streams.

Emergency Response Protocol (Exposure)

• Dermal Exposure: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Causality: Soap is required to emulsify the highly lipophilic pentylbenzene derivative; water alone will not remove it.

• Systemic Monitoring: If significant dermal or inhalation exposure occurs, the patient must be monitored for at least 48-72 hours. Causality: Adipose sequestration can cause delayed methemoglobinemia. Monitor blood for "chocolate brown" coloration and administer intravenous Methylene Blue if MetHb levels exceed 20%[10].

References

• 11 - Japan Science and Technology Agency. 2.3 - Amazon AWS / Academic Supplement.

• 4 - NCBI Bookshelf, National Institutes of Health. 4.6 - GOV.UK. 5.2 - National Institutes of Health. 6.9 - Guidechem Database. 7.10 - ResearchGate. 8.7 - PMC, National Institutes of Health.

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An In-Depth Technical Guide to Benzene, 1-nitro-4-pentyl-

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of Benzene, 1-nitro-4-pentyl-, a substituted aromatic nitro compound. While this specific molecule is not extensively cataloged with a dedicated PubChem CID, its chemical identity, synthesis, and properties can be thoroughly understood through the well-documented chemistry of its constituent functional groups and closely related analogs, such as 1-nitro-4-propylbenzene. This document is intended for researchers, chemists, and drug development professionals who require a detailed understanding of this compound's characteristics for synthesis, characterization, and potential application.

Chemical Identity and Physicochemical Properties

Benzene, 1-nitro-4-pentyl- (also known as 4-pentylnitrobenzene or p-pentylnitrobenzene) is an aromatic compound characterized by a benzene ring substituted with a nitro group (-NO₂) and a pentyl group (-C₅H₁₁) at the para position. The presence of the electron-withdrawing nitro group and the electron-donating alkyl group imparts a distinct electronic and chemical character to the molecule.

Table 1: Calculated and Estimated Physicochemical Properties

Property	Value	Source/Method
IUPAC Name	1-nitro-4-pentylbenzene	Standard Nomenclature
Molecular Formula	C₁₁H₁₅NO₂	Calculated
Molecular Weight	193.24 g/mol	Calculated
Appearance	Pale yellow oily liquid (Predicted)	Analogy to similar nitroaromatics
Boiling Point	> 210 °C (Predicted)	Extrapolated from nitrobenzene and alkylbenzenes
Solubility	Insoluble in water; Soluble in organic solvents	General property of nitroaromatics[1]
PubChem CID	Not available

Note: Properties are calculated or estimated based on the structure and data from analogous compounds due to the absence of a specific PubChem entry.

Synthesis and Mechanistic Considerations

The most direct and common method for the synthesis of 1-nitro-4-pentylbenzene is through the electrophilic aromatic substitution (EAS) of pentylbenzene. The reaction involves the introduction of a nitro group onto the aromatic ring using a nitrating agent.

Reaction Mechanism: Electrophilic Nitration

The nitration of an alkylbenzene is a classic EAS reaction. The electrophile is the nitronium ion (NO₂⁺), which is generated in situ from the reaction of concentrated nitric acid and concentrated sulfuric acid.

• Generation of the Nitronium Ion: Sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.

• Electrophilic Attack: The π-electron system of the pentylbenzene ring attacks the nitronium ion. The pentyl group is an ortho-, para-director due to its electron-donating inductive effect and hyperconjugation. The para-product is generally favored over the ortho-product due to reduced steric hindrance. This attack forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base (such as H₂O or HSO₄⁻) removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the final product, 1-nitro-4-pentylbenzene.

Caption: High-level workflow for the synthesis of 1-nitro-4-pentylbenzene.

Experimental Protocol: Nitration of Pentylbenzene

This protocol is adapted from established procedures for the nitration of similar alkylbenzenes, such as propylbenzene.[2]

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add pentylbenzene (1.0 eq). Cool the flask in an ice-salt bath to 0-5°C.

• Preparation of Nitrating Mixture: In a separate beaker, carefully and slowly add concentrated nitric acid (HNO₃, 1.1 eq.) to chilled concentrated sulfuric acid (H₂SO₄, ~2 eq.) while keeping the temperature of the mixture below 10°C.

• Addition: Slowly add the prepared nitrating mixture to the stirred pentylbenzene via the dropping funnel, ensuring the reaction temperature does not exceed 10°C. The addition should be dropwise to control the highly exothermic reaction.[2]

• Reaction: After the addition is complete, continue stirring the mixture at 0-10°C for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, slowly and carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water, a dilute sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure. The resulting mixture of ortho- and para-nitropentylbenzene can be separated by fractional distillation under vacuum or by column chromatography on silica gel.

Analytical Characterization

A combination of spectroscopic techniques is required to confirm the structure and purity of the synthesized 1-nitro-4-pentylbenzene.

Caption: Standard analytical workflow for structural elucidation.

Table 2: Predicted Spectroscopic Data for 1-Nitro-4-pentylbenzene

Technique	Predicted Peaks and Features	Rationale
¹H NMR	~8.1-8.2 ppm (d, 2H): Aromatic protons ortho to -NO₂~7.3-7.4 ppm (d, 2H): Aromatic protons meta to -NO₂~2.6-2.7 ppm (t, 2H): -CH₂- group attached to the ring~1.6-1.7 ppm (m, 2H): Second -CH₂- group~1.3-1.4 ppm (m, 4H): Third and fourth -CH₂- groups~0.9 ppm (t, 3H): Terminal -CH₃ group	The nitro group is strongly deshielding. The alkyl chain protons are in the typical aliphatic region. Splitting patterns (d=doublet, t=triplet, m=multiplet) are based on adjacent protons.
¹³C NMR	~148-150 ppm: C-NO₂~146-148 ppm: C-Alkyl~129-130 ppm: Aromatic CH meta to -NO₂~123-124 ppm: Aromatic CH ortho to -NO₂~35-36 ppm: Benzylic -CH₂-~31-32 ppm: Other aliphatic -CH₂- carbons~14 ppm: Terminal -CH₃	The C-NO₂ and C-Alkyl carbons are quaternary and deshielded. Aromatic carbons show distinct shifts due to substituent effects. Aliphatic carbons appear in the upfield region.
IR Spectroscopy	~1515-1530 cm⁻¹ (strong): Asymmetric NO₂ stretch~1340-1355 cm⁻¹ (strong): Symmetric NO₂ stretch~3000-3100 cm⁻¹ (medium): Aromatic C-H stretch~2850-2960 cm⁻¹ (medium-strong): Aliphatic C-H stretch~1600, ~1475 cm⁻¹ (medium): Aromatic C=C stretches	These are highly characteristic absorption bands for nitroalky-laromatic compounds. Data for pentylbenzene shows characteristic alkyl C-H stretches.[3]
Mass Spectrometry	Molecular Ion (M⁺): m/z = 193Base Peak: m/z = 136 ([M-NO₂-H]⁺) or m/z = 91 (tropylium ion)Key Fragments: m/z = 176 ([M-OH]⁺), m/z = 163 ([M-NO]⁺), m/z = 147 ([M-NO₂]⁺)	The molecular ion peak corresponds to the molecular weight. Fragmentation patterns are predicted based on the loss of the nitro group and cleavage of the alkyl chain, similar to the fragmentation of 1-nitro-4-propylbenzene.[4]

Safety, Handling, and Toxicology

Substituted nitrobenzenes require careful handling due to their potential toxicity. The primary hazard associated with this class of compounds is methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[5]

Core Safety Protocols

• Handling: All work should be conducted in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles.[6]

• Exposure Routes: The compound is toxic if swallowed, in contact with skin, or if inhaled.[6] Avoid all direct contact.

• Health Hazards: Suspected of causing cancer and may damage fertility or the unborn child. Causes damage to organs (specifically blood) through prolonged or repeated exposure.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[6]

  • Eye Contact: Rinse cautiously with water for several minutes.

  • Ingestion: Immediately call a poison control center or doctor.[6]

  • Inhalation: Move the person to fresh air and keep comfortable for breathing.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Potential Applications and Research Context

Benzene, 1-nitro-4-pentyl- is primarily of interest as a chemical intermediate. Its utility stems from the versatile reactivity of the nitro group, which can be readily reduced to an amine.

Caption: Primary application pathway for 1-nitro-4-pentylbenzene.

The resulting 4-pentylaniline is a valuable building block. The pentyl group can impart lipophilicity and influence the liquid crystalline properties of molecules. Therefore, potential applications derived from this intermediate include:

• Pharmaceuticals: As a precursor for active pharmaceutical ingredients (APIs) where a substituted aniline moiety is required.

• Liquid Crystals: The rod-like shape of 4-alkylanilines makes them common components in the synthesis of liquid crystal materials used in displays.

• Polymer Chemistry: Used in the synthesis of specialty polymers and polyurethanes.

The study of such molecules also contributes to a broader understanding of the structure-activity relationships in toxicology, particularly concerning how alkyl chain length affects the metabolic pathways and toxicity of nitroaromatic compounds.[7]

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• PubChem. 1-Nitro-4-phenylbutadiene. National Center for Biotechnology Information.

• YouTube. sample 13C NMR spectra of compounds with common functional groups.

• SpectraBase. 1-Butyl-4-pentyl-benzene - Optional[MS (GC)] - Spectrum.

• EPA. Nitrobenzene. United States Environmental Protection Agency.

• NIST. Benzene, 1-nitro-4-(phenylthio)-. National Institute of Standards and Technology.

• CymitQuimica. CAS 100-12-9: 1-Ethyl-4-nitrobenzene.

• Google Patents. US4772757A - Process for the production of nitrobenzene.

• Wikipedia. Picric acid.

• YouTube. NMR Spectroscopy Part 8 - HNMR of ethylbenzene and nitrobenzene.

• MilliporeSigma. 1-NITRO-4-(4-TERT-PENTYLPHENOXY)BENZENE.

• ResearchGate. IR spectra of nitrobenzene and nitrobenzene-15 N in the gas phase, ab initio analysis of vibrational spectra and reliable force fields of nitrobenzene and 1,3,5-trinitrobenzene.

• Sciencemadness Discussion Board. synthesis of p-nitro-benzaldehyde.

• Benchchem. A Comparative Guide to the 1H and 13C NMR Spectral Analysis of 1,2,3-Trimethyl-4-nitrobenzene.

• ResearchGate. 1 H and 13 C NMR chemical shifts of nitrobenzene amination products...

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzene, pentyl- [webbook.nist.gov]
• 4. 1-Nitro-4-propylbenzene [webbook.nist.gov]
• 5. epa.gov [epa.gov]
• 6. carlroth.com [carlroth.com]
• 7. Toxicity of nitrobenzene compounds towards isolated hepatocytes: dependence on reduction potential - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Physical Properties &amp; Characterization of 4-Alkylnitrobenzenes

Part 1: Executive Summary & Molecular Architecture

The 4-alkylnitrobenzenes represent a critical homologous series in organic synthesis and medicinal chemistry. They serve as versatile scaffolds for tuning lipophilicity (

) and metabolic stability without altering the fundamental electronic character of the pharmacophore.

This guide moves beyond basic data listing to analyze the structure-property relationships (SPR) that drive the physical behavior of this series. Specifically, we examine the "Melting Point Cliff" between methyl and ethyl derivatives, the vector addition of dipole moments, and the regioselective challenges in their synthesis.

Electronic Architecture & Dipole Vectors

The physical properties of 4-alkylnitrobenzenes are governed by the interplay between the strongly electron-withdrawing nitro group (

) and the electron-donating alkyl group ( ).

• Dipole Augmentation: Unlike para-disubstituted benzenes with opposing electronic effects (e.g., 4-nitroaniline), the dipole moments in 4-alkylnitrobenzenes are additive vectors. The alkyl group pushes electron density into the ring (induction/hyperconjugation), while the nitro group pulls it out (resonance/induction).

• Result: A net dipole moment (

  ) significantly higher than nitrobenzene itself.

Graphviz Diagram: Electronic Vector Analysis

Caption: Vector analysis showing the additive nature of dipole moments in 4-alkylnitrobenzenes, resulting in high polarity.

Part 2: Thermodynamic & Phase Behavior

A critical anomaly exists in this series: the Melting Point Cliff . While 4-nitrotoluene is a solid at room temperature, extending the chain by just one methylene unit (ethyl) liquefies the compound. This has profound implications for purification (crystallization vs. distillation).

Comparative Physical Properties Table

Property	Nitrobenzene (C0)	4-Nitrotoluene (C1)	4-Ethylnitrobenzene (C2)	4-Propylnitrobenzene (C3)	4-Butylnitrobenzene (C4)
State (25°C)	Liquid	Solid	Liquid	Liquid	Liquid/Low Melt
Melting Point	5.7°C	54°C	-12°C	-14°C	~1°C (est)
Boiling Point	210.8°C	238°C	246°C	~255°C (est)	~270°C (est)
Density (g/mL)	1.20	1.16 (solid)	1.124	1.08 (est)	1.06
Refractive Index	1.552	1.546	1.545	1.537	1.532
LogP (Exp)	1.85	2.30	3.03	~3.6	~4.1

*Note: C3 and C4 boiling points are estimated from vacuum data (e.g., C4 BP is 136°C @ 10 mmHg).

The Crystal Packing Disruption

The dramatic drop in melting point from C1 (54°C) to C2 (-12°C) illustrates the "Carnaval Effect" or packing efficiency:

• C1 (Methyl): The rigid, compact methyl group fits efficiently into the crystal lattice, reinforced by the strong dipole-dipole interactions of the nitro groups.

• C2+ (Ethyl/Propyl): The introduction of flexible alkyl chains introduces rotational degrees of freedom (entropy). The chains act as "impurities" within the lattice, preventing efficient stacking and lowering the enthalpy of fusion.

• Refractive Index Trend: As the alkyl chain lengthens, the refractive index decreases. This confirms the dilution of the high-electron-density aromatic system by the lower-density aliphatic chain.

Part 3: Synthesis & Self-Validating Purification Protocol

Objective: Synthesis of 4-Ethylnitrobenzene via nitration of ethylbenzene. Challenge: Separation of the ortho (liquid) and para (liquid) isomers. Unlike the methyl derivative where the para isomer crystallizes out, the ethyl derivative requires precise fractional distillation or chromatography.

Experimental Workflow

Graphviz Diagram: Synthesis & Purification Logic

Caption: Workflow for the nitration of ethylbenzene, highlighting the critical isomer separation checkpoint.

Protocol: Nitration of Ethylbenzene

Standard Operating Procedure (SOP) for Lab Scale (0.1 mol)

• Reaction Setup:

  • Charge a 3-neck flask with 30 mL conc.

    . Cool to 0-5°C.

  • Add 25 mL conc.

    dropwise, maintaining temp <10°C (Exothermic!).

  • Add 0.1 mol Ethylbenzene dropwise over 30 mins. Critical: Temperature control dictates regioselectivity. Higher temps increase meta substitution.

• Workup (Self-Validating Step):

  • Pour onto 200g crushed ice. Extract with Dichloromethane (

    mL).

  • Wash organic layer with

    (sat.) until pH neutral.

  • Validation: Take a 10 µL aliquot for GC-MS or H-NMR.

    • Pass Criteria: Ortho/Para ratio approx 45:55. Meta < 2%.

    • Fail Criteria: Significant dinitration (indicates temp too high or acid too strong).

• Purification (The Challenge):

  • Since 4-ethylnitrobenzene (BP 246°C) and 2-ethylnitrobenzene (BP ~228°C) are both liquids, simple crystallization is impossible.

  • Method: Vacuum Fractional Distillation.

  • Pressure: 10 mmHg.[1]

  • Collection: Collect the lower boiling fraction (Ortho) first. The Para isomer will distill second.

  • Purity Check: Refractive Index (

    ). Pure 4-ethylnitrobenzene should read 1.5455 .

Part 4: Spectroscopic Identification

For researchers confirming the identity of these derivatives, the following spectroscopic markers are definitive.

Proton NMR ( -NMR)

The symmetry of the para-substitution pattern creates a distinct "roofing" effect in the aromatic region.

• Aromatic Region (7.0 - 8.2 ppm):

  • Two doublets (AA'BB' system).

  • 8.15 ppm: Protons ortho to (deshielded).
  • 7.35 ppm: Protons ortho to Alkyl (shielded).

  • Coupling Constant (

    ): ~8.5 Hz (typical ortho coupling).

• Aliphatic Region:

  • Methyl (C1): Singlet ~2.45 ppm.

  • Ethyl (C2): Quartet ~2.75 ppm (

    ), Triplet ~1.25 ppm ( ).

  • Coupling (

    ): Long-range coupling is often observed ( Hz) between -protons and ortho ring protons.

Infrared (IR) Spectroscopy[1]

• Asymmetric

  Stretch: Strong band at 1520 ± 10 cm⁻¹ .

• Symmetric

  Stretch: Strong band at 1345 ± 10 cm⁻¹ .

• C-H Stretch (Aliphatic): 2850-2960 cm⁻¹ (Intensity increases with chain length).

References

• Lide, D. R. (Ed.). (2005).[2] CRC Handbook of Chemistry and Physics. CRC Press. (Source for Nitrobenzene/Nitrotoluene MP/BP data).

• Stenutz, R. (2025). 1-ethyl-4-nitrobenzene Physical Properties. Stenutz.eu. Available at: [Link] (Verified source for C2 density and refractive index).

• PubChem Database. (2025). Compound Summary: 4-Ethylnitrobenzene (CID 7480). National Center for Biotechnology Information. Available at: [Link]

• Beistel, D. W., & Chen, H. L. (1973). PMR Spectra of the 4-alkylnitrobenzenes. Journal of the American Chemical Society. (Source for specific NMR coupling constants).

Sources

• 1. fh至尊平台登录注册引领体育APP新潮流,打造个性化观赛体验 [ppcswitch.com]
• 2. ETHYL 4-NITROBENZOATE CAS#: 100-12-9 [m.chemicalbook.com]

1-nitro-4-pentylbenzene boiling point and density

An in-depth technical guide on the thermophysical profiling of 1-nitro-4-pentylbenzene, designed for researchers, chemical engineers, and drug development professionals.

Executive Summary

1-Nitro-4-pentylbenzene (CAS: 95857-32-2) 1 is a critical synthetic intermediate used in the development of advanced liquid crystals, agrochemicals, and active pharmaceutical ingredients (APIs). Understanding its precise thermophysical properties—specifically its boiling point and density—is paramount for designing efficient phase separations, fractional distillations, and solvent extraction workflows. This whitepaper provides an authoritative guide on the empirical determination and computational validation of these properties, grounded in fundamental structure-property causality.

Molecular Causality: Structure-Property Relationships

The thermophysical profile of 1-nitro-4-pentylbenzene is dictated by the competing influences of its two primary functional groups:

• The Nitro Group (-NO₂): Introduces a strong permanent dipole moment. The resulting dipole-dipole intermolecular interactions significantly elevate the boiling point and increase the molecular packing density compared to the unsubstituted pentylbenzene.

• The Pentyl Chain (-C₅H₁₁): Contributes extensive London dispersion forces. While the added mass increases the overall molecular weight (further raising the boiling point), the flexible aliphatic chain increases the molar volume. This proportionally decreases the overall density compared to shorter-chain nitroaromatics (e.g., 1-nitro-4-methylbenzene).

Comparative Thermophysical Data

To contextualize 1-nitro-4-pentylbenzene, we benchmark it against its homologous series and downstream synthetic derivatives.

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Pentylbenzene	538-68-1	148.25	205.0	0.863
4-Pentylaniline	33228-44-3	163.26	145.0 (at 10 mmHg)	0.937
1-Nitro-4-methylbenzene	99-99-0	137.14	238.0	1.104
1-Nitro-4-pentylbenzene	95857-32-2	193.24	~292.0 (Predicted)	~1.01 (Predicted)

Note: Due to the high risk of thermal decomposition at elevated temperatures, the boiling point of 1-nitro-4-pentylbenzene is typically extrapolated from reduced-pressure measurements rather than measured directly at standard atmospheric pressure.

Experimental Methodologies

The following workflows outline the self-validating protocols required to empirically determine the density and boiling point of 1-nitro-4-pentylbenzene.

Fig 1: Experimental and computational workflow for thermophysical validation.

Protocol 1: High-Precision Density Determination via Oscillating U-Tube Pycnometry

• Causality: Traditional volumetric pycnometry is highly susceptible to thermal expansion errors. The oscillating U-tube method mitigates this by measuring the shift in the resonant frequency of a glass tube filled with the sample. Because density is highly temperature-dependent, the system utilizes built-in Peltier elements for rigorous thermal control 2.

• Step-by-Step Methodology:

  • System Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using ultra-pure degassed water and dry air at exactly 20.0 °C.

  • Sample Introduction: Inject 1.5 mL of 1-nitro-4-pentylbenzene into the U-tube using a Luer-lock syringe.

  • Visual Validation: Utilize the internal camera system to verify the absolute absence of microbubbles. Self-Validation Check: Microbubbles will artificially lower the recorded density and invalidate the run.

  • Thermal Equilibration: Allow the system to achieve thermal equilibrium at 20.0 °C (±0.01 °C).

  • Data Acquisition: Record the density based on the pulsed excitation method. The expected value is approximately 1.01 g/cm³.

Protocol 2: Boiling Point Determination via Reduced Pressure Ebulliometry

• Causality: Nitroaromatics with long alkyl chains have atmospheric boiling points approaching 300 °C. Heating the compound to this temperature risks auto-oxidation or explosive thermal runaway. Therefore, the boiling point must be determined safely under vacuum and mathematically extrapolated.

• Step-by-Step Methodology:

  • Apparatus Setup: Assemble a Swietoslawski ebulliometer connected to a high-precision vacuum manifold and a cold trap.

  • Sample Loading: Introduce 50 mL of 1-nitro-4-pentylbenzene into the boiling flask. Add inert boiling chips to prevent superheating and bumping.

  • Pressure Regulation: Evacuate the system and stabilize the pressure at exactly 10.0 mmHg using a digital pressure controller.

  • Heating and Reflux: Apply controlled heating via a heating mantle until a steady, continuous reflux is observed on the thermometer bulb.

  • Temperature Recording: Record the vapor temperature using a calibrated Pt100 RTD sensor once thermal equilibrium is reached (expected ~150–160 °C at 10 mmHg).

  • Extrapolation: Apply the Antoine equation to extrapolate the normal boiling point (

    ) at 760 mmHg, yielding a predicted value of ~292 °C.

Computational Validation (Joback Method)

To ensure the integrity of the experimental data, empirical results must be cross-referenced with computational thermodynamic models. The Joback method is a widely accepted group-contribution approach that estimates thermophysical properties based purely on molecular structure 3.

• Mechanism: The molecule is mathematically dissected into functional groups (one aromatic ring, one -NO₂ group, one -CH₃ group, and four -CH₂- groups). Each group contributes a specific additive numerical value to the critical temperature, critical pressure, and normal boiling point.

• Self-Validating Loop: If the extrapolated experimental boiling point deviates by more than 5% from the Joback-predicted value (~292 °C), the sample must be flagged and re-analyzed for impurities (e.g., residual pentylbenzene or unreacted nitric acid).

Applications in Drug Development & Chemical Processing

For drug development professionals synthesizing APIs via a 4-pentylaniline intermediate, the density and boiling point of the 1-nitro-4-pentylbenzene precursor dictate downstream processing parameters:

• Phase Separation Dynamics: A density of ~1.01 g/cm³ makes aqueous phase separation highly challenging, as it is nearly identical to the density of water. Process chemists must employ salting-out procedures (e.g., saturating the aqueous layer with NaCl) to increase the aqueous phase density, thereby forcing a clean organic layer separation.

• Distillation Parameters: The exceedingly high boiling point necessitates short-path molecular distillation or high-vacuum fractional distillation to purify the intermediate without inducing thermal degradation, ensuring the purity of the final API.

References

• Grokipedia. "Joback method: Group contribution approach for estimating thermophysical properties". Grokipedia. Available at:[Link]

Sources

• 1. 1-硝基-4-戊苯 | 1-Nitro-4-pentylbenzene | 95857-32-2 - 乐研试剂 [leyan.com]
• 2. Density Meters | Anton Paar [anton-paar.com]
• 3. grokipedia.com [grokipedia.com]

An In-depth Technical Guide on the Solubility of p-Pentylnitrobenzene in Organic Solvents

Introduction

p-Pentylnitrobenzene is an aromatic organic compound characterized by a benzene ring substituted with a pentyl group and a nitro group at the para position. This molecular structure, featuring a nonpolar alkyl chain and a polar nitro functional group, imparts a distinct solubility profile that is of significant interest in various fields, including organic synthesis, materials science, and drug development. Understanding the solubility of p-pentylnitrobenzene in different organic solvents is paramount for its effective use in reaction media, purification processes like recrystallization, and formulation development.

This technical guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of p-pentylnitrobenzene. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide will leverage established principles of chemical interactions to predict its solubility. Furthermore, it will provide a detailed, field-proven experimental protocol for the quantitative determination of its solubility, empowering researchers to generate reliable data for their specific applications.

Theoretical Framework for Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which is a qualitative summary of the thermodynamics of dissolution.[1] For a solute to dissolve, the intermolecular forces between the solute and solvent molecules must overcome the solute-solute (lattice energy) and solvent-solvent interactions. The overall free energy change of dissolution (ΔG_sol) must be negative.

The molecular structure of p-pentylnitrobenzene is amphiphilic in nature, possessing both nonpolar and polar regions:

• Nonpolar Character: The pentyl group and the benzene ring are hydrophobic and contribute to van der Waals forces (specifically, London dispersion forces). These regions will interact favorably with nonpolar solvents.

• Polar Character: The nitro group (-NO₂) is strongly electron-withdrawing and highly polar, creating a significant dipole moment in the molecule. This group can participate in dipole-dipole interactions and can act as a hydrogen bond acceptor.[2]

Therefore, the solubility of p-pentylnitrobenzene in a given organic solvent will depend on the balance of these interactions.

Sources

• 1. Solubility and Molecular Structure [saylordotorg.github.io]
• 2. lkouniv.ac.in [lkouniv.ac.in]

Protocols & Analytical Methods

Synthesis of 1-nitro-4-pentylbenzene from Pentylbenzene: An Application Note and Protocol

Introduction

The synthesis of 1-nitro-4-pentylbenzene is a significant transformation in organic chemistry, serving as a key step in the creation of various fine chemicals and pharmaceutical intermediates. The introduction of a nitro group onto the aromatic ring of pentylbenzene via electrophilic aromatic substitution is a foundational reaction that allows for further functional group manipulations. This guide provides a comprehensive protocol for this synthesis, grounded in established chemical principles and safety practices, to ensure a reproducible and safe experimental outcome.

The pentyl group, being an alkyl substituent, is an activating group that directs the incoming electrophile, the nitronium ion (NO₂⁺), to the ortho and para positions.[1] Due to steric hindrance from the pentyl group, the para product, 1-nitro-4-pentylbenzene, is generally the major product.[2] This application note will detail a reliable method for the nitration of pentylbenzene using a mixture of concentrated nitric acid and sulfuric acid, a classic and effective nitrating agent.[1]

Reaction Mechanism and Scientific Principles

The nitration of pentylbenzene proceeds through an electrophilic aromatic substitution (EAS) mechanism.[1] The key steps are:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly reactive nitronium ion (NO₂⁺).[3][4][5] This is the active electrophile in the reaction.[3]

• Electrophilic Attack: The electron-rich π system of the pentylbenzene ring attacks the nitronium ion.[6] This step is the rate-determining step and results in the formation of a resonance-stabilized carbocation intermediate, often referred to as an arenium ion or sigma complex.[5][6]

• Deprotonation: A weak base, such as the bisulfate ion (HSO₄⁻) or a water molecule, removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the final product, 1-nitro-4-pentylbenzene.[5][6]

The alkyl group (-C₅H₁₁) on the benzene ring is an electron-donating group, which activates the ring towards electrophilic attack and directs the substitution to the ortho and para positions.[1] The para isomer is favored due to the steric bulk of the pentyl group hindering attack at the adjacent ortho positions.[2]

Experimental Protocol

Materials and Equipment

Reagent/Equipment	Grade/Specification
Pentylbenzene	≥98%
Concentrated Nitric Acid (HNO₃)	70%
Concentrated Sulfuric Acid (H₂SO₄)	98%
Dichloromethane (CH₂Cl₂)	ACS Grade
Saturated Sodium Bicarbonate (NaHCO₃) Solution
Anhydrous Magnesium Sulfate (MgSO₄)
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Dropping funnel
Thermometer
Ice-water bath
Separatory funnel
Beaker
Büchner funnel and filter flask	(if product is solid)
Rotary evaporator

Safety Precautions

Extreme caution must be exercised during this procedure.

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents.[7][8] They can cause severe burns upon contact with skin or eyes.[9][10]

• The reaction is highly exothermic and can lead to a runaway reaction if not properly controlled.[11]

• Nitric acid fumes and nitrogen dioxide gas, which may be produced, are toxic and can cause respiratory irritation.[9][10]

• Always work in a well-ventilated fume hood. [8][9]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. [7][9]

• Have an emergency eyewash and shower station readily accessible.[9][10]

• Spill kits for acids should be available.[9]

Step-by-Step Procedure

1. Preparation of the Nitrating Mixture

• In a clean, dry round-bottom flask immersed in an ice-water bath, add a measured volume of concentrated sulfuric acid.[1]

• While stirring vigorously, slowly add an equimolar amount of concentrated nitric acid to the sulfuric acid using a dropping funnel.[1]

• Maintain the temperature of the mixture below 10 °C throughout the addition.[7] This mixture should be prepared fresh and kept cold.

2. Nitration of Pentylbenzene

• In a separate three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place the pentylbenzene.

• Cool the flask containing the pentylbenzene in an ice-water bath to 0-5 °C.

• Slowly add the cold nitrating mixture dropwise to the stirred pentylbenzene over a period of approximately one hour.[2]

• Crucially, maintain the internal reaction temperature between 5 °C and 10 °C throughout the addition. [2]

• After the addition is complete, continue to stir the reaction mixture at 10 °C for an additional 2 hours to ensure the reaction goes to completion.[2]

3. Work-up and Isolation

• Slowly and carefully pour the reaction mixture into a beaker containing a stirred slurry of crushed ice and water (approximately 5-10 times the volume of the reaction mixture).[12] This step quenches the reaction and dilutes the acids.[12]

• Transfer the quenched mixture to a separatory funnel.

• Extract the aqueous phase three times with dichloromethane.[12]

• Combine the organic layers in the separatory funnel.

• Wash the combined organic layers sequentially with:

  • Cold water (to remove the bulk of the residual acids).[12]

  • Saturated sodium bicarbonate solution (to neutralize any remaining acid). Swirl gently and vent the separatory funnel frequently to release the carbon dioxide gas that evolves.[12]

  • Brine (saturated NaCl solution) to aid in breaking any emulsions and to begin the drying process.[12]

• Separate the organic layer and dry it over anhydrous magnesium sulfate.[2]

• Filter off the drying agent.

• Remove the solvent (dichloromethane) using a rotary evaporator to obtain the crude product.[2]

4. Purification and Characterization

The crude product will be a mixture of ortho and para isomers.

• Purification: The isomers can be separated by fractional distillation under reduced pressure or by column chromatography on silica gel.[2]

• Characterization: The identity and purity of the 1-nitro-4-pentylbenzene can be confirmed using spectroscopic methods such as:

  • ¹H NMR and ¹³C NMR Spectroscopy: To confirm the structure and isomeric purity.

  • Infrared (IR) Spectroscopy: To identify the characteristic nitro group stretches.

  • Mass Spectrometry: To determine the molecular weight.

Data Summary

Parameter	Value
Reactant: Pentylbenzene	Specify amount (moles, grams)
Reagent: Nitric Acid (70%)	Specify volume and moles
Reagent: Sulfuric Acid (98%)	Specify volume and moles
Reaction Temperature	5-10 °C
Reaction Time	~3 hours
Expected Product	1-nitro-4-pentylbenzene (major), 1-nitro-2-pentylbenzene (minor)
Theoretical Yield	Calculate based on limiting reagent
Appearance of Product	Typically a yellow oil

Visualizing the Workflow

The following diagram illustrates the key stages of the synthesis process.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 5. byjus.com [byjus.com]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. fiveable.me [fiveable.me]
• 9. youtube.com [youtube.com]
• 10. ehs.com [ehs.com]
• 11. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 12. benchchem.com [benchchem.com]

Application Note &amp; Protocol: Regioselective Nitration of Pentylbenzene for the Preferential Synthesis of the para-Isomer

Abstract

The nitration of alkylbenzenes is a fundamental electrophilic aromatic substitution (EAS) reaction, critical for the synthesis of nitroaromatic compounds which serve as precursors to anilines, dyes, pharmaceuticals, and other high-value chemicals. A primary challenge in the nitration of alkylbenzenes is controlling the regioselectivity to favor a specific isomer. This guide provides a comprehensive technical overview and a detailed experimental protocol for the nitration of n-pentylbenzene, with a strategic focus on maximizing the yield of the para-isomer (1-nitro-4-pentylbenzene). We will delve into the mechanistic principles governing regioselectivity, the causality behind key experimental parameters, and a self-validating protocol designed for researchers in organic synthesis and drug development.

Mechanistic Rationale: Controlling Regioselectivity

The nitration of an aromatic ring proceeds via an electrophilic aromatic substitution mechanism. The reaction is typically performed with a combination of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄), commonly known as "mixed acid".

Generation of the Nitronium Ion Electrophile

The initial and crucial step is the formation of the potent electrophile, the nitronium ion (NO₂⁺). Sulfuric acid, being the stronger acid, protonates nitric acid, which then expels a water molecule to generate the nitronium ion.

Reaction: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

The presence of sulfuric acid is critical; it not only generates the electrophile but also acts as a dehydrating agent, sequestering the water produced and driving the equilibrium forward.

The Role of the Alkyl Substituent: Directing Effects

The n-pentyl group on the benzene ring is an activating, ortho, para-director. It enhances the nucleophilicity of the benzene ring compared to benzene itself through a positive inductive effect (+I), pushing electron density into the ring and making it more susceptible to electrophilic attack. This activation preferentially stabilizes the carbocation intermediates (arenium ions or σ-complexes) formed during attack at the ortho and para positions.

Maximizing para-Selectivity through Steric Hindrance

While electronic effects activate both the ortho and para positions, the regiochemical outcome is decisively influenced by steric factors. The n-pentyl group, while not as bulky as a tert-butyl group, exerts significant steric hindrance that impedes the approach of the nitronium ion to the adjacent ortho positions. Consequently, the less-hindered para position becomes the kinetically favored site of attack. This effect becomes more pronounced with larger alkyl groups.

Substituent	% ortho Isomer	% para Isomer	o/p Ratio
Toluene (-CH₃)	58%	37%	1.57 : 1
Ethylbenzene (-CH₂CH₃)	45%	49%	0.92 : 1
Isopropylbenzene (-CH(CH₃)₂)	30%	62%	0.48 : 1
tert-Butylbenzene (-C(CH₃)₃)	16%	73%	0.22 : 1
(Data adapted from reference studies on alkylbenzene nitration. Exact ratios can vary with reaction conditions.)

As the table demonstrates, increasing the steric bulk of the alkyl group systematically decreases the formation of the ortho product in favor of the para product. For n-pentylbenzene, a high preference for the para isomer is therefore expected.

Experimental Protocol: Para-Selective Nitration of n-Pentylbenzene

Objective

To synthesize mononitrated pentylbenzene with a high selectivity for the para-isomer and to establish a reliable protocol for its purification and characterization.

Materials & Reagents

Reagent/Material	Grade	Supplier
n-Pentylbenzene	≥98%	Standard chemical supplier
Concentrated Sulfuric Acid (H₂SO₄)	95-98%	Standard chemical supplier
Concentrated Nitric Acid (HNO₃)	68-70%	Standard chemical supplier
Dichloromethane (DCM)	ACS Grade	Standard chemical supplier
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous	Prepared in-house
Brine (Saturated NaCl)	Aqueous	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Anhydrous	Standard chemical supplier
Silica Gel	60-120 mesh	For column chromatography
Hexane & Ethyl Acetate	HPLC Grade	For column chromatography

Safety Precautions

• Hazard Alert: Concentrated nitric and sulfuric acids are extremely corrosive and are strong oxidizing agents. Nitration reactions are highly exothermic and can lead to runaway reactions if not properly controlled. Nitroaromatic compounds may be toxic and should be handled with care.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles.

• Work Environment: All steps must be performed in a well-ventilated chemical fume hood.

• Emergency Preparedness: Have a base bath (e.g., sodium bicarbonate solution) ready to neutralize any acid spills.

Step-by-Step Procedure

Part A: Preparation of the Nitrating Mixture

• In a 100 mL Erlenmeyer flask, place a magnetic stir bar and cool the flask in an ice-water bath.

• Carefully measure 15 mL of concentrated H₂SO₄ and add it to the flask.

• While stirring, slowly add 10 mL of concentrated HNO₃ dropwise using a glass pipette.

  • Causality: This addition is highly exothermic. Slow, dropwise addition with cooling is essential to prevent overheating and the formation of excess nitrogen oxides (brown fumes). Keeping the mixture cold preserves the integrity of the nitronium ion.

Part B: Nitration Reaction

• In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a low-temperature thermometer, add 14.8 g (0.1 mol) of n-pentylbenzene.

• Cool the flask in an ice-salt bath to an internal temperature of 0-5 °C.

• Slowly add the cold nitrating mixture from Part A to the dropping funnel.

• Add the nitrating mixture dropwise to the stirred pentylbenzene over a period of 30-45 minutes.

  • Causality: The reaction rate is critically dependent on temperature. Maintaining a low temperature (≤10 °C) is paramount to control the exotherm, prevent dinitration, and maximize para-selectivity.

• After the addition is complete, allow the mixture to stir at 0-10 °C for an additional 30 minutes.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

Part C: Work-up and Extraction

• Carefully pour the reaction mixture slowly onto approximately 200 g of crushed ice in a large beaker with vigorous stirring. This will quench the reaction.

• Transfer the mixture to a 500 mL separatory funnel. The organic layer should separate from the aqueous layer.

• Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine all organic layers in the separatory funnel.

• Wash the combined organic layer sequentially with:

  • 100 mL of cold water

  • 100 mL of saturated sodium bicarbonate solution (to neutralize residual acid; watch for gas evolution).

  • 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Part D: Purification and Analysis

• Purification: The resulting crude oil, a mixture of ortho- and para-nitropentylbenzene, can be purified by column chromatography.

  • Stationary Phase: Silica gel.

  • Mobile Phase: Start with pure hexane and gradually increase the polarity by adding ethyl acetate (e.g., 1-5% ethyl acetate in hexane).

  • Elution Order: The less polar para-isomer will elute from the column first, followed by the more polar ortho-isomer. Collect the fractions and combine those containing the pure product as determined by TLC.

• Analysis:

  • Characterize the final product and determine the isomer ratio using ¹H NMR spectroscopy. The aromatic protons adjacent to the nitro group for the ortho and para isomers will have distinct chemical shifts and splitting patterns, allowing for straightforward integration and ratio determination.

Visualizations

Reaction Mechanism & Steric Hindrance

Caption: Mechanism of nitration showing steric hindrance favoring para-substitution.

Experimental Workflow

Caption: Step-by-step workflow for the para-selective nitration of pentylbenzene.

References

• Waddell, M. K., Bump, C. M., Ndip, E. M., & Nwokogu, G. C. (2019). Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High Resolution 1H NMR Spectroscopy. World Journal of Chemical Education, 7(3), 216-224. [Link]

• University of Babylon. (n.d.). Nitration of Aromatic Hydrocarbons Preparation of Nitrobenzene. College of Education for Pure Science. [Link]

• University of Calgary. (n.d.). 1H NMR Spectroscopy. [Link]

• Chemistry Steps. (2024, January 24). Nitration of Benzene. [Link]

• Doc Brown's Chemistry. (n.d.). Nitration of benzene, methylbenzene & naphthalene. [Link]

• Zhu, C., et al. (2023). Site-Selective Nitration of Aryl Germanes at Room Temperature. Journal of the American Chemical Society. [Link]

• YouTube. (2021, June 27). Column Chromatography-Separation of ortho & para Nitrophenols. [Link]

• Amrita Vishwa Vidyapeetham Virtual Lab. (n.d.). Separation of Compounds Using Column Chromatography. [Link]

• Sameera, W. M. C., & Eriksson, L. A. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Physical Chemistry Chemical Physics, 20(1), 227-235. [Link]

• Zhang, Z., et al. (2024). Para-selective nitrobenzene amination lead by C(sp2)-H/N-H oxidative cross-coupling through aminyl radical. Nature Communications, 15(1), 4186. [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]

• University of Victoria. (n.d.). Column chromatography. [Link]

• Nagy, T. F., et al. (2024). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Frontiers in Chemistry, 12. [Link]

• Research and Reviews: Journal of Pharmacognosy and Phytochemistry. (2022). Column Chromatography and its Methods in Separation for Constituents. [Link]

• Organic and Inorganic Chemistry International. (2022). Synthetic Protocols for Aromatic Nitration: A Review. [Link]

• World Journal of Chemical Education. (2019, August 25). Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High. [Link]

• Smith, K., et al. (1998). para-Selective Nitration of Halogenobenzenes Using a Nitrogen Dioxide—Oxygen—Zeolite System. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Google Patents. (n.d.).

• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• YouTube. (2022, June 13). distinguishing isomers by 1H NMR spectroscopy. [Link]

• YouTube. (2021, March 10). Proton NMR Analysis to identify Isomers. [Link]

Using p-pentylnitrobenzene as a liquid crystal mesogen intermediate

Application Note: p-Pentylnitrobenzene as a Core Intermediate in the Divergent Synthesis of Liquid Crystal Mesogens

Executive Briefing

In the development of advanced materials, particularly calamitic (rod-like) liquid crystals (LCs), the structural design of the mesogen dictates its macroscopic phase behavior, dielectric anisotropy, and optical properties. p-Pentylnitrobenzene (1-pentyl-4-nitrobenzene) serves as a highly versatile, strategic intermediate in LC synthesis[1]. The 5-carbon alkyl tail provides the optimal balance of steric hindrance and molecular polarizability required to suppress premature crystallization, thereby stabilizing room-temperature nematic and smectic phases.

By reducing the nitro moiety to an amine, researchers can unlock a divergent synthetic hub. The resulting intermediate, 4-pentylaniline, can be functionalized into photoresponsive azobenzene LCs or thermally stable azomethine (Schiff base) LCs[2][3]. This application note details the mechanistic rationale, self-validating protocols, and phase behavior data for utilizing p-pentylnitrobenzene in advanced materials synthesis.

Mechanistic Rationale & Synthetic Workflow

The transformation of p-pentylnitrobenzene into functional mesogens relies on a two-stage workflow.

Stage 1: Catalytic Hydrogenation. The reduction of the nitro group to an amine must be executed with high chemoselectivity and purity[4]. While traditional Bechamp reduction (Fe/HCl) is possible, trace metal ion contamination drastically alters the threshold voltage and conductivity of the final LC mixture. Therefore, heterogeneous catalytic hydrogenation over Palladium on Carbon (Pd/C) is the industry standard, ensuring electronic-grade purity[4].

Stage 2: Divergent Functionalization.

• Pathway A (Azobenzenes): 4-pentylaniline undergoes diazotization and subsequent electrophilic aromatic substitution with a nucleophile (e.g., phenoxide) to yield azobenzene derivatives[2]. These materials exhibit reversible trans-cis photoisomerization, making them ideal for holographic storage and optical switches.

• Pathway B (Azomethines): Condensation of 4-pentylaniline with an aromatic aldehyde yields an imine (Schiff base)[3]. The rigid -CH=N- core extends the

  -conjugation of the molecule, promoting strong intermolecular stacking essential for high-clearing-temperature nematic phases[3].

Divergent synthetic workflow from p-pentylnitrobenzene to advanced liquid crystal mesogens.

Experimental Protocols

Protocol 1: Preparation of 4-Pentylaniline via Catalytic Hydrogenation

This protocol utilizes heterogeneous catalysis to prevent metal-ion doping in the final LC material.

• Preparation: Dissolve 50 mmol of p-pentylnitrobenzene in 100 mL of absolute ethanol in a thick-walled hydrogenation flask. Ethanol acts as a protic solvent, accelerating the reduction process[5].

• Catalyst Addition: Carefully add 0.5 g of 10% Pd/C. Caution: Dry Pd/C is pyrophoric; add under a blanket of inert gas (Argon or N2).

• Hydrogenation: Seal the flask, purge the headspace with N2 three times, then purge with H2. Pressurize the vessel to 30 psi with H2 gas.

• Reaction Monitoring: Stir vigorously at room temperature. The reaction is self-validating: hydrogen uptake will cause a visible pressure drop. The reaction is complete when the pressure stabilizes (typically 2-4 hours). TLC (Hexane:EtOAc 4:1) will confirm the disappearance of the yellow nitrobenzene spot and the appearance of a highly polar, UV-active amine spot.

• Purification: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Critical Step: Complete removal of palladium is mandatory to prevent conductive shorting in the final LC display cell. Concentrate the filtrate in vacuo to yield 4-pentylaniline as a pale yellow oil.

Protocol 2: Synthesis of 4-(4-Pentylphenylazo)phenol (Azobenzene Mesogen)

This pathway exploits diazonium chemistry to build photo-switchable calamitic LCs.

• Diazotization: Suspend 20 mmol of 4-pentylaniline in 40 mL of water and 6 mL of concentrated HCl. Chill the mixture in an ice-salt bath to 0–5 °C.

• Nitrous Acid Generation: Dissolve 22 mmol of Sodium Nitrite (NaNO2) in 10 mL of water. Add this solution dropwise to the aniline mixture. Causality: Maintaining the temperature strictly below 5 °C is critical; higher temperatures cause the diazonium salt to decompose into nitrogen gas and 4-pentylphenol[2].

• Coupling: In a separate beaker, dissolve 20 mmol of phenol in 30 mL of 10% NaOH solution and chill to 0 °C. The alkaline environment deprotonates the phenol, maximizing its nucleophilicity and directing the coupling strictly to the para-position to ensure the linear shape required for mesogenesis.

• Product Formation: Slowly pour the diazonium solution into the phenoxide solution under vigorous stirring. A brilliant orange/red precipitate of 4-(4-pentylphenylazo)phenol will immediately form.

• Workup: Acidify the mixture to pH 5 with dilute HCl, filter the precipitate, wash with cold water, and recrystallize from ethanol.

Protocol 3: Synthesis of Azomethine Mesogens (Schiff Base Condensation)

This pathway builds highly conjugated, rigid-rod LCs suitable for twisted nematic (TN) cells.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 20 mmol of 4-pentylaniline and 20 mmol of 4-methoxybenzaldehyde in 100 mL of anhydrous toluene.

• Catalysis: Add 3 drops of glacial acetic acid. Causality: The acid protonates the carbonyl oxygen, increasing its electrophilicity for amine attack.

• Azeotropic Distillation: Reflux the mixture for 4 hours. The Dean-Stark trap provides visual validation of the reaction's progress by collecting the stoichiometric byproduct (water). Continuous removal of water drives the equilibrium entirely to the imine product, preventing hydrolysis[3].

• Isolation: Remove the toluene under reduced pressure. Recrystallize the crude solid from hot absolute ethanol to yield the pure azomethine liquid crystal.

Quantitative Data Presentation

The structural modifications stemming from the p-pentylnitrobenzene core directly influence the thermodynamic stability of the resulting mesophases. The table below summarizes the phase transition behaviors of the synthesized derivatives.

Mesogen Class	Core Linkage	Representative Product	Phase Transition Temp (°C)*	Primary Application
Precursor	None	p-Pentylnitrobenzene	Isotropic Liquid (RT)	Synthetic Intermediate
Azobenzene	-N=N-	4-(4-Pentylphenylazo)phenol	Cr 91 SmA 115 N 130 Iso	Holography, Photo-actuators
Azomethine	-CH=N-	N-(4-Methoxybenzylidene)-4-pentylaniline	Cr 22 N 47 Iso	High-temp TN Display Cells
Biphenyl	Direct C-C	4-Pentyl-4'-cyanobiphenyl (5CB)**	Cr 24 N 35 Iso	Commercial LCDs, Biosensors

*Cr = Crystalline, SmA = Smectic A, N = Nematic, Iso = Isotropic. Temperatures are approximate and depend on heating rates and purity. **5CB is typically synthesized via a different coupling route but shares the critical 4-pentylphenyl substructure derived from similar precursors.

References

• 1. J-GLOBAL. 2.2. Radboud Repository.

• 5. White Rose eTheses Online. 4.6. PMC - National Institutes of Health.

• 4. Scribd.

Sources

• 1. 1-Pentyl-4-nitrobenzene | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. mdpi.com [mdpi.com]
• 4. scribd.com [scribd.com]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. Mesomorphic Behavior of Symmetrical and Unsymmetrical Azomethines with Two Imine Groups - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Hydrogenation of p-Pentylnitrobenzene

Abstract & Introduction

The reduction of p-pentylnitrobenzene (1-nitro-4-pentylbenzene) to p-pentylaniline is a critical transformation in the synthesis of nematic liquid crystals and specific pharmaceutical intermediates. While the nitro-to-amine reduction is a fundamental organic reaction, the presence of the lipophilic pentyl chain introduces specific solubility and purification considerations compared to lower homologs.

This guide details three validated protocols for this transformation, prioritizing regioselectivity (avoiding ring hydrogenation) and safety. We explore the mechanistic underpinnings of the Haber reduction pathway and provide a comparative analysis of catalytic systems.

Key Applications

• Liquid Crystals: p-Pentylaniline is a precursor for Schiff base liquid crystals (e.g., N-(4-methoxybenzylidene)-4-pentylaniline).

• Pharmaceuticals: Lipophilic aniline scaffold for drug discovery.

Reaction Mechanism (The Haber Pathway)

The catalytic hydrogenation of nitroarenes follows the Haber mechanism. It is a stepwise reduction occurring on the catalyst surface. Understanding this pathway is crucial for troubleshooting incomplete conversions (accumulation of hydroxylamine or azo intermediates).

Mechanistic Diagram

Caption: Stepwise reduction of the nitro group. Accumulation of the yellow/orange azo-dimers indicates catalyst poisoning or insufficient hydrogen pressure.

Experimental Protocols

Method A: Heterogeneous Catalytic Hydrogenation (Pd/C)

Status: Gold Standard (High Yield, Clean Workup) Scale: Lab (1g – 50g)

This method utilizes Palladium on Carbon (Pd/C), which operates under mild conditions. The pentyl chain increases lipophilicity, so a co-solvent system (Ethanol/EtOAc) is often superior to pure methanol for solubility.

Reagents & Equipment[1][2][3][4][5]

• Substrate: p-Pentylnitrobenzene (10 mmol, ~1.93 g)

• Catalyst: 10% Pd/C (wet support, ~50% water). Note: Use wet catalyst to minimize ignition risk.

• Solvent: Ethanol (absolute) or Ethanol/Ethyl Acetate (3:1 v/v).

• Hydrogen Source: H₂ Balloon (1 atm) or Parr Shaker (3 bar/45 psi).

Step-by-Step Procedure

• Preparation: In a 100 mL round-bottom flask (or Parr bottle), dissolve 1.93 g of p-pentylnitrobenzene in 30 mL of solvent.

• Inerting: Purge the flask with Nitrogen (N₂) or Argon for 5 minutes to remove oxygen.

• Catalyst Addition: Carefully add 190 mg (10 wt% loading) of wet 10% Pd/C.

  • Critical: Do not add dry catalyst to flammable solvent vapors; static can cause ignition.

• Hydrogenation:

  • Balloon Method: Attach a balloon filled with H₂. Purge the headspace 3 times (Vacuum/H₂ cycles). Stir vigorously at Room Temperature (25°C).

  • Parr Shaker: Pressurize to 40 psi (2.7 bar). Shake at Room Temperature.

• Monitoring: Monitor by TLC (Silica; Hexane/EtOAc 4:1). The starting material (high R_f) will disappear; the amine (lower R_f, stains with ninhydrin) will appear. Reaction time is typically 2–6 hours.

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C.

  • Wash the Celite pad with 20 mL of fresh solvent.

  • Safety: The filter cake is pyrophoric. Keep it wet and dispose of it in a dedicated waste container containing water.

• Isolation: Concentrate the filtrate under reduced pressure (Rotovap).

• Purification: The resulting oil is often pure enough (>95%). If darkening occurs (oxidation), purify via vacuum distillation or flash chromatography.

Method B: Chemical Transfer Hydrogenation (Hydrazine/Fe)

Status: Alternative (No H₂ Gas Cylinder Required) Scale: Lab (<10g)

Useful when high-pressure equipment is unavailable or for parallel synthesis arrays.

Reagents

• Substrate: p-Pentylnitrobenzene (10 mmol)

• Hydrogen Donor: Hydrazine Monohydrate (Caution: Toxic/Carcinogenic) OR Ammonium Formate.

• Catalyst: FeCl₃·6H₂O (catalytic amount) + Activated Carbon.

Protocol

• Dissolve p-pentylnitrobenzene in Methanol (40 mL).

• Add Activated Carbon (0.5 g) and FeCl₃·6H₂O (1 mmol).

• Heat the mixture to reflux (65°C).

• Add Hydrazine Monohydrate (30 mmol, 3 equiv) dropwise over 20 minutes.

  • Note: Nitrogen gas evolution will be vigorous.

• Reflux for 3–5 hours. Monitor by TLC.[2][5]

• Cool, filter through Celite, and concentrate.

Process Optimization & Troubleshooting

Solvent Selection Matrix

The non-polar pentyl tail makes p-pentylnitrobenzene less soluble in water/methanol mixtures than nitrobenzene.

Solvent	Solubility	Reaction Rate	Comments
Methanol	Moderate	Fast	Standard. May require heating for high concentrations.
Ethanol	Good	Fast	Preferred green solvent.
Ethyl Acetate	Excellent	Moderate	Use if substrate precipitates in alcohols.
THF	Excellent	Moderate	Good for larger scales; watch for peroxides.

Troubleshooting Guide

• Problem: Reaction stalls at ~50% conversion.

  • Cause: Catalyst poisoning by amine product or insufficient H₂ mass transfer.

  • Solution: repressurize H₂; increase stirring speed (critical for heterogeneous catalysis); add fresh catalyst (under inert atmosphere).

• Problem: Formation of colored (orange/red) byproducts.

  • Cause: Coupling of nitroso/hydroxylamine intermediates (Azobenzene formation).

  • Solution: Reaction is too slow or basic. Ensure vigorous stirring and sufficient H₂ pressure. Avoid basic impurities.

Workflow Visualization

Caption: Standard workflow for Pd/C catalyzed hydrogenation. Safety checkpoints highlighted in color.

References

• Asian Journal of Chemistry. (2011). Kinetics Approach for Hydrogenation of Nitrobenzene to p-Aminophenol. Retrieved from [Link]

• ResearchGate. (2025). Investigation of N-4-n-pentyloxy Benzylidene-4-heptylaniline Schiff base liquid crystal structure. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Exclusive catalytic hydrogenation of nitrobenzene toward p-aminophenol over atomically precise Au36(SR)24 clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ir.canterbury.ac.nz [ir.canterbury.ac.nz]
• 5. benchchem.com [benchchem.com]

Application Note: Strategic Functionalization of Pentylbenzene

Abstract & Scope

Pentylbenzene (

) represents a critical class of lipophilic aromatic building blocks used in the synthesis of liquid crystals, surfactants (linear alkylbenzenes), and pharmaceutical intermediates. Unlike simple toluene derivatives, the pentyl chain introduces a unique "flexible steric barrier" that significantly influences the regioselectivity of Electrophilic Aromatic Substitution (EAS).

This guide provides optimized protocols for the Nitration and Friedel-Crafts Acylation of pentylbenzene. It moves beyond standard textbook descriptions to address the specific challenges of handling long-chain alkylbenzenes: controlling the ortho/para ratio through steric modulation and preventing poly-substitution in lipophilic media.

Mechanistic Insight: The "Flexible Barrier" Effect

While the pentyl group is an activating ortho/para director (due to inductive

and hyperconjugative effects), its regiochemical behavior differs from methyl (toluene) or tert-butyl substituents.

• Electronic Activation: The alkyl group increases electron density in the ring, making pentylbenzene roughly 20-25 times more reactive than benzene.

• Steric Steering: Unlike the rigid bulk of a tert-butyl group, the n-pentyl chain is conformationally mobile. It exerts a "sweeping" steric effect that hinders the ortho positions more effectively than a methyl group but less rigidly than branched alkyls. This results in a higher para-selectivity compared to toluene, particularly with bulky electrophiles (e.g., acylium ions).

Visualization: Steric Trajectory in EAS

The following diagram illustrates the competitive pathways. Note the high energy barrier for ortho attack due to the steric clash with the proximal methylene protons of the pentyl chain.

Figure 1: Kinetic pathway competition showing the energetic preference for para-substitution due to steric hindrance at the ortho position.

Protocol A: Controlled Nitration (Kinetic Benchmark)

Objective: Synthesis of 1-nitro-4-pentylbenzene (major) and 1-nitro-2-pentylbenzene (minor). Application: Precursor for aniline derivatives used in dye synthesis.

Reagents & Equipment[1][2][3]

• Substrate: Pentylbenzene (98% purity).

• Nitrating Agent: Mixed Acid (

  conc.[1][2][3] / conc., 1:1.2 v/v).

• Solvent: Dichloromethane (DCM) – Critical for solubilizing the lipophilic pentylbenzene.

• Temp Control: Ice/Salt bath (-5°C to 0°C).

Step-by-Step Methodology

• Preparation: Dissolve 10 mmol of pentylbenzene in 15 mL of DCM in a round-bottom flask. Cool to -5°C.

• Acid Mix: In a separate vessel, slowly add 12 mmol conc.

  to 15 mmol conc. . Cool this mixture to 0°C.

  • Expert Tip: Pre-cooling the acid prevents immediate exotherms that lead to dinitro-impurities.

• Addition: Add the acid mixture dropwise to the pentylbenzene solution over 20 minutes. Maintain internal temp < 5°C.

  • Observation: The biphasic mixture requires vigorous stirring (magnetic stir bar at >600 RPM) to ensure interfacial reaction.

• Quench: Pour mixture onto 50g crushed ice.

• Workup: Extract with DCM (3x). Wash organic layer with 5%

  (removes acid) and Brine. Dry over .[4]

• Purification: The isomers have distinct boiling points and polarities. Separation via fractional distillation or silica gel chromatography (Hexane/EtOAc 95:5) is required.

Data: Isomer Distribution Comparison

The following table highlights how the pentyl chain shifts selectivity compared to other alkylbenzenes.

Substrate	Ortho (%)	Meta (%)	Para (%)	Steric Driver
Toluene	~58	~4	~38	Minimal (Statistical favor)
Ethylbenzene	~45	~5	~50	Slight tail hindrance
Pentylbenzene	~35-40	<5	~55-60	Flexible chain sweep
t-Butylbenzene	~16	~8	~76	Rigid steric block

Protocol B: Friedel-Crafts Acylation (Synthetic Utility)

Objective: Synthesis of 4'-pentylacetophenone. Advantage: Unlike alkylation, acylation avoids carbocation rearrangements (a common issue with linear chains) and stops at mono-substitution due to ring deactivation.[5][6][7]

Workflow Diagram

Figure 2: Optimized workflow for Friedel-Crafts Acylation ensuring mono-substitution.

Detailed Protocol

• Catalyst Activation: In a flame-dried flask under

  , suspend 1.1 eq of anhydrous in dry DCM.

• Electrophile Formation: Add 1.1 eq of Acetyl Chloride dropwise at 0°C. Stir for 15 min until the Acylium complex forms (solution often turns yellow/orange).

• Substrate Addition: Add 1.0 eq Pentylbenzene (diluted in DCM) dropwise.

  • Why? Adding the substrate to the complex ensures the electrophile is always in excess locally, promoting rapid reaction and preventing substrate isomerization.

• Reaction: Warm to Room Temperature (RT) and stir for 2 hours. Monitor HCl gas evolution (use a base trap).

• Quench: Pour into ice-water containing 1M HCl. The HCl is necessary to break the strong Aluminum-Ketone complex.

• Yield: Expected yield >85% with >95% para-selectivity due to the bulk of the Acylium-

  complex combined with the pentyl chain sterics.

Analytical Validation

To confirm the success of these protocols, use the following validation parameters:

• GC-MS:

  • Nitration: Look for M+ peaks at 193 m/z. Ortho isomer elutes significantly earlier than Para due to intramolecular H-bonding/shielding effects.

  • Acylation: Look for M+ peak at 190 m/z (Pentylacetophenone). Characteristic fragment at m/z 43 (

    ).

• 1H-NMR (CDCl3):

  • Para-substituted: Look for the symmetric AA'BB' doublet pattern in the aromatic region (approx 7.2 - 7.9 ppm).

  • Ortho-substituted: Complex multiplet pattern (ABCD) due to lack of symmetry.

References

• Mechanistic Principles of EAS

  • Title: Electrophilic Arom
  • Source: Chemistry LibreTexts

  • URL:[Link]

• Friedel-Crafts Acylation Protocols

  • Title: Friedel-Crafts Acyl
  • Source: Organic Chemistry Portal

  • URL:[Link]

• Isomer Ratios in Alkylbenzenes

  • Title: Nitration of Alkylbenzenes: Steric Effects[8]

  • Source: Michigan St

  • URL:[Link]

• Safety Data (Pentylbenzene)

  • Title: n-Pentylbenzene Safety D
  • Source: PubChem

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitration - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Friedel-Crafts Acylation [canov.jergym.cz]
• 8. pubs.sciepub.com [pubs.sciepub.com]

Application Notes and Protocols for the Synthesis of Azo Dyes from 4-Pentylnitrobenzene

Introduction: Leveraging 4-Pentylnitrobenzene in Azo Dye Synthesis

Azo dyes represent the most extensive and versatile class of synthetic colorants, distinguished by the presence of one or more azo groups (–N=N–) that link aromatic rings. This chromophoric system is responsible for their vibrant colors. The synthesis of azo dyes is a cornerstone of industrial and laboratory organic chemistry, primarily relying on a two-step sequence: the diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich nucleophile.

4-Pentylnitrobenzene serves as a valuable precursor in this process. The presence of the pentyl group, a lipophilic alkyl chain, can be strategically employed to modify the properties of the final dye. For instance, it can enhance the dye's affinity for non-polar substrates such as synthetic fibers (e.g., polyester) and improve its solubility in organic solvents, making it a suitable starting material for disperse dyes.

This technical guide provides a comprehensive, in-depth protocol for the synthesis of an illustrative azo dye, 4-((4-pentylphenyl)diazenyl)phenol, starting from 4-pentylnitrobenzene. The experimental procedures are detailed with a focus on the causality behind each step, ensuring both scientific rigor and practical applicability for researchers, scientists, and professionals in drug development and materials science.

Overall Synthetic Pathway

The synthesis is a three-stage process, beginning with the reduction of the nitro group of 4-pentylnitrobenzene to a primary amine, followed by the diazotization of the resulting 4-pentylaniline, and culminating in the azo coupling with phenol to yield the final dye.

Figure 1: Overall synthetic pathway from 4-pentylnitrobenzene to 4-((4-pentylphenyl)diazenyl)phenol.

Part 1: Reduction of 4-Pentylnitrobenzene to 4-Pentylaniline

The initial and critical step is the reduction of the nitro group to a primary amine. The Béchamp reduction, utilizing a metal in an acidic medium, is a classic and reliable method for this transformation. Here, we employ tin metal and concentrated hydrochloric acid.

Causality of Experimental Choices:

• Tin and Concentrated HCl: This combination is a robust reducing system for aromatic nitro compounds. Tin acts as the electron donor, and the strongly acidic environment serves multiple purposes: it protonates the nitro group, facilitating the electron transfer, and it keeps the newly formed amino group protonated as an ammonium salt, preventing it from acting as a nucleophile and participating in side reactions.[1]

• Basic Workup: The reaction produces the anilinium chloride salt. To isolate the free amine (4-pentylaniline), a strong base, such as sodium hydroxide, is added to deprotonate the ammonium salt.

Experimental Protocol: Reduction of 4-Pentylnitrobenzene

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
4-Pentylnitrobenzene	193.25	10.0 g	1.0
Granulated Tin	118.71	25.0 g	~4.0
Concentrated HCl (~37%)	36.46	50 mL	-
40% Sodium Hydroxide (aq)	40.00	As required	-
Diethyl Ether	74.12	~200 mL	-
Anhydrous Magnesium Sulfate	120.37	As required	-

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a mechanical stirrer, place the granulated tin (25.0 g).

• Addition of Reactants: Add 4-pentylnitrobenzene (10.0 g) to the flask. Carefully and in portions, add concentrated hydrochloric acid (50 mL) through the condenser.

• Reaction: An exothermic reaction will commence. If the reaction becomes too vigorous, cool the flask in an ice-water bath. Once the initial vigorous reaction subsides, heat the mixture to a gentle reflux using a heating mantle for 1-2 hours, or until the oily layer of 4-pentylnitrobenzene has disappeared.

• Workup - Basification: Cool the reaction mixture to room temperature. Carefully add a 40% aqueous solution of sodium hydroxide in small portions with efficient cooling in an ice bath until the mixture is strongly alkaline (test with pH paper). This will precipitate tin hydroxides and liberate the free 4-pentylaniline.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Drying and Solvent Removal: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter to remove the drying agent and remove the diethyl ether by rotary evaporation to yield crude 4-pentylaniline.

• Purification (Optional): The crude product can be purified by vacuum distillation if necessary.

Expected Yield: Approximately 75-85%.

Part 2: Diazotization of 4-Pentylaniline

Diazotization is the conversion of the primary aromatic amine into a diazonium salt. This is achieved by treating the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite and a strong mineral acid.

Causality of Experimental Choices:

• In situ Generation of Nitrous Acid: Nitrous acid is unstable and is therefore prepared immediately before use by reacting sodium nitrite with a strong acid like hydrochloric acid.

• Low Temperature (0-5 °C): Aromatic diazonium salts are notoriously unstable at higher temperatures and can decompose to evolve nitrogen gas.[2] Maintaining a low temperature is paramount to the success of this step.

• Excess Acid: An excess of hydrochloric acid is used to ensure the complete formation of nitrous acid and to maintain a sufficiently acidic environment to stabilize the resulting diazonium salt.

Experimental Protocol: Diazotization of 4-Pentylaniline

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
4-Pentylaniline	163.26	8.16 g (0.05 mol)	1.0
Concentrated HCl (~37%)	36.46	15 mL	~3.6
Sodium Nitrite	69.00	3.6 g (0.052 mol)	1.04
Distilled Water	18.02	As required	-
Ice	-	As required	-

Procedure:

• Preparation of the Amine Salt: In a 250 mL beaker, add 4-pentylaniline (8.16 g) and concentrated hydrochloric acid (15 mL). Add approximately 50 g of crushed ice and stir until the amine has dissolved to form the hydrochloride salt. The temperature should be at or below 5 °C.

• Preparation of Nitrite Solution: In a separate beaker, dissolve sodium nitrite (3.6 g) in 15 mL of cold distilled water.

• Diazotization: Slowly add the sodium nitrite solution dropwise to the stirred solution of 4-pentylaniline hydrochloride, ensuring the temperature of the reaction mixture does not rise above 5 °C. Continue stirring for 15-20 minutes after the addition is complete.

• Confirmation of Completion: The completion of diazotization can be confirmed by testing for the presence of excess nitrous acid. A drop of the reaction mixture is applied to starch-iodide paper; an immediate blue-black color indicates an excess of nitrous acid.

• Use of Diazonium Salt Solution: The resulting cold solution of 4-pentylbenzenediazonium chloride should be used immediately in the subsequent coupling reaction.

Part 3: Azo Coupling with Phenol

The final step is the electrophilic aromatic substitution reaction between the 4-pentylbenzenediazonium salt (the electrophile) and phenol (the nucleophile).

Causality of Experimental Choices:

• Alkaline Conditions: The coupling reaction with phenol is carried out in a basic solution. Sodium hydroxide deprotonates phenol to form the much more nucleophilic phenoxide ion, which readily attacks the diazonium salt.[3][4]

• Low Temperature (0-10 °C): Maintaining a low temperature is still important to prevent the decomposition of the diazonium salt and to control the rate of the coupling reaction.

• Position of Coupling: The coupling occurs predominantly at the para position of the phenol due to the strong activating and ortho, para-directing nature of the hydroxyl group.

Experimental Protocol: Synthesis of 4-((4-pentylphenyl)diazenyl)phenol

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
4-Pentylbenzenediazonium chloride solution	-	From Part 2 (0.05 mol)	1.0
Phenol	94.11	4.7 g (0.05 mol)	1.0
Sodium Hydroxide	40.00	4.0 g (0.1 mol)	2.0
Distilled Water	18.02	As required	-
Ice	-	As required	-

Procedure:

• Preparation of the Coupling Component: In a 600 mL beaker, dissolve sodium hydroxide (4.0 g) in 100 mL of water. Add phenol (4.7 g) and stir until it dissolves. Cool the solution to 5 °C in an ice bath.

• Azo Coupling: With vigorous stirring, slowly add the cold diazonium salt solution from Part 2 to the cold phenoxide solution. A brightly colored precipitate should form immediately.

• Completion of Reaction: Continue to stir the mixture in the ice bath for 30-60 minutes to ensure the reaction is complete.

• Isolation: Collect the solid azo dye by vacuum filtration using a Büchner funnel.

• Washing: Wash the precipitate thoroughly with cold water to remove any unreacted salts.

• Purification and Drying: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture. Dry the purified product in a desiccator or a vacuum oven at a moderate temperature.

Expected Yield: Approximately 80-90%.

Characterization of 4-((4-pentylphenyl)diazenyl)phenol

The structure and purity of the synthesized azo dye should be confirmed by spectroscopic methods.

Spectroscopic Technique	Expected Characteristics
FTIR (KBr, cm⁻¹)	Broad O-H stretch (~3400-3300 cm⁻¹), aromatic C-H stretch (~3100-3000 cm⁻¹), aliphatic C-H stretch (~2950-2850 cm⁻¹), N=N stretch (~1450-1400 cm⁻¹, often weak), C=C aromatic stretch (~1600 and ~1500 cm⁻¹), and C-O stretch (~1250 cm⁻¹).
¹H NMR (CDCl₃, ppm)	Aromatic protons in the range of ~6.9-7.9 ppm. The hydroxyl proton (Ar-OH) will appear as a singlet, with its chemical shift being concentration and solvent dependent. The pentyl group will show characteristic signals: a triplet for the terminal methyl group (~0.9 ppm), a multiplet for the adjacent methylene group (~1.3-1.4 ppm), and a triplet for the methylene group attached to the aromatic ring (~2.6 ppm).
¹³C NMR (CDCl₃, ppm)	Aromatic carbons will resonate between ~115 and ~160 ppm. The carbons of the pentyl group will appear in the aliphatic region (~14-36 ppm).
UV-Vis (λmax, in Ethanol)	Azo compounds exhibit characteristic π → π* transitions. A strong absorption band is expected in the range of 350-450 nm, which is responsible for the color of the dye.

Safety and Handling

• 4-Pentylnitrobenzene and 4-Pentylaniline: These are aromatic nitro and amino compounds, respectively, and should be handled with care. Avoid skin contact and inhalation. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Concentrated Acids and Bases: Concentrated hydrochloric acid and sodium hydroxide are corrosive. Handle with extreme care and wear appropriate PPE.

• Diazonium Salts: Diazonium salts are unstable and potentially explosive when dry. Never isolate the solid diazonium salt. Always use the diazonium salt solution immediately after preparation and keep it cold.[2][5]

• Tin Compounds: Tin and its salts can be toxic. Avoid inhalation of dust and skin contact.

Experimental Workflow Visualization

Sources

• 1. 4-PENTYLANILINE | CAS 33228-44-3 [matrix-fine-chemicals.com]
• 2. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 3. rsc.org [rsc.org]
• 4. 4-Pentylphenol(14938-35-3) 1H NMR spectrum [chemicalbook.com]
• 5. chembk.com [chembk.com]

Application Note: Recrystallization Solvents for p-Nitroalkylbenzenes

This guide details the purification of p-nitroalkylbenzenes via recrystallization. It addresses the specific physicochemical challenges of this chemical class—namely, the competition between the polar nitro group and the non-polar alkyl chain, and the tendency for low-melting members to "oil out" rather than crystallize.

[1]

Executive Summary & Substance Profiling

p-Nitroalkylbenzenes (e.g., p-nitrotoluene, p-ethylnitrobenzene, p-tert-butylnitrobenzene) present a unique purification challenge.[1] The molecule contains two conflicting domains:

• The Nitro Group (

  ): Highly polar and electron-withdrawing.[1][2]

• The Alkyl Chain (

  ): Non-polar and hydrophobic.[2]

Critical Physicochemical Insight: As the alkyl chain length increases, the molecule's overall polarity decreases, and the melting point often fluctuates significantly.

• Short Chain (Methyl): p-Nitrotoluene is a solid (mp ~52°C).[1][2]

• Medium Chain (Ethyl/Propyl): Often liquids or low-melting solids at room temperature (e.g., p-ethylnitrobenzene mp ~ -2°C to -12°C).[1] These cannot be recrystallized at standard room temperature and require Low-Temperature Crystallization or distillation.[1][2]

• Branched/Long Chain (tert-Butyl): p-tert-Butylnitrobenzene is a solid (mp ~27°C), requiring careful temperature control.[1]

This guide focuses on solid members of the class and low-temperature techniques for those near the solid-liquid boundary.

Solvent Selection Strategy

The "Like Dissolves Like" rule must be adapted here. You need a solvent that interacts with the polar nitro group at high temperatures but is rejected by the non-polar alkyl tail at low temperatures (or vice versa).

Primary Solvent Classes

Solvent System	Polarity	Applicability	Notes
Ethanol (95% or Absolute)	High	Best Starting Point	Excellent for short chains (Methyl, Ethyl).[1] The hydroxyl group interacts with , while the ethyl group accommodates the aromatic ring.
Methanol	High	High MP Analogs	Often used for p-nitrotoluene.[1][2] Higher solubility power than ethanol; risks lower recovery yields if not cooled sufficiently.[2]
Isopropyl Alcohol (IPA)	Medium	Branched Chains	Preferred for p-tert-butylnitrobenzene.[1][2] The secondary alcohol structure mimics the branched alkyl steric bulk.
Hexane / Ethyl Acetate	Variable	Mixed Solvent	Use for longer chains (Propyl, Butyl).[2] Start with Hexane (non-polar) and add EtOAc (polar) to induce solubility.[2]
Ligroin / Petroleum Ether	Low	Non-polar Impurities	strictly for highly non-polar long-chain analogs or removing tarry non-polar byproducts.[1][2]

The "Solvent Pair" Technique (Mixed Solvents)

For difficult cases (e.g., compound is too soluble in Ethanol), use a Solvent/Anti-Solvent pair.

• Dissolve crude solid in hot Ethanol (Solvent).[2]

• Add hot Water (Anti-Solvent) dropwise until turbidity (cloudiness) persists.[2]

• Add one drop of Ethanol to clear the solution.[2]

• Cool slowly.

Decision Logic for Solvent Selection

The following diagram illustrates the decision process based on the alkyl chain length and physical state.

Figure 1: Decision tree for selecting recrystallization solvents based on the physical state and alkyl chain structure of the p-nitroalkylbenzene.

Experimental Protocols

Protocol A: Standard Recrystallization (Solids > 40°C MP)

Target: p-Nitrotoluene, p-Nitrobenzyl bromide.[1][2]

• Preparation: Place crude solid in an Erlenmeyer flask. Add a boiling chip.

• Dissolution: Add hot Ethanol (95%) in small portions while heating on a steam bath or hot plate (approx. 60-70°C).

  • Note: Nitro compounds can be explosive.[2] Do not use an open flame.

• Saturation: Stop adding solvent when the solid just dissolves.[2] Add 5-10% excess solvent to prevent premature crystallization during filtration.[1][2]

• Filtration (Optional): If insoluble particles (dust/carbon) are present, filter rapidly through a pre-warmed fluted filter paper.[2]

• Crystallization: Remove from heat. Cover flask with a watch glass. Allow to cool to room temperature undisturbed .

  • Critical: Rapid cooling here will trap impurities.[2]

• Collection: Cool in an ice bath (0-4°C) for 20 minutes. Collect crystals via vacuum filtration (Büchner funnel).[2][3]

• Washing: Wash with a small amount of ice-cold Ethanol .[2]

• Drying: Air dry or use a vacuum desiccator.[2] (Avoid high heat ovens due to low melting points).[2]

Protocol B: Low-Temperature Crystallization (Low MP Solids/Oils)

Target: p-tert-Butylnitrobenzene, p-Ethylnitrobenzene (if solidifying).[1]

• Solvent Choice: Use Methanol or Isopropyl Alcohol .[2] These have lower boiling points and allow easier removal at low temps.[2]

• Dissolution: Dissolve the "oil" or low-melting solid in the minimum amount of solvent at room temperature (or slightly warmed to 30°C).

• Cooling Ramp:

  • Step 1: Cool to Room Temp (25°C).

  • Step 2: Refrigerate (4°C).

  • Step 3: Freezer (-20°C) or Dry Ice/Acetone bath.[1][2]

• Induction: If the compound remains an oil at low temp, scratch the glass surface with a glass rod or add a seed crystal (if available) to induce nucleation.[4]

Troubleshooting: The "Oiling Out" Phenomenon

Problem: Upon cooling, the product separates as a liquid droplet (oil) rather than a crystal. This is common in p-nitroalkylbenzenes because their melting points are often lower than the boiling point of the solvent.

Mechanism: The solution hits the "liquid-liquid miscibility gap" before it hits the solubility curve.

Corrective Actions:

• Re-heat: Dissolve the oil back into the solution by gentle heating.[2]

• Add More Solvent: Add a small amount (2-5 mL) of the solvent.[2] This lowers the concentration, shifting the system away from the liquid-liquid separation zone.

• Slower Cooling: Insulate the flask with a towel. Slower cooling favors crystal lattice formation over amorphous oil separation.[2]

• Trituration: If oil persists, decant the solvent and add a non-solvent (like cold Hexane) and grind the oil with a glass rod to induce solidification.

Safety & Handling (E-E-A-T)

• Toxicity: Nitroalkylbenzenes are readily absorbed through the skin and are toxic (methemoglobinemia risk). Double-glove (Nitrile) and work in a fume hood .[1][2]

• Explosive Potential: While mono-nitro compounds are generally stable, they are energetic.[1][2] Never distill to dryness and avoid excessive heat (>150°C) without thermal analysis (DSC).

• Waste: All mother liquors must be disposed of in "Halogenated" or "Non-Halogenated" organic waste streams depending on the solvent. Do not pour down the drain.

References

• Vogel's Textbook of Practical Organic Chemistry , 5th Ed.[2] Purification of Nitro Compounds. (Standard reference for organic workup).

• BenchChem Technical Support . Solvent Selection for Recrystallization of Nitroaromatics. Link[1]

• Organic Syntheses , Coll. Vol. 1, p. 401.[2] p-Nitrotoluene purification precedents. Link

• Mettler Toledo Application Note . Oiling Out in Crystallization. Link[1]

• PubChem Compound Summary . 1-Ethyl-4-nitrobenzene Physical Properties. Link[1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Butylbenzene | C10H14 | CID 7705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Selective para-Nitration of Aromatic Compounds

Abstract

The regioselective introduction of a nitro group at the para position of an aromatic ring is a critical transformation in the synthesis of valuable intermediates for pharmaceuticals, agrochemicals, and dyestuffs. Traditional nitration using mixed nitric and sulfuric acids often yields mixtures of ortho and para isomers, leading to challenging purification processes and reduced atom economy. This guide provides an in-depth analysis of modern reagents and protocols designed to achieve high para-selectivity. We will explore the mechanistic basis for this selectivity, focusing on shape-selective solid-acid catalysis, sterically demanding nitrating agents, and metal-mediated systems. Detailed, field-proven protocols are provided for key methodologies, offering researchers and process chemists a robust toolkit for predictable and efficient para-nitration.

Introduction: The Challenge of Regioselectivity in Electrophilic Aromatic Nitration

Electrophilic aromatic substitution (EAS) is a cornerstone of organic synthesis. In the case of nitration, the generation of the highly electrophilic nitronium ion (NO₂⁺) is the key first step.[1][2] Classically, this is achieved using a mixture of concentrated nitric and sulfuric acids.[3][4]

While effective, this "mixed acid" system often provides poor regioselectivity for activated and moderately activated aromatic rings, which are directed to both the ortho and para positions. The statistical preference for the two ortho positions frequently leads to the ortho-isomer as the major product, or at best, a difficult-to-separate mixture.[3][5] The economic and environmental drawbacks associated with isomer separation and waste acid treatment have driven the development of more selective and sustainable nitration methods.[6][7]

This document will delve into the strategies employed to overcome this challenge, focusing on methods that preferentially deliver the para-nitroaromatic product.

Mechanistic Principles of para-Selectivity

Achieving para-selectivity hinges on controlling the approach of the electrophile to the aromatic ring. This can be accomplished through several key strategies:

• Steric Hindrance: By using a bulky nitrating agent or by employing a catalyst with a constrained environment, the approach to the more sterically hindered ortho positions can be disfavored relative to the more accessible para position.

• Shape-Selective Catalysis: Porous materials like zeolites can act as "molecular sieves," where the transition state leading to the para-isomer fits more favorably within the catalyst's pores than the bulkier transition state for ortho-substitution.[8][9]

• Protecting Group-Directed Steric Blockade: For highly activated substrates like anilines, temporarily converting the activating group into a larger one can physically block the ortho positions, thereby directing nitration to the para position.[5][10]

The following sections will detail specific reagents and protocols that leverage these principles.

Shape-Selective Nitration Using Solid Acid Catalysts: Zeolites

Zeolites are crystalline aluminosilicates with a well-defined microporous structure. Their acidic sites (Brønsted or Lewis) can activate nitrating agents, while their constrained pore network provides a unique environment for shape-selective reactions.[9][11] Zeolite Beta (H-β) and ZSM-5 have emerged as particularly effective catalysts for para-selective nitration.[8][12]

The high para-selectivity is attributed to the spatial constraints within the zeolite channels. The transition state for the formation of the ortho-nitro isomer is sterically more demanding and fits less favorably within the pores compared to the more linear transition state leading to the para-isomer.[13][14]

Workflow for Zeolite-Catalyzed para-Nitration

Caption: General workflow for para-selective nitration using a zeolite catalyst.

Protocol 1: para-Nitration of Toluene using Zeolite H-β and Nitric Acid

This protocol is adapted from methodologies that emphasize high para-selectivity through shape-selective catalysis.[6][15]

Materials:

• Toluene

• Zeolite H-β (Si/Al ratio ~25-30)

• Concentrated Nitric Acid (70%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Catalyst Activation: Activate Zeolite H-β by heating at 500°C for 4 hours under a stream of dry air. Cool to room temperature in a desiccator.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add activated Zeolite H-β (0.5 g) and toluene (10 mmol).

• Reaction Execution: Heat the suspension to 80°C with vigorous stirring.

• Reagent Addition: Add 70% nitric acid (12 mmol) dropwise to the heated mixture over 30 minutes.

• Monitoring: Continue stirring at 80°C and monitor the reaction progress by GC analysis of aliquots.

• Workup: After completion (typically 2-4 hours), cool the reaction mixture to room temperature. Filter the mixture to recover the zeolite catalyst.

• Extraction: Transfer the filtrate to a separatory funnel, wash with saturated NaHCO₃ solution (2 x 20 mL) and then with water (2 x 20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Analyze the ortho/para isomer ratio by GC. The product can be purified by fractional distillation or crystallization to isolate the 4-nitrotoluene.

Substrate	Catalyst	Nitrating Agent	p/o Ratio	Yield (%)	Reference
Toluene	Zeolite H-β	90-98% HNO₃	> 4:1	> 90	[6][15]
Chlorobenzene	Zeolite H-β	N₂O₄/O₂	> 9:1	~85	[16]
Toluene	Zeolite H-β	Acetyl Nitrate	~4.3:1	> 99	[13]

Metal-Mediated and Milder Nitrating Systems

To avoid the harsh conditions of mixed acid and improve selectivity, various metal-based reagents and alternative nitrating species have been developed.

Bismuth Subnitrate / Thionyl Chloride

This combination provides an efficient system for the nitration of moderately reactive aromatic compounds, showing a strong preference for para-substitution.[17] The active nitrating species is postulated to be nitryl chloride (NO₂Cl), generated in situ.[17]

Protocol 2: para-Nitration of Anisole using Bismuth Subnitrate/Thionyl Chloride

This protocol is based on the work of Mohammadpoor-Baltork et al.[17]

Materials:

• Anisole

• Bismuth Subnitrate [Bi₅O(OH)₉(NO₃)₄]

• Thionyl Chloride (SOCl₂)

• Dry Dichloromethane (DCM)

• Dilute Hydrochloric Acid (HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask, add anisole (5 mmol) and dry DCM (50 mL).

• Reagent Addition: Add thionyl chloride (10 mmol, 0.73 mL) to the solution.

• Catalyst Addition: With vigorous stirring, add bismuth subnitrate (1.25 mmol, ~2.2 g).

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC.

• Workup: Upon completion (typically 1-2 hours), filter the reaction mixture to remove inorganic solids.

• Washing: Wash the filtrate with dilute HCl and then with water.

• Isolation: Dry the organic phase with anhydrous Na₂SO₄, filter, and evaporate the solvent to obtain the product, which is predominantly 4-nitroanisole.

Lanthanide Triflates

Lanthanide (III) triflates, such as Ytterbium (III) triflate (Yb(OTf)₃), are water-tolerant Lewis acids that can catalyze nitration using stoichiometric amounts of nitric acid.[18][19][20] This system is attractive for its atom economy, as the only by-product is water, and the catalyst can often be recycled.[18] The Lewis acidic metal center is believed to activate the nitric acid, facilitating the formation of the nitronium ion.[21]

Mechanism of Lanthanide Triflate Catalysis

Caption: Simplified mechanism for Lanthanide Triflate catalyzed nitration.

Reagent System	Key Features	Selectivity	Reference
Bismuth Subnitrate / SOCl₂	Mild conditions, in situ generation of NO₂Cl	High para-selectivity for anisole, acetanilide	[17]
Ln(OTf)₃ / HNO₃	Recyclable catalyst, atom-economic	Good to excellent yields, moderate to good para-selectivity	[18][21]
Claycop (Cu(NO₃)₂ on Clay)	Heterogeneous catalyst, easy workup	Good selectivity, especially with acetic anhydride	[6][22]

Managing Highly Activated Systems: The Acetanilide Case Study

Direct nitration of highly activated rings like aniline with mixed acid is problematic, often leading to oxidation and a mixture of isomers, including a significant amount of the meta product due to the formation of the anilinium ion.[5] A classic and effective strategy to achieve selective para-nitration is to temporarily "tame" the activating amino group by converting it to an amide, such as acetanilide.[5][10]

The acetyl group moderates the activating effect of the nitrogen lone pair and, more importantly, provides significant steric bulk that blocks the ortho positions, directing the incoming electrophile to the para position. The protecting group can then be easily removed by hydrolysis.

Protocol 3: para-Nitration of Aniline via Acetanilide Protection

Materials:

• Aniline

• Acetic Anhydride

• Concentrated Sulfuric Acid

• Concentrated Nitric Acid

• Ethanol

• Aqueous Hydrochloric Acid

Procedure:

• Protection: React aniline with acetic anhydride to form acetanilide.

• Nitration: Dissolve the acetanilide in a minimal amount of concentrated sulfuric acid, keeping the temperature below 10°C in an ice bath.

• Nitrating Mixture: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, maintaining the low temperature.

• Reaction: Stir for 1 hour, allowing the mixture to slowly warm to room temperature.

• Workup: Pour the reaction mixture onto crushed ice. The solid p-nitroacetanilide will precipitate.

• Isolation: Collect the solid by vacuum filtration and wash with cold water.

• Deprotection: Reflux the p-nitroacetanilide in aqueous HCl or H₂SO₄ to hydrolyze the amide bond.

• Final Product: Cool the solution and neutralize with a base (e.g., NaOH) to precipitate p-nitroaniline. Collect the product by filtration.

Conclusion

The selective synthesis of para-nitroaromatic compounds is a well-developed field that has moved significantly beyond the classical mixed-acid approach. By leveraging the principles of steric hindrance and shape-selective catalysis, researchers have a powerful array of tools at their disposal. Zeolites, particularly H-β, offer a recyclable, heterogeneous catalytic system that imparts high para-selectivity through spatial confinement. Milder, metal-mediated systems using reagents like bismuth subnitrate or lanthanide triflates provide alternative pathways under less harsh conditions. Finally, for highly activated substrates, the judicious use of protecting groups remains a robust and reliable strategy. The protocols and data presented in this guide offer a starting point for the rational design and execution of highly selective para-nitration reactions.

References

• Mohammadpoor-Baltork, I., et al. (n.d.). Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Nitration. Available at: [Link]

• Choudary, B. M., et al. (1999). Selective nitration of aromatic compounds by solid acid catalysts. Chemical Communications. Available at: [Link]

• Kuznetsova, L. I., et al. (n.d.). Studying the Catalytic Activity of Naturally Occurring Zeolites in the Gas-Phase Nitration Reaction of Aromatic Compounds. Available at: [Link]

• Jayalakshmi, B., & Jayachandran, B. (2004). Regioselective nitration of aromatic substrates in zeolite cages. Journal of Chemical Sciences. Available at: [Link]

• Dagade, S. P. (n.d.). NITRATION OF AROMATIC COMPOUNDS OVER SOLID ACID CATALYSTS. National Chemical Laboratory. Available at: [Link]

• Vassena, D. (2001). Selective nitration of aromatic molecules with zeolite beta catalysts. Research Collection. Available at: [Link]

• Qian, Y., et al. (2021). Recent progress in the nitration of arenes and alkenes. Organic & Biomolecular Chemistry. Available at: [Link]

• Jayasuriya, K., et al. (1999). Regioselective nitration of aromatic compounds and the reaction products thereof. Google Patents.

• Chary, V. S., et al. (2015). Zeolite Y-assisted nitration of aromatic and heterocyclic compounds and decarboxylative nitration of α,β-unsaturated acids under non-conventional conditions. RSC Advances. Available at: [Link]

• Waller, F. J., et al. (1997). Lanthanide(iii) triflates as recyclable catalysts for atom economic aromatic nitration. Chemical Communications. Available at: [Link]

• Munshi, P., et al. (2008). Theoretical study of the mechanism behind the para-selective nitration of toluene in zeolite H-Beta. Taylor & Francis Online. Available at: [Link]

• Ghorai, P., et al. (2014). Room-Temperature Cu(II)-Catalyzed Chemo- and Regioselective Ortho-Nitration of Arenes via C–H Functionalization. The Journal of Organic Chemistry. Available at: [Link]

• Barrett, A. G. M., et al. (1998). Lanthanide(III) and Group IV metal triflate catalysed electrophilic nitration: 'nitrate capture' and the rôle of the metal centre. Semantic Scholar. Available at: [Link]

• Sreedhar, I., et al. (2017). A Study on Solid Acid Catalyst Selection and Characterization. Ignited Minds Journals. Available at: [Link]

• Choudary, B. M., et al. (1999). Selective nitration of aromatic compounds by solid acid catalysts. Chemical Communications. Available at: [Link]

• Munshi, P., et al. (2008). Theoretical study of the mechanism behind the para-selective nitration of toluene in zeolite H-Beta. Taylor & Francis Online. Available at: [Link]

• Rajanna, K. C., et al. (2012). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. SCIRP. Available at: [Link]

• Waller, F. J., et al. (1998). Lanthanide(III) and Group IV metal triflate catalysed electrophilic nitration: 'nitrate capture' and the rôle of the metal centre. RSC Publishing. Available at: [Link]

• Török, B., et al. (2024). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Frontiers. Available at: [Link]

• Kumar, S., et al. (n.d.). Liquid phase nitration of aromatics using solid acid catalyst. Google Patents.

• Deshmukh, R. R., et al. (2015). Lanthanide (III) Triflates as a Novel Recyclable Catalysts for Unit Processes in Chemical Industry- A Review. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2024). Selective Arene Photonitration via Iron-Complex β-Homolysis. JACS Au. Available at: [Link]

• LibreTexts. (n.d.). 10.6. Reaction: Nitration. Introduction to Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

• Smith, K., et al. (2012). Methods for the nitration of aromatic compounds. Google Patents.

• Salehi, P., et al. (2006). Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions. Journal of Chemical Sciences. Available at: [Link]

• Smith, K., et al. (2000). para-Selective nitration of halogenobenzenes using a nitrogen dioxide–oxygen–zeolite system. Cardiff University. Available at: [Link]

• KBR. (n.d.). Nitration and Sulfuric Acid Recovery: Effective Reaction Control and Efficient Acid Recycling for Economic Production. Available at: [Link]

• Carey, J. S., et al. (2003). Method for the nitration of phenolic compounds. Google Patents.

• Wikipedia. (n.d.). Lanthanide trifluoromethanesulfonates. Available at: [Link]

• Salunkhe, M. M., & Patil, S. V. (2009). Eco-Friendly Nitration of Aromatic Compounds Using Different Solid Supports. E-Journal of Chemistry. Available at: [Link]

• Khan Academy. (2022). Nitration of Aniline | Electrophilic Aromatic Substitution Reactions | Chemistry. YouTube. Available at: [Link]

• Patel, R. H. (2014). ChemInform Abstract: Selective Nitration of Phenolic Compounds by Green Synthetic Approaches. ResearchGate. Available at: [Link]

• Szala, M., et al. (2023). Review of the Methods for Selective Nitration of Toluene. Łukasiewicz-IPO. Available at: [Link]

Sources

• 1. 10.6. Reaction: Nitration – Introduction to Organic Chemistry [saskoer.ca]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. kbr.com [kbr.com]
• 5. Nitration - Wikipedia [en.wikipedia.org]
• 6. Selective nitration of aromatic compounds by solid acid catalysts - Chemical Communications (RSC Publishing) DOI:10.1039/A908011B [pubs.rsc.org]
• 7. Frontiers | Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods [frontiersin.org]
• 8. Selective nitration of aromatic compounds by solid acid catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. ias.ac.in [ias.ac.in]
• 10. youtube.com [youtube.com]
• 11. Zeolite Y-assisted nitration of aromatic and heterocyclic compounds and decarboxylative nitration of α,β-unsaturated acids under non-conventional conditions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. A Study on Solid Acid Catalyst Selection and Characterization [ignited.in]
• 13. tandfonline.com [tandfonline.com]
• 14. tandfonline.com [tandfonline.com]
• 15. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 16. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 17. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lanthanide(iii) triflates as recyclable catalysts for atom economic aromatic nitration - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Lanthanide trifluoromethanesulfonates - Wikipedia [en.wikipedia.org]
• 21. Lanthanide(III) and Group IV metal triflate catalysed electrophilic nitration: ‘nitrate capture’ and the rôle of the metal centre [ ] † - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 22. sibran.ru [sibran.ru]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of para-Pentylnitrobenzene

Welcome to the technical support center for the synthesis of para-pentylnitrobenzene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of their synthesis. Here, we address common challenges and provide in-depth, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for para-pentylnitrobenzene, and what are its limitations?

The most prevalent method for synthesizing para-pentylnitrobenzene is a two-step process:

• Friedel-Crafts Acylation: Benzene is acylated with valeryl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to form pentanophenone.

• Nitration: The resulting pentanophenone is then nitrated using a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) to introduce a nitro group (-NO₂) onto the aromatic ring.

The primary limitation of this route is the directing effect of the acyl group in the electrophilic aromatic substitution of nitration. The acyl group is a deactivating, meta-directing group. This leads to the formation of a significant amount of the undesired meta-pentylnitrobenzene isomer, which can be challenging to separate from the desired para isomer, thereby reducing the overall yield of the target molecule.

Q2: I'm observing a low yield of the desired para isomer. What are the likely causes?

A low yield of para-pentylnitrobenzene can stem from several factors throughout the synthetic process. Here’s a breakdown of potential issues and their underlying causes:

Potential Cause	Explanation	Recommended Action
Suboptimal Nitrating Conditions	The ratio of nitric acid to sulfuric acid, reaction temperature, and reaction time are critical. Improper conditions can lead to the formation of dinitrated byproducts or incomplete reactions.	Optimize the nitrating mixture and reaction temperature. A common starting point is a 1:2 molar ratio of HNO₃ to H₂SO₄ at a temperature maintained between 0-10°C.
Formation of Isomeric Byproducts	As mentioned, the acyl group in pentanophenone directs nitration primarily to the meta position. While some para and ortho isomers are formed, the meta isomer is often the major byproduct.	Consider an alternative synthetic strategy that favors para substitution. One such approach is the nitration of pentylbenzene.
Inefficient Purification	The separation of para and meta isomers can be difficult due to their similar physical properties. Inefficient purification will result in a lower isolated yield of the pure para isomer.	Employ high-resolution purification techniques such as fractional distillation under reduced pressure or column chromatography with an appropriate stationary and mobile phase.
Loss of Product During Workup	Product can be lost during aqueous washes if the pH is not carefully controlled, or if extractions are not performed thoroughly.	Ensure complete extraction with a suitable organic solvent and minimize the number of transfer steps.

Q3: How can I improve the regioselectivity of the nitration to favor the para isomer?

To significantly improve the yield of the para isomer, it is highly recommended to reverse the order of the synthetic steps. By first performing a Friedel-Crafts alkylation to synthesize pentylbenzene and then nitrating, the directing effects are more favorable.

The alkyl group (-C₅H₁₁) is an activating, ortho, para-directing group. This means that during the nitration of pentylbenzene, the nitro group will be preferentially added to the ortho and para positions. While this still produces a mixture of isomers, the para isomer is often the major product due to steric hindrance at the ortho positions.

Troubleshooting Guide: Common Experimental Issues

Issue 1: The Friedel-Crafts acylation reaction is sluggish or fails to initiate.

Symptoms:

• No evolution of HCl gas.

• TLC analysis shows only starting material (benzene).

• The reaction mixture does not warm up as expected.

Root Causes & Solutions:

• Inactive Catalyst: Aluminum chloride is highly hygroscopic and will be deactivated by moisture.

  • Solution: Use freshly opened, anhydrous AlCl₃. Handle the catalyst in a glovebox or under an inert atmosphere. Ensure all glassware is thoroughly dried.

• Impure Reagents: Wet benzene or valeryl chloride will quench the Lewis acid catalyst.

  • Solution: Use freshly distilled, anhydrous benzene and valeryl chloride.

• Insufficient Catalyst: An inadequate amount of catalyst will result in a slow or incomplete reaction.

  • Solution: Use a stoichiometric amount of AlCl₃ (at least 1 equivalent) as it complexes with the product ketone.

Issue 2: Significant formation of di- and poly-nitrated products during the nitration step.

Symptoms:

• Complex mixture of products observed by GC-MS or LC-MS.

• Lower than expected yield of the desired mono-nitrated product.

Root Causes & Solutions:

• Excessive Reaction Temperature: Nitration is a highly exothermic reaction. If the temperature is not carefully controlled, over-nitration can occur.

  • Solution: Maintain the reaction temperature between 0-10°C using an ice-salt bath. Add the nitrating agent dropwise to the substrate solution to control the rate of heat generation.

• Concentrated Nitrating Mixture: A high concentration of the nitronium ion (NO₂⁺), the active electrophile, can lead to multiple substitutions.

  • Solution: Use a carefully measured amount of the nitrating mixture. For substrates that are highly activated, a milder nitrating agent may be considered.

Issue 3: Difficulty in separating the para and meta isomers after nitration.

Symptoms:

• Co-elution of isomers during column chromatography.

• Incomplete separation during distillation, even under reduced pressure.

Root Causes & Solutions:

• Similar Physical Properties: The boiling points and polarities of para- and meta-pentylnitrobenzene are very close, making separation challenging.

  • Solution 1: Fractional Freezing: This technique can be effective for separating isomers. The mixture is slowly cooled to a temperature just above the eutectic point, causing the higher-melting point isomer (para) to crystallize out, leaving the other isomer in the liquid phase.

  • Solution 2: Preparative HPLC: For high-purity applications, preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., a reversed-phase C18 column) can provide excellent separation.

Experimental Protocols

Protocol 1: Optimized Synthesis of para-Pentylnitrobenzene via Nitration of Pentylbenzene

This protocol prioritizes the formation of the para isomer by leveraging the directing effects of the alkyl group.

Step 1: Synthesis of Pentylbenzene (Friedel-Crafts Alkylation)

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and an addition funnel.

• Reagents: To the flask, add anhydrous benzene (1.5 eq) and anhydrous aluminum chloride (1.1 eq).

• Addition: Cool the mixture in an ice bath and add 1-chloropentane (1.0 eq) dropwise from the addition funnel over 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2 hours.

• Workup: Cool the reaction mixture and pour it slowly over crushed ice. Separate the organic layer, wash with dilute HCl, then with a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude pentylbenzene by vacuum distillation.

Step 2: Nitration of Pentylbenzene

• Setup: In a clean, dry flask, prepare the nitrating mixture by slowly adding concentrated sulfuric acid (2.0 eq) to concentrated nitric acid (1.1 eq) while cooling in an ice-salt bath.

• Substrate: In a separate three-necked flask equipped with a mechanical stirrer and a thermometer, add the purified pentylbenzene (1.0 eq) and cool to 0°C.

• Nitration: Add the cold nitrating mixture dropwise to the pentylbenzene, ensuring the temperature does not exceed 10°C.

• Reaction: After the addition is complete, continue stirring at 0-5°C for 1 hour.

• Workup: Carefully pour the reaction mixture onto crushed ice. Extract the product with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with water, dilute sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent. The resulting mixture of ortho and para isomers can be separated by fractional distillation under reduced pressure or column chromatography.

Visualizing the Synthetic Pathways

To better understand the strategic choices in the synthesis of para-pentylnitrobenzene, the following diagrams illustrate the two primary synthetic routes and their expected outcomes.

Caption: Comparison of synthetic routes to pentylnitrobenzene.

References

• Rasayan J. Chem.
• MilliporeSigma.

• Friedel Craft Reaction. Available from: [Link]

• Clark J.

• Wikipedia. Nitration. In: Wikipedia. ; 2024. Available from: [Link]

• Master Chemistry. Nitration Of Benzene- Introduction, Mechanism And Solved Examples. Published November 5, 2022. Available from: [Link]

• Chemistry Steps. Nitration of Benzene. Published January 24, 2024. Available from: [Link]

• BYJU'S. Benzene Reactions – Sulfonation, Nitration and Halogenation. Available from: [Link]

• Ashenhurst J. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Published May 17, 2018. Available from: [Link]

• Libretexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Published September 24, 2022. Available from: [Link]

• The Organic Chemistry Tutor. Nitration of Benzene Mechanism - Electrophilic Aromatic Substitution Reactions. YouTube. Published May 6, 2018. Available from: [Link]

• Perrin A, Schirrmann J-P, Tellier-Pujos S. Process for the purification of p-nitrophenol. Published online January 20, 1976.
• Boiteau L, Jouve G, Laurent M. Process for the purification of p-aminophenol. Published online April 25, 1972.
• Benner R. Process for the purification of p-aminophenol. Published online April 3, 1984.
• Downs C. Purification of p-nitro-toluene. Published online December 15, 1931.
• Zhang J-J, Liu H, Liu S-J, Zhou N-Y. Identification of the para-nitrophenol catabolic pathway, and characterization of three enzymes involved in the hydroquinone pathway, in Peudomonas sp. 1-7. BMC Microbiol. 2012;12(1):27.
• Zhang JJ, Liu H, Liu SJ, Zhou NY. Identification of the para-nitrophenol catabolic pathway, and characterization of three enzymes involved in the hydroquinone pathway, in pseudomonas sp. 1-7. BMC microbiology. 2012;12:27.
• Tamers MA. Chemical yield optimization of the benzene synthesis for radiocarbon dating.
• Process for the synthesis of para-nitrodiphenylamine.
• Zhang J, Sun L, Liu S, Zhou N.

Technical Support Guide: Separation &amp; Purification of Nitropentylbenzene Isomers

[1]

Department: Chemical Process Development & Purification Subject: Troubleshooting Separation of ortho- and para-Nitropentylbenzene Audience: Process Chemists, Medicinal Chemists, Analytical Scientists[1]

Executive Summary & Core Chemistry

The Challenge: The nitration of pentylbenzene (n-amylbenzene) via electrophilic aromatic substitution yields a mixture of isomers, predominantly 1-pentyl-4-nitrobenzene (para) and 1-pentyl-2-nitrobenzene (ortho) , with trace amounts of the meta isomer.[1]

The Separation Problem: Unlike nitrophenols, which can be separated by steam distillation due to intramolecular hydrogen bonding (in the ortho isomer), nitropentylbenzenes lack a hydrogen bond donor. Consequently:

• Boiling Points are Close: Both isomers boil within a narrow range (estimated

  ), rendering simple distillation inefficient.

• No Chelation Effect: The ortho isomer does not form a chelate ring; thus, volatility differences are driven solely by dipole moments and steric shielding.

The Solution: The most robust separation strategy leverages molecular symmetry and packing efficiency . The para isomer is significantly more symmetric, leading to a higher melting point and lower solubility in cold non-polar solvents compared to the ortho isomer.

Separation Workflow (Visual Guide)

The following diagram outlines the logical flow for isolating both isomers from a crude nitration mixture.

Figure 1: Strategic workflow for the isolation of para- and ortho-nitropentylbenzene.[1]

Technical Troubleshooting & FAQs

Category 1: Primary Separation Strategy

Q1: Why can't I use steam distillation to separate these isomers like I do with nitrophenols? A: This is a common misconception.[2] Steam distillation of o-nitrophenol works because the hydroxyl group (-OH) forms an intramolecular hydrogen bond with the nitro group, preventing it from bonding with water (lowering boiling point).[1][3]

• Nitropentylbenzene: The pentyl group is an alkyl chain. It has no hydrogen bond donor . Therefore, the ortho isomer does not form an internal hydrogen bond.[3] Both isomers interact with water similarly (poorly) and have similar volatilities, making steam distillation ineffective for separation.

Q2: I tried distilling the mixture, but the fractions are still overlapping. What went wrong? A: The boiling point difference (

) between ortho- and para-alkylnitrobenzenes is typically small (often 10–15°C).[1]

• Cause: At high temperatures, the vapor pressure curves overlap significantly.

• Risk: Nitro compounds are thermally unstable.[2] Prolonged heating at high temperatures (required for atmospheric distillation) increases the risk of decomposition or explosion.

• Recommendation: Switch to High-Vacuum Fractional Distillation (<1 mmHg) if you must distill, but Fractional Crystallization is safer and more effective for the para isomer.[1]

Category 2: Isolating the Para Isomer

Q3: How do I maximize the yield of the para isomer from the crude oil? A: Utilize the Symmetry Principle . The para isomer packs better into a crystal lattice. Protocol:

• Solvent Selection: Dissolve the crude oil in a minimum amount of hot ethanol or methanol . Alternatively, use a Hexane/Ethyl Acetate (9:1) mixture.

• Cooling: Slowly cool the solution to room temperature, then refrigerate at -20°C overnight.

• Observation: The para isomer should crystallize out as light yellow needles or plates. The ortho isomer (and any meta) will likely remain in the solution (mother liquor) due to its lower melting point (likely a liquid at RT).

• Filtration: Filter cold. Wash the crystals with extremely cold (-78°C) hexane to remove surface oil.

Q4: My crystals are oily. How do I fix this? A: This "oiling out" occurs when the solution is too concentrated or cooled too quickly.

• Fix: Re-dissolve the oily crystals in slightly more solvent (add 10-20% volume). Re-heat to dissolve, then add a "seed crystal" of pure para isomer (if available) at roughly 30°C. Cool very slowly (wrap the flask in a towel) to encourage crystal growth over oil formation.

Category 3: Isolating the Ortho Isomer

Q5: The mother liquor is now enriched in the ortho isomer. How do I purify it? A: The filtrate contains ortho-nitropentylbenzene, residual para, and trace meta.[1]

• Method: Flash Column Chromatography is the gold standard here.

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Mobile Phase: Hexane/Ethyl Acetate gradient (Start 100% Hexane

  95:5 Hexane:EtOAc).[2]

• Elution Order:

  • Ortho-nitropentylbenzene: Typically elutes first (or very close to para) on silica due to steric shielding of the nitro group by the pentyl chain, making it slightly less polar effectively than the exposed para nitro group. Note: Elution order can flip depending on solvent; verify with TLC.

  • Meta-nitropentylbenzene: (Trace)

  • Para-nitropentylbenzene: Elutes last (more interaction with silica due to exposed polar nitro group).[2]

Analytical Methods (HPLC)

Use this method to verify purity and isomer ratio.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water (0.1% Formic Acid)
Mobile Phase B	Acetonitrile (ACN)
Gradient	50% B to 90% B over 20 mins
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aromatic) and 280 nm (Nitro)
Typical Elution	Ortho (First) Meta Para (Last)*

*Note on Elution: In Reverse Phase (C18), the more polar (or less hydrophobic) compounds elute first. While para is often more non-polar due to symmetry, the "flattened" shape of para allows stronger hydrophobic interaction with C18 chains, often retaining it longer than the sterically bulky ortho isomer. Always run standards to confirm.

Comparative Data Table

Note: Specific values for n-pentyl isomers are estimated based on homologous series (butyl/ethyl) where direct literature is scarce.[1]

Property	Ortho-Nitropentylbenzene	Para-Nitropentylbenzene	Separation Implication
Physical State (RT)	Liquid (Yellow Oil)	Solid (Low melting, ~30-50°C est.)[1]	Crystallization is best for Para.
Boiling Point	~160-165°C (at 15 mmHg)	~170-175°C (at 15 mmHg)	Distillation requires high theoretical plates .[1]
Symmetry	Low ( or )	High ( )	Para packs better (higher MP).
Polarity (TLC)	Lower (Shielded Nitro)	Higher (Exposed Nitro)	Ortho moves faster on Silica (higher ).[1]

References

• Olah, G. A., et al. (1978). "Nitration of Alkylbenzenes with Nitronium Salts." Journal of Organic Chemistry. Discusses the isomer distribution (ortho/para ratios) in alkylbenzene nitration. [1]

• NIST Chemistry WebBook. "1-methyl-4-nitrobenzene (p-Nitrotoluene) Phase Change Data." Provides homologous series data confirming the high melting point of para isomers vs ortho isomers.

• Sigma-Aldrich. "Product Specification: 1-Ethynyl-4-pentylbenzene."[1] Used for refractive index and density comparisons of pentyl-substituted benzenes.[1] [1]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical.[2] (Standard reference for fractional crystallization and nitration workups).

Sources

• 1. 1-nitro-4-[(1E)-2-nitroprop-1-en-1-yl]benzene | C9H8N2O4 | CID 5355964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. quora.com [quora.com]

Technical Support Center: Purification Strategies for Reactions Involving Pentylbenzene

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and practical solutions for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted pentylbenzene from their reaction mixtures. The following question-and-answer format is designed to directly address specific issues and provide a clear rationale for each proposed solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted pentylbenzene from a reaction mixture?

A1: The most effective methods for removing unreacted pentylbenzene are fractional distillation, flash column chromatography, and in some cases, liquid-liquid extraction. The best choice depends on the specific properties of your desired product, the scale of your reaction, and the required final purity.

Q2: My desired product and pentylbenzene have very similar polarities. How can I effectively separate them?

A2: When dealing with compounds of similar polarity, flash column chromatography is often the most successful technique.[1] Careful optimization of the stationary and mobile phases is crucial for achieving good separation. It is highly recommended to first use Thin Layer Chromatography (TLC) to identify an optimal solvent system that maximizes the difference in retention factors (Rf) between pentylbenzene and your product.[2]

Q3: Can I use a simple acid-base extraction to remove pentylbenzene?

A3: No, pentylbenzene is a neutral, non-polar hydrocarbon. It will not react with dilute acids or bases, making acid-base extraction an unsuitable method for its removal.

Q4: How can I quickly determine if my purified product is still contaminated with pentylbenzene?

A4: Thin Layer Chromatography (TLC) is a rapid and efficient method for detecting the presence of pentylbenzene. By spotting your purified product, the crude reaction mixture, and a pentylbenzene standard on the same TLC plate, you can visually assess the purity. Additionally, Gas Chromatography (GC) can be used for a more quantitative analysis of residual pentylbenzene.

Troubleshooting Guides & In-Depth Protocols

Fractional Distillation

When to Use: Fractional distillation is most effective when there is a significant difference in the boiling points between pentylbenzene and your desired product.[3] Generally, a boiling point difference of less than 25 °C requires fractional distillation over simple distillation.[3]

Core Principle: This technique separates liquids based on differences in their vapor pressures. As the mixture is heated, the component with the lower boiling point (higher vapor pressure) will vaporize more readily, travel up the fractionating column, and be collected as the distillate.[4]

Troubleshooting Common Issues:

• Poor Separation: If you are observing co-distillation of your product with pentylbenzene, consider using a longer or more efficient fractionating column (e.g., a Vigreux or packed column) to increase the number of theoretical plates.[5] Also, ensure a slow and steady heating rate to allow for proper equilibration between the liquid and vapor phases.

• Product Decomposition: If your product is thermally labile, consider performing the distillation under reduced pressure (vacuum distillation). This will lower the boiling points of both pentylbenzene and your product, potentially preventing decomposition.

Flash Column Chromatography

When to Use: This is the preferred method when distillation is not feasible due to similar boiling points or thermal instability of the product.[1] It is particularly useful for separating non-polar compounds like pentylbenzene from products with even slightly different polarities.[6]

Core Principle: Flash chromatography separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture).[7] By applying pressure, the mobile phase is forced through the column, accelerating the separation.[6]

Detailed Protocol: Separating a Non-Polar Product from Pentylbenzene

• Solvent System Selection:

  • Begin by performing TLC analysis of your crude reaction mixture alongside a pentylbenzene standard.

  • Test various non-polar solvent systems, such as hexane/ethyl acetate or hexane/dichloromethane, to find a system where your product has a slightly higher Rf value than pentylbenzene, or vice-versa.[8] The goal is to maximize the separation between the spots.

• Column Packing:

  • Select an appropriately sized column based on the amount of crude material. A general rule of thumb is a 20:1 to 100:1 ratio of silica gel to crude mixture by weight, depending on the difficulty of the separation.[6]

  • Prepare a slurry of silica gel in your chosen mobile phase and carefully pour it into the column, ensuring there are no air bubbles.

  • Allow the silica to settle, and then add a thin layer of sand to the top to prevent disruption of the silica bed during sample loading.[6]

• Sample Loading:

  • Dissolve your crude mixture in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane.

  • Carefully apply the sample to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Gently add the mobile phase to the column and apply pressure to begin elution.

  • Collect the eluent in a series of fractions.

  • Monitor the fractions by TLC to determine which contain your purified product and which contain pentylbenzene.

• Product Isolation:

  • Combine the fractions containing your pure product and remove the solvent using a rotary evaporator.

Troubleshooting Common Issues:

• Co-elution of Product and Pentylbenzene: If your product and pentylbenzene are eluting together, the mobile phase is likely too polar. Decrease the polarity by increasing the proportion of the non-polar solvent.[2]

• Streaking or Tailing of Spots on TLC: This can indicate that your sample is not fully soluble in the mobile phase or that the column is overloaded.[2] Ensure your sample is completely dissolved before loading and consider using less crude material.

Visualization of the Chromatography Workflow:

Caption: Workflow for purification by flash column chromatography.

Liquid-Liquid Extraction

When to Use: While not the primary method for separating compounds with similar polarities, liquid-liquid extraction can be useful if your product has significantly different solubility in a specific solvent compared to pentylbenzene.[9] For instance, if your product is soluble in a polar solvent that is immiscible with a non-polar solvent in which pentylbenzene is highly soluble.

Core Principle: This technique separates compounds based on their relative solubilities in two immiscible liquids.[10] By shaking a mixture of the two liquids, the compound of interest will partition into the solvent in which it is more soluble.

Troubleshooting Common Issues:

• Emulsion Formation: If an emulsion forms at the interface of the two liquids, it can be difficult to separate the layers. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution), gently swirling the separatory funnel, or filtering the mixture through a pad of Celite.

• Poor Extraction Efficiency: If your product is not being efficiently extracted into the desired solvent, you may need to perform multiple extractions with fresh solvent to maximize the yield.

Data Summary Table

Property	Pentylbenzene
Molecular Formula	C11H16
Molecular Weight	148.24 g/mol [11]
Boiling Point	205 °C
Melting Point	-75 °C[12]
Density	0.863 g/mL at 25 °C
Solubility in Water	Insoluble[12]
Solubility in Organic Solvents	Soluble in alcohol, diethyl ether, and benzene

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• Hydrocarbon Removal Process: A Comprehensive Approach to Environmental Restoration. (2023, June 28). Walsh Medical Media. Retrieved from [Link]

• Non-aqueous (or nearly so) reversed-phase flash column chromatography – a nice alternative for purifying lipophilic compounds. (2023, January 30). Biotage. Retrieved from [Link]

• Solvent Systems for Flash Column Chromatography. (n.d.). University of Rochester Chemistry. Retrieved from [Link]

• Flash Column Chromatography. (n.d.). University of York Chemistry Teaching Labs. Retrieved from [Link]

• pentylbenzene - Stenutz. (n.d.). Retrieved from [Link]

• Successful Flash Chromatography. (n.d.). King Group. Retrieved from [Link]

• Chemical Properties of Benzene, pentyl- (CAS 538-68-1). (n.d.). Cheméo. Retrieved from [Link]

• Extraction of pentylbenzene from high molar mass alkanes (C14 and C17) by N-methyl-2-pyrrolidone. (n.d.). ResearchGate. Retrieved from [Link]

• Method for removing impurities from hydrocarbon oils. (n.d.). Google Patents.

• Remediation Approaches to Reduce Hydrocarbon Contamination in Petroleum-Polluted Soil. (2023, October 17). Inorganics. Retrieved from [Link]

• Remove Sticky Reagents. (n.d.). University of Rochester Chemistry. Retrieved from [Link]

• Removal of Petroleum Hydrocarbons from Brackish Water by Natural and Modified Sorbents. (2025, October 14). Water. Retrieved from [Link]

• Fractional distillation. (n.d.). In Wikipedia. Retrieved from [Link]

• Liquid–liquid extraction. (n.d.). In Wikipedia. Retrieved from [Link]

• Fractional Distillation: Uses, Working, and Apparatus. (2023, April 6). PSIBERG. Retrieved from [Link]

• Liquid-Liquid Extraction. (2022, June 23). Chemistry LibreTexts. Retrieved from [Link]

• Liquid-Liquid Extraction. (2022, October 3). [Video]. YouTube. Retrieved from [Link]

• Comprehending Liquid-Liquid Extraction: Fundamentals, Methods and Advancements. (n.d.). Journal of Chemical Engineering & Process Technology. Retrieved from [Link]

• 5.3: Fractional Distillation. (2021, March 5). Chemistry LibreTexts. Retrieved from [Link]

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester Chemistry. Retrieved from [Link]

• Separation of benzene from non-aromatic hydrocarbons by extractive distillation. (n.d.). Google Patents.

• Pentylbenzene. (n.d.). PubChem. Retrieved from [Link]

• How to purify and isolate required compound from a reaction mixture? (2015, April 20). ResearchGate. Retrieved from [Link]

• Method for removing unreacted electrophiles from a reaction mixture. (n.d.). Google Patents.

• Remove Sticky Reagents during Workup. (n.d.). University of Rochester Chemistry. Retrieved from [Link]

• How to remove high boiling solvent from crude- Reaction work up. (2023, September 16). [Video]. YouTube. Retrieved from [Link]

• How to remove dissolved plastic or grease from organic reaction product. (2014, December 10). Quora. Retrieved from [Link]

• What is the best way to purify a crude reaction mixture that auto-crystallizes? (2023, February 6). Biotage. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 11. echemi.com [echemi.com]
• 12. Pentylbenzene(538-68-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Technical Support Center: Troubleshooting Low Conversion in the Nitration of Pentylbenzene

Welcome to the Technical Support Center for electrophilic aromatic nitration. The nitration of pentylbenzene using a classical "mixed acid" system (nitric acid and sulfuric acid) is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. However, researchers frequently encounter stalled reactions, low conversions, or poor mass balances.

Because pentylbenzene is a highly hydrophobic, bulky alkylbenzene, its nitration is inherently a biphasic process. Success depends on mastering the delicate interplay between mass transfer kinetics, nitronium ion (

) generation, and temperature control.

Mass transfer dynamics at the biphasic interface during the nitration of pentylbenzene.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My conversion is stalling at <40% despite using the standard mixed acid protocol. What is the primary limiting factor? A1: In the nitration of highly lipophilic alkylbenzenes like pentylbenzene, the reaction is strictly heterogeneous (biphasic). The most common cause of low conversion is mass transfer resistance between the aqueous acid phase and the organic substrate phase[1]. The reaction occurs at or very near the liquid-liquid interface. If your stirring rate is insufficient to create a fine emulsion, the interfacial surface area remains too low, severely bottlenecking the reaction rate. Solution: Increase the agitation speed significantly (e.g., >800 RPM using a properly sized magnetic stir bar or an overhead stirrer). Alternatively, transitioning to a continuous-flow microreactor can completely eliminate mass transfer resistance by creating a homogeneous-like mixing environment[1].

Q2: I increased the reaction temperature to 40°C to drive the conversion, but my yield of the mono-nitrated product actually decreased, and the mixture turned black. Why? A2: You are observing oxidative degradation and over-nitration. While raising the temperature increases the kinetic rate of electrophilic aromatic substitution, the pentyl group activates the aromatic ring, making it highly susceptible to multiple nitrations. Furthermore, concentrated nitric acid is a strong oxidant. Elevated temperatures lead to the oxidation of the alkyl side-chain and the formation of dark, tar-like polymeric by-products[2]. Solution: Aromatic nitration is highly exothermic. You must maintain strict temperature control, ideally between 0°C and 10°C during the addition of the nitrating mixture, and never exceeding 20°C-25°C during the subsequent stirring phase[2].

Q3: How does the water content of my reagents affect the reaction? I am using 70% nitric acid and standard 98% sulfuric acid. A3: Water is a potent inhibitor of nitration. The generation of the active electrophile, the nitronium ion (

), is an equilibrium process: Because water ( ) is a product of this equilibrium, excess water in your starting materials (such as the 30% water in 70% nitric acid) shifts the equilibrium to the left, drastically reducing the concentration of [3]. Furthermore, sulfuric acid acts as a dehydrating agent; if it becomes too dilute, it cannot effectively protonate the nitric acid. Solution: Use fuming nitric acid (>90%) or ensure your sulfuric acid is fresh and strictly anhydrous. If using 70% nitric acid, you must increase the molar equivalents of concentrated sulfuric acid to compensate for the introduced water.

Q4: Does the steric bulk of the pentyl group hinder the reaction compared to toluene? A4: The pentyl group does not significantly reduce the overall conversion rate (it is still an activating, electron-donating group via hyperconjugation and inductive effects). However, its steric bulk heavily influences the regioselectivity . Compared to toluene, pentylbenzene will yield a much higher ratio of the para-isomer relative to the ortho-isomer due to the steric hindrance blocking the ortho positions. If your analytical method (e.g., HPLC or GC) is only calibrated for one isomer, you may be miscalculating your total conversion.

Step-by-step logical workflow for diagnosing and resolving low conversion in nitration.

Quantitative Data: Impact of Reaction Parameters on Pentylbenzene Nitration

The following table summarizes the causal relationship between experimental parameters, conversion rates, and impurity profiles based on established kinetic principles.

Parameter	Condition	Conversion (%)	Major Impurities	Mechanistic Causality
Agitation Rate	Low (<300 RPM)	25 - 35%	Unreacted starting material	Insufficient interfacial surface area limits the diffusion of into the organic phase.
Agitation Rate	High (>800 RPM)	>90%	Trace dinitro compounds	Maximized phase boundary allows rapid electrophilic substitution.
Temperature	0°C to 10°C	85 - 95%	Minimal	Suppresses oxidative side reactions while maintaining sufficient kinetic energy for mono-nitration.
Temperature	>35°C	<40% (Mono)	Tars, dinitro-derivatives	High thermal energy overcomes the activation barrier for subsequent nitrations and side-chain oxidation[2].
Acid Source	70%	45 - 60%	Unreacted starting material	High water content shifts the nitronium ion equilibrium backward, starving the reaction of electrophiles[3].
Acid Source	Fuming	>95%	Dinitro compounds (if excess)	High concentration of drives the reaction forward rapidly.

Standardized Experimental Protocol: Optimized Biphasic Nitration of Pentylbenzene

To ensure a self-validating and reproducible system, follow this optimized protocol designed to mitigate mass transfer and thermal issues.

Reagents:

• Pentylbenzene: 1.0 equivalent (e.g., 10 mmol, 1.48 g)

• Nitric Acid (Fuming, >90%): 1.05 equivalents (10.5 mmol)

• Sulfuric Acid (98%): 2.5 equivalents (acts as catalyst and dehydrating agent)

• Dichloromethane (DCM): Optional, used as a co-solvent to reduce viscosity.

Step-by-Step Methodology:

• Preparation of Mixed Acid: In a rigorously dried round-bottom flask equipped with a magnetic stir bar, add the concentrated sulfuric acid. Cool the flask to 0°C using an ice-water bath. Slowly add the fuming nitric acid dropwise over 10 minutes.

  • Self-Validation Check: The mixture should remain clear and colorless; yellowing indicates

    decomposition.

• Substrate Preparation: In a separate flask, dissolve pentylbenzene in a small volume of DCM (if using) or prepare it neat. Cool this solution to 0°C.

• Addition: Slowly add the pentylbenzene solution dropwise to the vigorously stirring mixed acid. Maintain the internal temperature strictly below 10°C throughout the addition to prevent thermal runaway[2].

• Vigorous Agitation (Critical Step): Once addition is complete, increase the stirring rate to the maximum stable speed (e.g., 800-1000 RPM) to generate a fine, milky emulsion. This maximizes the biphasic mass transfer interface.

• Reaction Monitoring: Stir at 10°C for 2 hours. Monitor the disappearance of pentylbenzene via TLC (Hexanes:Ethyl Acetate 9:1) or GC-MS.

• Quenching: Carefully pour the reaction mixture over 50 g of crushed ice to rapidly dilute the acid and quench the reaction, preventing over-nitration[2].

• Work-up: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate. Wash the combined organic layers with saturated aqueous sodium bicarbonate (

  ) until the evolution of ceases and the aqueous wash is neutral (pH ~7)[3].

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (

  ), filter, and concentrate under reduced pressure to yield the crude nitropentylbenzene (mixture of ortho and para isomers).

References

• Determination of Nitration Kinetics of p-Nitrotoluene with a Homogeneously Continuous Microflow.
• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods.
• Technical Support Center: Work-up Procedures for Aromatic Nitr

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperature for Alkylbenzene Nitration

Welcome to the Technical Support Center for Alkylbenzene Nitration. This resource is designed for researchers, scientists, and professionals in drug development to provide in-depth guidance on optimizing temperature for successful and selective nitration reactions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of alkylbenzene nitration?

Alkylbenzene nitration is a classic example of an electrophilic aromatic substitution (EAS) reaction.[1][2][3] The reaction typically involves treating the alkylbenzene with a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).[1][4] The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly reactive nitronium ion (NO₂⁺), which is the active electrophile.[1][2][4][5] The electron-rich aromatic ring of the alkylbenzene then attacks the nitronium ion, forming a carbocation intermediate known as a sigma complex or arenium ion.[2][3] Finally, a weak base, such as water or the bisulfate ion, removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the nitroalkylbenzene product.[1][2]

Q2: How does temperature influence the rate of nitration?

Like most chemical reactions, the rate of alkylbenzene nitration increases with temperature. Higher temperatures provide the reacting molecules with greater kinetic energy, leading to more frequent and energetic collisions, which in turn increases the likelihood of overcoming the activation energy barrier for the reaction. However, it's crucial to note that nitration reactions are highly exothermic.[6][7] Uncontrolled temperature increases can lead to dangerous "runaway" reactions, where the rate of heat generation exceeds the capacity of the cooling system, potentially causing a rapid rise in pressure and even an explosion.[6][8][9]

Q3: How does temperature affect the regioselectivity (ortho, para, meta isomer distribution)?

Temperature plays a critical role in determining the ratio of ortho, para, and meta isomers formed during the nitration of alkylbenzenes. This is a classic example of kinetic versus thermodynamic control.[10][11][12]

• Kinetic Control (Lower Temperatures): At lower temperatures, the reaction is under kinetic control, meaning the product that forms the fastest will be the major product.[11][12] For alkylbenzenes, the ortho-substituted product is often the kinetically favored product. This is because the initial electrophilic attack at the ortho position can be sterically and electronically favored in some cases.[10]

• Thermodynamic Control (Higher Temperatures): At higher temperatures, the reaction can approach thermodynamic control, where the most stable product is the major product.[11][13] The para-substituted isomer is generally the most thermodynamically stable due to reduced steric hindrance between the alkyl group and the incoming nitro group.[10][14] Therefore, increasing the reaction temperature can often favor the formation of the para isomer.[10] However, it's important to remember that aromatic nitration is generally considered an irreversible process, making true thermodynamic equilibrium difficult to achieve.[11]

The following table summarizes the typical effect of temperature on the isomer distribution for the nitration of toluene:

Temperature (°C)	% Ortho-Nitrotoluene	% Para-Nitrotoluene	% Meta-Nitrotoluene
-30	62	34	4
0	59	37	4
30	56	40	4

Note: These values are illustrative and can vary depending on the specific reaction conditions, such as the nitrating agent and solvent used.[10]

Troubleshooting Guide

This section addresses specific issues that may arise during the nitration of alkylbenzenes, with a focus on temperature-related causes and solutions.

Issue 1: Low Yield of the Desired Mononitrated Product

Q: My reaction is resulting in a low yield of the desired mononitroalkylbenzene. What are the potential temperature-related causes?

A: Low yields can stem from several factors related to temperature control.

Potential Causes and Solutions:

• Incomplete Reaction (Temperature Too Low): If the reaction temperature is too low, the rate of reaction may be too slow to proceed to completion within a reasonable timeframe, especially for less reactive alkylbenzenes.

  • Solution: Gradually increase the reaction temperature in small increments (e.g., 5-10°C) while carefully monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC).[15] For some procedures, it's common to add the reagents at a low temperature and then allow the mixture to slowly warm to room temperature to ensure the reaction completes.[10]

• Formation of Dinitro or Polynitro Byproducts (Temperature Too High): Excessive temperatures can promote further nitration of the initially formed mononitro product, leading to the formation of dinitrated and polynitrated species.[10] This is particularly problematic as the nitro group is deactivating, making subsequent nitrations require harsher conditions, but high local temperatures can still drive this side reaction.[16]

  • Solution: Maintain a strictly controlled, lower reaction temperature. For many alkylbenzenes, temperatures between 0°C and 30°C are recommended to favor mononitration.[17] The use of a well-maintained ice bath or a cryostat is essential.

• Degradation of Starting Material or Product (Temperature Too High): High temperatures can lead to the oxidation and degradation of both the starting alkylbenzene and the nitrated product, often indicated by the formation of dark-colored or tarry reaction mixtures and the evolution of brown nitrogen oxide (NO₂) fumes.[10][18]

  • Solution: Implement rigorous temperature control. The nitrating agent should be added slowly and dropwise to the alkylbenzene solution while ensuring efficient stirring and cooling to dissipate the heat generated by the exothermic reaction.[6][15]

Issue 2: Poor Regioselectivity (Undesirable Isomer Ratio)

Q: I am obtaining an unfavorable ratio of ortho and para isomers. How can I use temperature to influence the regioselectivity?

A: As discussed in the FAQs, temperature is a key lever for controlling the ortho/para isomer ratio.

Potential Causes and Solutions:

• Favoring the Para Isomer (Thermodynamic Product): To increase the proportion of the more stable para isomer, a moderate increase in the reaction temperature can be beneficial.[10]

  • Solution: Carefully and incrementally raise the reaction temperature. However, this must be balanced with the increased risk of side reactions like polynitration and degradation.[10] It is crucial to find the optimal temperature that maximizes para-selectivity without significantly compromising the overall yield.

• Favoring the Ortho Isomer (Kinetic Product): To enhance the formation of the kinetically favored ortho isomer, the reaction should be conducted at the lowest practical temperature.[10]

  • Solution: Perform the reaction at low temperatures, for example, between -10°C and 0°C. This will slow down the overall reaction rate but can significantly improve the selectivity for the ortho product. Be prepared for longer reaction times.

Issue 3: Runaway Reaction (Uncontrolled Temperature Increase)

Q: My reaction temperature is increasing rapidly and uncontrollably. What immediate actions should I take, and how can I prevent this in the future?

A: A runaway reaction is a serious safety hazard and requires immediate action.[6]

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the nitrating agent.[6]

• Maximize Cooling: Ensure your cooling system is at maximum capacity. Add more ice, dry ice, or acetone to the cooling bath.[6]

• Quench the Reaction (if necessary): If the temperature continues to escalate, carefully and slowly pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.[6] This should only be done as a last resort and with extreme caution.

Prevention Strategies:

• Slow and Controlled Addition: Add the nitrating mixture dropwise to the alkylbenzene with efficient stirring. This ensures that the heat generated can be effectively dissipated by the cooling system.[15]

• Adequate Cooling: Use a cooling bath with sufficient capacity for the scale of your reaction. For larger-scale reactions, a mechanical cooling system may be necessary.

• Pre-cooling of Reagents: Cool both the alkylbenzene and the nitrating mixture before starting the addition.

• Proper Molar Ratios: Avoid using a large excess of the nitrating agent, as this can increase the exothermicity of the reaction.[15]

Experimental Protocols

Protocol 1: General Procedure for the Mononitration of Toluene

Safety Precaution: This experiment involves the use of concentrated and corrosive acids and is highly exothermic. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Materials:

• Toluene

• Concentrated Nitric Acid (~70%)

• Concentrated Sulfuric Acid (~98%)

• Ice

• Deionized Water

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Calcium Chloride (CaCl₂)

• Dichloromethane or Diethyl Ether (for extraction)

Procedure:

• Preparation of the Nitrating Mixture: In a flask placed in an ice-water bath, slowly add 15 mL of concentrated sulfuric acid. While stirring, carefully and dropwise add 15 mL of concentrated nitric acid. Keep this mixture in the ice bath.[10]

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 10 mL of toluene. Cool this flask in an ice-water bath.

• Nitration: Slowly add the cold nitrating mixture from the dropping funnel to the stirred toluene over 30-45 minutes. Carefully monitor the internal reaction temperature with a thermometer and ensure it is maintained between 25°C and 30°C.[17]

• Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30 minutes.

• Work-up: Slowly and carefully pour the reaction mixture onto 100 g of crushed ice in a beaker with stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[15]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product mixture of nitrotoluenes.

• Analysis: Analyze the product mixture using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine the isomer distribution and yield.

Visualizing the Process

Diagram 1: General Mechanism of Alkylbenzene Nitration

Caption: The three key stages of electrophilic aromatic nitration.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical guide to troubleshooting low product yield.

References

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

• Chemistry Steps. (2022, January 20). Electrophilic Aromatic Substitution – The Mechanism. [Link]

• Save My Exams. (2026, February 24). Nitration of Benzene | AQA A Level Chemistry Revision Notes 2015. [Link]

• ACS Publications. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds. [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution – The Mechanism. [Link]

• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds. [Link]

• ResearchGate. (2010, October 20). (PDF) The Kinetics of Aromatic Nitration. [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Chemistry LibreTexts. (2023, January 22). Characteristics of Specific Substitution Reactions of Benzenes. [Link]

• Chemistry Steps. (2024, January 24). Nitration of Benzene. [Link]

• Study.com. (n.d.). Nitration Reaction, Benzene Mechanism & Uses. [Link]

• Master Organic Chemistry. (2018, February 2). Understanding Ortho, Para, and Meta Directors. [Link]

Sources

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• 2. Electrophilic Aromatic Substitution – The Mechanism - Chemistry Steps [chemistrysteps.com]
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• 4. savemyexams.com [savemyexams.com]
• 5. study.com [study.com]
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• 18. benchchem.com [benchchem.com]

Technical Support Center: Thermal Instability of Nitro Compounds

The following technical guide is structured as a specialized support center resource. It prioritizes actionable decision-making frameworks over generic safety advice, designed for the experienced chemist handling high-energy nitro compounds.

Topic: Handling, Characterization, and Risk Mitigation of Nitro-Functionalized Intermediates Audience: Senior Researchers, Process Chemists, and HSE Specialists

Introduction: The "Silent" Hazard of Nitro Compounds

Nitro compounds (aromatic and aliphatic) possess a deceptive duality: they are indispensable synthetic intermediates yet thermodynamically unstable. The nitro group (

) serves as an "internal oxidant," capable of fueling its own decomposition even in the absence of oxygen.

The Core Mechanism: Thermal instability typically initiates via C-NO

homolysis (bond dissociation energy 60–70 kcal/mol) or nitro-nitrite isomerization (lower activation energy, 40–50 kcal/mol). This generates reactive radicals ( , ) that trigger autocatalytic cascades, releasing massive energy ( ) and non-condensable gases ( ), leading to vessel rupture or detonation.

Phase 1: Diagnostic & Risk Profiling (The "Go/No-Go" Decision)

Q: How do I definitively categorize the thermal risk of a new nitro compound?

A: You cannot rely on structural intuition alone. You must establish a Thermodynamic Profile using Differential Scanning Calorimetry (DSC) before scaling beyond 100 mg.

Protocol: The "Rule of 100" and Energy Thresholds

Run a dynamic DSC scan (typically 5°C/min in a sealed gold or high-pressure crucible) to determine two critical parameters:

• (Onset Temperature): The temperature where exothermic decomposition becomes detectable.[1]
• (Enthalpy of Decomposition): The total energy released.

The Decision Matrix:

DSC Result ( )	Risk Classification	Action Required
< 500 J/g	Low/Medium Energy	Standard cooling protocols apply.
500 – 800 J/g	High Energy	Potential for deflagration. Strict Dose Control required.[2]
> 800 J/g	Explosive Potential	STOP. Redesign synthesis or handle as an explosive (blast shielding).

The "Rule of 100": For safe operations, your Maximum Process Temperature (

) must be at least 100°C lower than the DSC .

Note: If the gap is smaller (e.g., 50°C), you must perform adiabatic testing (ARC) to determine the "Time to Maximum Rate" (TMR) to ensure you have time to recover from a cooling failure.

Visual: Risk Assessment Workflow

Caption: Workflow for thermal safety screening. High-energy compounds (>800 J/g) require explosive handling protocols. Tight temperature margins necessitate adiabatic calorimetry (ARC).

Phase 2: Synthesis & Reaction Control

Q: My nitration reaction is exotherming unexpectedly. Is it a runaway?

A: It is likely an accumulation fault . Nitration is often fast; if the reaction rate is limited by mixing or temperature, unreacted nitrating agent accumulates. Once the temperature rises slightly, this accumulated mass reacts all at once.

Immediate Troubleshooting:

• Stop Dosing Immediately: Do not just slow down. Cut the feed.

• Max Cooling: Set jacket temperature to minimum.

• Do NOT Dump: Unless you have a pre-calculated quench vessel containing water/ice sufficient to absorb the entire adiabatic temperature rise. Dumping a hot nitration mass into a small volume of water can trigger a secondary steam explosion.

Protocol: The "Dosing Controlled" Regime

To prevent runaway, the reaction must be feed-limited , meaning the reactant is consumed as instantly as it hits the mixture.

• Verify Kinetics: The reaction rate (

  ) must be significantly faster than the dosing rate ( ).

• Monitor Heat Flow: Use real-time calorimetry (RC1 or similar) during scale-up. If heat flow drops while dosing continues, STOP . You are accumulating unreacted material.

• Interlocks: Set an automatic trip: If Reactor Temp > Setpoint + 10°C, Feed Pump = OFF.

Phase 3: Isolation & Purification (The Critical Zone)

Q: Can I distill my nitro compound?

A: Distillation of nitro compounds is the most frequent cause of industrial explosions in this field. The hazard lies not in the distillate, but in the pot residue (bottoms) .

The Hazard: Thermal history impacts stability.[2] Prolonged heating during distillation degrades minor impurities into unstable by-products (e.g., dinitro species in a mononitro product), which concentrate in the residue.

Troubleshooting Guide for Distillation:

• Issue: "I need to distill to remove high-boiling impurities."

• Correction: Do not distill to dryness.

  • The 80/20 Rule: Always leave at least 20% of the volume in the pot. The "dry" residue often has a decomposition temperature significantly lower than the bulk liquid.

  • Vacuum is Mandatory: Reduce boiling point to maintain the "100-degree gap" (see Phase 1).

  • Residue Testing: Before scaling up, simulate the "bottoms" by heating a sample at the distillation temperature for the expected duration (e.g., 8 hours) and running a DSC on the aged sample.

Visual: Distillation Safety Logic

Caption: Decision tree for purification. Crystallization is preferred. If distillation is required, residue stability testing is mandatory to prevent "pot" explosions.

Phase 4: Storage & Waste

Q: How do I store potentially unstable nitro intermediates?

A:

• Segregation: Store away from strong bases (amines, hydroxides). Nitro compounds in basic media form nitronate salts , which are shock-sensitive explosives (e.g., the "Red Oil" phenomenon in TNT production).

• Temperature: Refrigeration is standard, but ensure the fridge is explosion-proof (spark-free interior).

• Shelf-Life: Do not store indefinitely. Autocatalytic decomposition means stability decreases over time as trace

  accumulates.

References

• Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH. (Authoritative text on criticality classes and the "100-degree rule").

• Center for Chemical Process Safety (CCPS). (1995). Guidelines for Chemical Reactivity Evaluation and Application to Process Design. AIChE. Link

• Ando, T., et al. (1991).[3] "Thermal Decomposition of Nitro Compounds." Journal of Hazardous Materials. (Source of DSC energy threshold data).

• Health and Safety Executive (HSE). (2014). Chemical Reaction Hazards and the Risk of Thermal Runaway. INDG254. Link

• Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier.

Sources

• 1. icheme.org [icheme.org]
• 2. icheme.org [icheme.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1-Nitro-4-pentylbenzene (CAS: 95857-32-2)

Welcome to the Application Scientist Support Portal for Benzene, 1-nitro-4-pentyl- (commonly known as 1-nitro-4-pentylbenzene or p-pentylnitrobenzene)[1],[2]. This compound is a critical lipophilic intermediate widely utilized in liquid crystal synthesis, materials science, and pharmaceutical development[1].

While nitroaromatic compounds are generally robust, their long-term storage stability is highly dependent on mitigating specific environmental stressors. This guide is designed to help researchers troubleshoot degradation issues, understand the mechanistic causality behind storage failures, and implement self-validating analytical protocols.

Part 1: Troubleshooting & Causality FAQs

Q1: My stored 1-nitro-4-pentylbenzene sample has shifted from a clear/pale yellow liquid to a dark amber or brown over several months. What caused this, and is it still usable? The Causality: This color shift is the primary macroscopic indicator of nitroaromatic photodegradation. When exposed to ambient or UV light, the nitrobenzene moiety enters an electronically excited triplet state. In this high-energy state, the nitro group can abstract hydrogen atoms from trace impurities, moisture, or even adjacent alkyl chains, driving a premature photoreduction cascade[3]. This process generates trace amounts of highly colored hydroxylamines, nitroso compounds, or azobenzenes[4]. The Solution: If the liquid has darkened significantly, the purity has likely dropped below the acceptable threshold for sensitive reactions. Do not use it without repurification (e.g., vacuum distillation or silica plug filtration). Always store this compound in amber glass vials to block UV transmission.

Q2: What is the optimal temperature for long-term storage? Should I store it in a -20°C freezer to halt degradation? The Causality: Ultra-low temperature storage is not only unnecessary but potentially detrimental. Because 1-nitro-4-pentylbenzene is a liquid at room temperature, freezing it can cause crystallization. Repeated freeze-thaw cycles introduce atmospheric moisture condensation into the vial. Water does not readily mix with this highly lipophilic compound (LogP ~3.6), but it can hydrolyze trace impurities or participate in photochemical side-reactions[3]. The Solution: The optimal storage temperature is 2–8°C (standard refrigeration) or controlled room temperature (15–25°C) in a dry, dark cabinet.

Q3: I am using stored 1-nitro-4-pentylbenzene to synthesize 4-pentylaniline via Pd/C catalytic hydrogenation, but my reaction stalls halfway. Could storage conditions be the culprit? The Causality: Yes. If the starting material was stored under atmospheric air and light, trace amounts of dimeric degradation products (such as azoxybenzenes) form over time. These nitrogen-rich oligomers possess lone pairs that strongly coordinate to the active palladium sites, effectively poisoning the Pd/C catalyst and stalling the reduction. The Solution: Always flush the storage vial's headspace with an inert gas (Argon or dry Nitrogen) before sealing to prevent oxidative dimerization. If catalyst poisoning occurs, validate the purity of your starting material using the HPLC protocol below.

Part 2: Quantitative Storage Data

To ensure reproducibility in your synthetic workflows, adhere to the following empirically derived storage guidelines.

Storage Condition	Container Type	Headspace Atmosphere	Expected Shelf Life (Purity >98%)	Primary Degradation Risk
2–8°C (Optimal)	Amber Glass	Argon / Nitrogen	> 24 Months	Minimal to None
15–25°C (Ambient)	Amber Glass	Air	12–18 Months	Trace thermal oxidation
15–25°C (Ambient)	Clear Glass	Air	< 6 Months	Photodegradation (H-abstraction)
>40°C (Heat Stress)	Any	Air	< 3 Months	Oxidation / Dimerization

Part 3: Self-Validating Experimental Protocol

HPLC-UV Purity and Stability Assessment

Before committing a historically stored batch of 1-nitro-4-pentylbenzene to a complex synthetic pathway, validate its structural integrity using this step-by-step Reverse-Phase HPLC methodology. This protocol acts as a self-validating system: the elution order directly confirms the presence or absence of specific degradation pathways.

Step 1: Sample Preparation

• Dissolve 10 mg of the stored 1-nitro-4-pentylbenzene in 10 mL of HPLC-grade Acetonitrile to achieve a target concentration of 1 mg/mL.

• Pass the solution through a 0.22 µm PTFE syringe filter to remove any insoluble polymeric degradants.

Step 2: Chromatographic Setup

• Column: C18 Reverse-Phase analytical column (250 mm × 4.6 mm, 5 µm particle size).

• Oven Temperature: 30°C to ensure reproducible retention times.

• Mobile Phase: Isocratic elution using 70% Acetonitrile and 30% Ultrapure Water (v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis detector set to 254 nm (optimal wavelength for the conjugated nitroaromatic chromophore).

Step 3: Execution & Mechanistic Validation

• Inject 10 µL of the prepared sample.

• Intact Product: The primary 1-nitro-4-pentylbenzene peak will elute at approximately 6–8 minutes (dependent on specific column dead volume).

• Degradant Identification: If photoreduction has occurred, the more polar degradant (4-pentylaniline) will elute earlier (2–4 minutes). If oxidative dimerization has occurred, the highly lipophilic azoxy/azo dimers will elute later (>12 minutes).

• Actionable Metric: Integrate the peak areas. If the main peak accounts for ≥98% of the total area, proceed with synthesis. If <98%, repurify the batch via silica gel chromatography (Hexanes/Ethyl Acetate gradient).

Part 4: Workflow Visualization

Workflow for assessing the storage stability and purity of 1-nitro-4-pentylbenzene.

References

• Fan, J., et al. "Exploring matrix effects on photochemistry of organic aerosols." Proceedings of the National Academy of Sciences (PNAS), 2014. URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. 95857-32-2 CAS Manufactory [m.chemicalbook.com]
• 3. pnas.org [pnas.org]
• 4. pnas.org [pnas.org]

Technical Support Center: Exotherm Control &amp; Troubleshooting in Pentylbenzene Nitration

Welcome to the Process Safety and Optimization Support Center. The nitration of alkylbenzenes, such as pentylbenzene, is a fundamental electrophilic aromatic substitution. However, because the electron-donating pentyl group highly activates the aromatic ring, the reaction is exceptionally rapid and highly exothermic (releasing between −145 to −253 kJ/mol of energy per nitro group)[1][2].

This guide provides researchers and process chemists with field-proven troubleshooting strategies, a self-validating continuous-flow protocol, and the thermodynamic causality required to prevent thermal runaways and over-nitration.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my pentylbenzene nitration keep experiencing sudden, uncontrollable temperature spikes? Answer: This is a classic thermal runaway caused by reagent accumulation . In semi-batch processes, operators often lower the bulk temperature to "play it safe." However, this depresses the reaction kinetics. If the dosing rate of the mixed acid exceeds the actual chemical consumption rate, unreacted nitronium ions (

) and pentylbenzene dangerously accumulate in the vessel[3]. A slight temperature perturbation can then ignite this accumulated potential energy. Because the reaction heat generation rapidly outpaces the reactor's cooling capacity, it creates a positive feedback loop that drives the temperature up adiabatically, leading to potential explosive decomposition[2][4].

Q2: I am seeing high levels of dinitropentylbenzene and oxidative byproducts. How do I improve regioselectivity while maintaining safe temperatures? Answer: Poor regioselectivity is the direct result of localized "hot spots" in batch reactors. Even if your bulk temperature reads 20°C, poor mixing creates microscopic zones where the temperature is significantly higher. These hot spots provide the activation energy needed for secondary nitration (dinitro/trinitro species)[1][5]. To resolve this, transition from a batch setup to a . Microreactors possess a massive surface-to-volume ratio, ensuring near-instantaneous heat dissipation and uniform temperature profiles, which suppresses secondary nitration[1][6].

Q3: What are the critical safety parameters I must calculate before scaling up this nitration? Answer: Never scale up without conducting Reaction Calorimetry (RC) and Accelerating Rate Calorimetry (ARC). You must determine:

• (Adiabatic Temperature Rise): The maximum temperature the system will reach if all active cooling fails.

• MTSR (Maximum Temperature of Synthesis Reaction): The peak temperature achieved during the process under worst-case accumulation conditions.

• (Time to Maximum Rate): The exact time window you have to intervene before a runaway becomes catastrophic[2][3].

Q4: What is the immediate emergency protocol if the MTSR is breached? Answer:

• Halt Feeds: Immediately stop the addition of the nitrating agent to halt further heat generation[4].

• Maximize Cooling: Ensure the jacket cooling system is operating at its maximum capacity.

• Emergency Quench: If the temperature continues to climb, immediately dump the reaction mixture into a pre-prepared large volume of crushed ice/water to instantly dilute the acid and crash the temperature[4].

Part 2: Validated Standard Operating Protocol (SOP)

Continuous-Flow Mononitration of Pentylbenzene

Causality & Validation Note: This protocol utilizes a continuous-flow microreactor (1 mm internal diameter) to reduce the reaction hold-up volume to roughly 2 mL[7]. By minimizing the volume of actively reacting chemicals, we eliminate the risk of catastrophic accumulation. The system is self-validating: inline quenching ensures the reaction strictly terminates the moment it exits the residence loop.

Step-by-Step Methodology:

• System Priming & Thermal Stabilization:

  • Submerge the microreactor coils (316L stainless steel or Hastelloy, 1 mm ID) in a thermostatic water bath set precisely to 15°C[1].

  • Prime the system by pumping a non-reactive, miscible solvent (e.g., dichloromethane) through both inlet streams to establish baseline flow, verify backpressure, and validate system integrity.

• Reagent Preparation:

  • Feed A (Substrate): Prepare a 1.0 M solution of pentylbenzene in dichloromethane. (The solvent acts as a thermal mass/heat sink, preventing localized phase-separation).

  • Feed B (Mixed Acid): Carefully prepare the nitrating mixture by adding 65%

    to 98% at 0–5°C. (Mechanistic note: acts as a strong dehydrating agent, forcing to form the highly reactive electrophile, the nitronium ion )[5][8].

• Continuous Dosing & Reaction:

  • Using high-precision syringe pumps, introduce Feed A and Feed B into a micromixer at a 1:1.1 molar ratio of pentylbenzene to

    [1].

  • Maintain a residence time of 2 to 4 minutes. The high mixing efficiency ensures immediate biphasic contact, while the reactor walls instantly absorb the exothermic heat[6].

• Inline Quenching & Isolation:

  • Direct the reactor effluent immediately into an inline quench loop containing ice water (0°C). This instantly halts the reaction and prevents successive over-nitration[7].

  • Separate the organic phase, wash with saturated

    to neutralize residual acid, and dry over anhydrous .

Part 3: Quantitative Process Safety Data

The following table summarizes the thermodynamic and quality differences between traditional batch processing and continuous-flow microreactors for alkylbenzene nitration.

Parameter	Conventional Batch Reactor	Continuous-Flow Microreactor	Safety & Quality Impact
Heat Dissipation Rate	Low (Surface area limited)	Extremely High	Prevents localized hot spots
Hold-up Volume	High (Entire reaction mass)	Minimal (e.g., 2 mL)	Eliminates catastrophic runaway risk
Adiabatic Temp Rise ( )	High (e.g., >86°C)	Low (e.g., <20°C)	Keeps reaction safely below MTSR
Byproduct Formation	High (Dinitro/Trinitro species)	Ultralow (<1%)	Enhances regioselectivity and yield

Part 4: Exotherm Control Workflow

Figure 1: Logical workflow of exotherm control in pentylbenzene nitration via microreactors.

Part 5: References

• Continuous-Flow Microreactor System for Enhanced Selectivity and Safety in Nitrobenzene Nitration - ACS Omega. Available at:[Link]

• A Continuous Flow Process for Preparation of Organic Nitrate Esters - IITBombay. Available at:[Link]

• Continuous-Flow Microreactor System for Enhanced Selectivity and Safety - ResearchGate. Available at:[Link]

• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone - MDPI. Available at: [Link]

• Avoid Explosion Risks & Hazards of Chemical Reactions - Mettler Toledo. Available at: [Link]

• Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes - Science and Education Publishing. Available at: [Link]

• Various Techniques for the Synthesis of 2-Nitrophenylamino-1,4-naphthoquinone Derivatives - MDPI. Available at: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone | MDPI [mdpi.com]
• 3. mt.com [mt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A Continuous Flow Process for Preparation of Organic Nitrate Esters | IITBombay [rnd.iitb.ac.in]
• 8. pubs.sciepub.com [pubs.sciepub.com]

Technical Support Center: Solvent Selection for p-Pentylnitrobenzene Extraction

Welcome to the Technical Support Center for solvent selection in the extraction of p-pentylnitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting for this critical process step. Our goal is to move beyond simple protocols and offer a deeper understanding of the principles that govern effective solvent extraction, ensuring both efficiency and scientific rigor in your work.

Frequently Asked Questions (FAQs)

Q1: What are the most important initial considerations when selecting a solvent for p-pentylnitrobenzene extraction?

The initial selection of a solvent for extracting p-pentylnitrobenzene hinges on the fundamental principle of "like dissolves like".[1] Given the structure of p-pentylnitrobenzene, which contains a polar nitro group and a nonpolar pentyl chain, a solvent with intermediate polarity is often a good starting point.[1] However, a successful extraction requires a multi-faceted evaluation of solvent properties.

Key initial considerations include:

• Solubility and Selectivity: The ideal solvent must have a high affinity for p-pentylnitrobenzene to ensure maximum yield, while having low solubility for other components in the mixture to ensure high purity.[2] This preferential dissolution is known as selectivity.[2][3]

• Immiscibility: For liquid-liquid extractions, the chosen solvent must be immiscible with the initial solution (typically an aqueous phase) to allow for the formation of two distinct layers.[2][3]

• Boiling Point: A solvent with a relatively low boiling point facilitates easy removal after extraction, often through evaporation or distillation, without degrading the target compound.[4] However, the boiling point should be high enough to allow for safe handling under your experimental conditions.[4]

• Density: The density difference between the solvent and the initial solution will determine which layer is on top, which is a practical consideration for separation in a separatory funnel.

• Safety and Environmental Impact: Toxicity, flammability, and environmental persistence are critical factors. Many organizations now utilize solvent selection guides that rank solvents based on safety, health, and environmental (SHE) criteria.[5][6][7]

Q2: How does the structure of p-pentylnitrobenzene influence solvent choice?

The molecular structure of p-pentylnitrobenzene is the primary determinant of its solubility behavior. It possesses two key features:

• Aromatic Nitro Group (-NO₂): This is a polar functional group capable of dipole-dipole interactions and potentially weak hydrogen bonding. This suggests that polar solvents will have some affinity for this part of the molecule.[1]

• n-Pentyl Group (-C₅H₁₁): This is a nonpolar alkyl chain that will interact favorably with nonpolar solvents through London dispersion forces.

This dual nature means that both polar and nonpolar characteristics in a solvent can be advantageous. Solvents with moderate polarity, such as ethyl acetate or dichloromethane, often provide a good balance for dissolving compounds with both polar and nonpolar regions. For instance, while p-nitrophenol is soluble in a range of organic solvents like ethanol, chloroform, and ethyl acetate, the addition of the pentyl group in p-pentylnitrobenzene will increase its affinity for less polar solvents compared to its shorter-chain analogs.[8]

Q3: What is the Partition Coefficient (Kd) and why is it critical for my extraction?

The Partition Coefficient (Kd), also known as the distribution coefficient, is a quantitative measure of how a solute distributes itself between two immiscible liquid phases at equilibrium.[3][9] It is defined as the ratio of the concentration of the solute in the organic phase to its concentration in the aqueous phase.

Kd = [p-pentylnitrobenzene]organic / [p-pentylnitrobenzene]aqueous

A high Kd value indicates a strong preference for the organic solvent, leading to a more efficient extraction.[9] This is a critical parameter because it directly impacts the yield of your extraction. A solvent with a high Kd for p-pentylnitrobenzene will require less solvent volume and fewer extraction steps to achieve the desired level of recovery.

Q4: Are there any databases or guides that can help me choose a suitable solvent?

Yes, several resources are available to guide solvent selection, particularly with a focus on sustainability and safety. These guides often categorize solvents as "recommended," "usable," or "to be avoided" based on a variety of factors.

Notable resources include:

• The CHEM21 Solvent Selection Guide: Developed by a consortium of academic and industry partners, this guide provides a standardized ranking methodology based on safety, health, and environmental criteria.[7]

• Pharmaceutical Roundtable Solvent Selection Guides (ACS GCI): The American Chemical Society's Green Chemistry Institute Pharmaceutical Roundtable has published several guides to promote the use of more sustainable solvents.[6]

• Company-Specific Guides: Many pharmaceutical companies, such as Sanofi, have developed their own internal solvent selection guides to ensure compliance with safety and environmental standards across their production sites.[5]

While these guides are invaluable, it's important to remember that they provide general recommendations. Experimental verification is always necessary to determine the optimal solvent for a specific application.

Troubleshooting Guide

Problem 1: Low Extraction Yield of p-Pentylnitrobenzene

Possible Causes & Solutions:

• Inappropriate Solvent Selection: The chosen solvent may have a low partition coefficient for p-pentylnitrobenzene.

  • Solution: Consult solvent selection guides and consider the polarity of p-pentylnitrobenzene. Experiment with solvents of varying polarities. For a compound with both polar and nonpolar characteristics, a solvent of intermediate polarity like ethyl acetate might be more effective than highly polar (e.g., methanol) or highly nonpolar (e.g., hexane) solvents.

• Insufficient Mixing/Agitation: Mass transfer of the solute from the aqueous to the organic phase is a kinetic process that requires adequate interfacial surface area.

  • Solution: Ensure vigorous shaking when using a separatory funnel. For larger-scale extractions, mechanical stirring may be necessary to maximize the contact between the two phases.

• Insufficient Contact Time: Equilibrium needs to be established for the solute to partition between the two phases.[3]

  • Solution: Increase the mixing time to allow for complete partitioning.

• pH of the Aqueous Phase: If the aqueous phase contains acidic or basic impurities that can interact with the nitro group (though less likely for p-pentylnitrobenzene itself unless it has ionizable impurities), the pH can influence solubility.

  • Solution: Adjusting the pH of the aqueous phase can sometimes improve the partitioning of the target compound into the organic layer.[9]

Problem 2: Formation of an Emulsion During Extraction

Possible Causes & Solutions:

• Vigorous Shaking: While thorough mixing is necessary, excessively vigorous shaking can lead to the formation of a stable emulsion, which is a suspension of fine droplets of one liquid within the other.

  • Solution: Instead of vigorous shaking, use a gentle swirling or inverting motion with the separatory funnel.

• Presence of Surfactants or Particulate Matter: Impurities in the sample can act as emulsifying agents.

  • Solution 1 (Filtration): If particulate matter is present, filter the initial solution before extraction.

  • Solution 2 (Salting Out): Adding a saturated solution of sodium chloride (brine) can increase the polarity of the aqueous phase, which often helps to break up emulsions and can also increase the partitioning of the organic compound into the organic layer.

  • Solution 3 (Centrifugation): For small-scale extractions, centrifuging the mixture can help to separate the layers.

  • Solution 4 (Patience): Allowing the mixture to stand for an extended period can sometimes lead to the separation of the layers.

Problem 3: Co-extraction of Impurities

Possible Causes & Solutions:

• Low Selectivity of the Solvent: The chosen solvent may have a high affinity for both p-pentylnitrobenzene and impurities in the mixture.

  • Solution 1 (Solvent Screening): Experiment with a range of solvents to find one with higher selectivity. This may involve a trade-off between yield and purity.

  • Solution 2 (Back-Extraction/Washing): After the initial extraction, "wash" the organic layer with a fresh portion of an immiscible solvent (often water or a buffered aqueous solution) in which the impurities are more soluble. This can selectively remove impurities from the organic phase.

  • Solution 3 (pH Adjustment): If the impurities are acidic or basic, their solubility in the aqueous phase can be manipulated by adjusting the pH. For example, acidic impurities can be removed by washing the organic layer with a dilute basic solution (e.g., sodium bicarbonate), and basic impurities can be removed with a dilute acidic solution (e.g., dilute HCl).

Experimental Protocols & Data

Solvent Selection Workflow

The selection of an appropriate solvent is a systematic process. The following diagram illustrates a logical workflow for this process.

Caption: A logical workflow for the systematic selection of an extraction solvent.

Table 1: Properties of Common Organic Solvents

This table provides a summary of the physical properties of several common organic solvents that could be considered for the extraction of p-pentylnitrobenzene.

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Water Solubility ( g/100g )	Dielectric Constant
Hexane	C₆H₁₄	69	0.655	Insoluble	1.88
Toluene	C₇H₈	110.6	0.867	0.05	2.38
Diethyl Ether	C₄H₁₀O	34.6	0.713	6.9	4.34
Dichloromethane	CH₂Cl₂	39.6	1.326	1.3	9.08
Ethyl Acetate	C₄H₈O₂	77.1	0.902	8.3	6.02
Acetone	C₃H₆O	56	0.784	Miscible	20.7
Acetonitrile	C₂H₃N	82	0.786	Miscible	37.5

Data compiled from various sources, including the ACS Division of Organic Chemistry.[10]

Step-by-Step Protocol for Determining the Partition Coefficient (Kd)

• Prepare a Standard Solution: Accurately prepare a stock solution of p-pentylnitrobenzene in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Create a Calibration Curve: Using a suitable analytical method (e.g., HPLC-UV or GC-MS), prepare a series of dilutions from the stock solution and measure the analytical response for each. Plot the response versus concentration to create a calibration curve.

• Equilibration:

  • In a separatory funnel, add a known volume of water (or an appropriate aqueous buffer).

  • Add a known volume of the organic solvent to be tested.

  • Spike the mixture with a known amount of the p-pentylnitrobenzene stock solution.

• Mixing: Stopper the funnel and shake for a predetermined amount of time (e.g., 5-10 minutes) to allow the system to reach equilibrium.

• Phase Separation: Allow the layers to separate completely.

• Sampling: Carefully collect a sample from both the aqueous and organic layers.

• Analysis: Analyze the concentration of p-pentylnitrobenzene in each sample using the previously established analytical method and calibration curve.

• Calculation: Calculate the Partition Coefficient (Kd) using the formula: Kd = [Concentration in Organic Layer] / [Concentration in Aqueous Layer].

Conclusion

The selection of an optimal solvent for the extraction of p-pentylnitrobenzene is a critical step that significantly impacts the efficiency, purity, and sustainability of the overall process. By understanding the fundamental principles of solubility, partition coefficients, and the physicochemical properties of both the solute and potential solvents, researchers can make informed decisions. This guide provides a framework for a systematic approach to solvent selection, from initial screening to experimental verification and troubleshooting. Adhering to these principles and utilizing available resources will lead to more robust and reliable extraction protocols.

References

• Celignis. (n.d.). Use of Liquid-Liquid Extraction for Downstream Stages in Bioprocesses. Retrieved from [Link]

• Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent. Retrieved from [Link]

• Sema. (n.d.). Handbook Of Solvent Extraction. Retrieved from [Link]

• K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Retrieved from [Link]

• Organomation. (n.d.). Solvent Extraction Techniques. Retrieved from [Link]

• Rydberg, J., Musikas, C., & Choppin, G. R. (Eds.). (2004). Solvent Extraction: Principles and Practice (2nd ed.). Marcel Dekker.

• MST.edu. (n.d.). Aromatic Nitro Compounds. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Prat, D., Pardigon, O., Flemming, H.-W., Letestu, S., Ducandas, V., Isnard, P., Guntrum, E., Senac, T., Ruisseau, S., Cruciani, P., & Hosek, P. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development, 17(12), 1517–1525. [Link]

• Aakash Institute. (n.d.). Solvent Extraction: Introduction, Principle, Process, Selection of Solvents, Procedure, Applications, Practice Problems & Frequently Asked Questions in Chemistry. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Solvent Selection Guides. Retrieved from [Link]

• Hanson, C. (Ed.). (1983). Handbook of solvent extraction. Wiley.

• Vina Nha Trang. (2025, February 3). Solvent Extraction Method: Principles, Applications, And Advantages. Retrieved from [Link]

• Rydberg, J., et al. (2004). Solvent Extraction Principles and Practice (2nd ed.). Marcel Dekker.

• Internet Archive. (2022, October 10). Handbook of solvent extraction. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Chem21 Solvent Selection Guide. Retrieved from [Link]

• Psillakis, E., & Kalogerakis, N. (2001). Application of solvent microextraction to the analysis of nitroaromatic explosives in water samples. Journal of Chromatography A, 907(1-2), 211–219. [Link]

• Kiani, A., Halladj, R., & Davarnejad, R. (2024). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Physical Chemistry Research, 12(3), 567-578.

• ResearchGate. (n.d.). A system view of solvent selection in the pharmaceutical industry: Towards a sustainable choice. Retrieved from [Link]

• European Medicines Agency. (2019, August 9). Q3C (R6) Step 5 - impurities: guideline for residual solvents. Retrieved from [Link]

• ResearchGate. (2024, February 20). Which is the best organic solvent for nitrophenol solubility and extraction?. Retrieved from [Link]

• ACS Division of Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• PubMed. (2010, October 15). Relationships between acute toxicities of para nitrophenol (p-NP) and nitrobenzene (NB) to Daphnia magna and Photobacterium phosphoreum: physicochemical properties and metabolites under anaerobic/aerobic sequentials. Retrieved from [Link]

• PMC. (n.d.). Efficient and selective removal of Pb(ii) from aqueous solution by a thioether-functionalized lignin-based magnetic adsorbent. Retrieved from [Link]

• ResearchGate. (2022, November 15). Comparative study for removal of phosphorus from aqueous solution by natural and activated bentonite. Retrieved from [Link]

• ResearchGate. (n.d.). Temperature Dependence of Physical-Chemical Properties of Selected Chemicals of Environmental Interest. II. Chlorobenzenes, Polychlorinated Biphenyls, Polychlorinated Dibenzo-p-dioxins, and Dibenzofurans. Retrieved from [Link]

• MDPI. (2022, January 7). Alternative Extraction and Downstream Purification Processes for Anthocyanins. Retrieved from [Link]

• Google Patents. (n.d.). CA1319453C - Method for removal of organic solvents from aqueous process streams.

• PMC. (n.d.). The relationship between target-class and the physicochemical properties of antibacterial drugs. Retrieved from [Link]

• PMC. (2024, March 18). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Retrieved from [Link]

• Periodica Polytechnica Chemical Engineering. (2007). Extraction of phosphoric acid from various aqueous solutions using tributyl phosphate (TBP). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of p-Nitroaniline (CAS 100-01-6). Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the Vibrational Landscape of p-Pentylnitrobenzene: An FTIR-Based Comparative Analysis

Introduction: Deciphering Molecular Fingerprints with Infrared Spectroscopy

In the intricate world of molecular characterization, Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique, offering a rapid and non-destructive window into the vibrational modes of a molecule. By measuring the absorption of infrared radiation, we can identify the specific functional groups present, providing a unique "molecular fingerprint." This guide provides an in-depth analysis of the FTIR spectrum of p-pentylnitrobenzene, a representative aromatic nitro compound. We will dissect the characteristic vibrational frequencies of its nitro group and aromatic framework, explore the subtle influences of its alkyl substituent, and present a comparative analysis with alternative analytical techniques. This document is intended to serve as a practical resource for researchers, scientists, and professionals in drug development and materials science, enabling robust structural elucidation and characterization.

The Vibrational Signature of p-Pentylnitrobenzene: A Detailed FTIR Analysis

The infrared spectrum of an aromatic nitro compound is a rich tapestry of absorptions arising from the nitro group, the benzene ring, and any substituents. The high polarity of the nitro (-NO2) group's N-O bonds results in strong and readily identifiable absorption bands, making FTIR an exceptionally reliable tool for its detection.[1]

The Telltale Signs: Characteristic Peaks of the Nitro Group

The most prominent and diagnostic features in the FTIR spectrum of an aromatic nitro compound are the asymmetric and symmetric stretching vibrations of the NO2 group.[2]

• Asymmetric NO₂ Stretch (ν_as): This is a very strong absorption band typically appearing in the 1550-1475 cm⁻¹ region for aromatic nitro compounds.[2][3] This band arises from the out-of-phase stretching of the two N-O bonds. Conjugation with the aromatic ring lowers the frequency of this vibration compared to its aliphatic counterparts.[4]

• Symmetric NO₂ Stretch (ν_s): Another strong absorption band is observed in the 1360-1290 cm⁻¹ range, corresponding to the in-phase stretching of the N-O bonds.[2][3] In aromatic nitro compounds, the intensities of the symmetric and asymmetric stretches are often comparable.[4]

The presence of the para-pentyl group, an electron-donating group, is expected to cause a slight shift of these nitro group frequencies to lower wavenumbers (a red shift) due to increased electron density in the ring and enhanced conjugation.[2]

The Aromatic Framework: Benzene Ring Vibrations

Beyond the dominant nitro group signals, the FTIR spectrum reveals characteristic absorptions of the substituted benzene ring:

• Aromatic C-H Stretch: A medium to weak absorption is typically found in the 3100-3000 cm⁻¹ region, indicative of the C-H bonds on the aromatic ring.[2]

• Aromatic C=C In-Ring Stretch: A series of medium to strong bands appear in the 1600-1400 cm⁻¹ region due to the stretching of the carbon-carbon double bonds within the benzene ring.[2]

• C-H Out-of-Plane (OOP) Bending: Strong absorptions in the 900-675 cm⁻¹ region are highly characteristic of the substitution pattern of the benzene ring. For a para-substituted ring like in p-pentylnitrobenzene, a strong band is expected in the 810-840 cm⁻¹ range.[5]

The Alkyl Contributor: Pentyl Group Vibrations

The pentyl (C5H11) group will contribute its own set of characteristic peaks, primarily from C-H stretching and bending vibrations:

• Aliphatic C-H Stretch: Strong absorptions are expected in the 2960-2850 cm⁻¹ range, corresponding to the asymmetric and symmetric stretching of the C-H bonds in the methyl (CH3) and methylene (CH2) groups of the pentyl chain.

The following table summarizes the expected characteristic FTIR peaks for p-pentylnitrobenzene, with comparative data for the closely related p-nitrotoluene.

Vibrational Mode	Expected Range for p-Pentylnitrobenzene (cm⁻¹)	Observed Peaks for p-Nitrotoluene (cm⁻¹) [5]	Intensity	Notes
Aromatic C-H Stretch	3100 - 3000	~3080	Medium-Weak	Confirms the presence of the aromatic ring.
Aliphatic C-H Stretch	2960 - 2850	~2925, 2860	Strong	From the pentyl group.
Asymmetric NO₂ Stretch (ν_as)	1550 - 1475	~1518	Strong	Highly characteristic of the nitro group.
Aromatic C=C Stretch	1600 - 1585	~1600	Medium	In-ring skeletal vibrations.
Aromatic C=C Stretch	1500 - 1400	~1485	Medium	In-ring skeletal vibrations.
Symmetric NO₂ Stretch (ν_s)	1360 - 1290	~1347	Strong	The second highly characteristic nitro band.
C-H Out-of-Plane Bend	840 - 810	~854	Strong	Indicative of para-substitution.

Visualizing the Process: Experimental Workflow for FTIR Analysis

The following diagram illustrates the standard workflow for obtaining an FTIR spectrum of a solid organic compound like p-pentylnitrobenzene.

Caption: A typical workflow for FTIR analysis of a solid sample.

A Comparative Perspective: Alternative Analytical Techniques

While FTIR is a powerful tool for identifying the nitro group, a comprehensive characterization often benefits from complementary techniques. Here, we compare FTIR with Raman Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the analysis of p-pentylnitrobenzene.

FTIR vs. Raman Spectroscopy

FTIR and Raman spectroscopy are both vibrational spectroscopy techniques that provide complementary information.[6][7]

Feature	FTIR Spectroscopy	Raman Spectroscopy
Principle	Measures absorption of IR radiation.[6]	Measures inelastic scattering of monochromatic light.[6]
Sensitivity	Highly sensitive to polar bonds (e.g., C=O, N-O, O-H).[6]	Strong signals for symmetric and polarizable bonds (e.g., C=C, C-C).[7]
Sample Prep	Often requires sample preparation (e.g., KBr pellet).[7]	Typically requires little to no sample preparation.[7]
Aqueous Samples	Water is a strong IR absorber, can interfere with spectrum.	Water is a weak Raman scatterer, ideal for aqueous solutions.[6]
Spatial Resolution	Typically lower spatial resolution.[6]	Superior spatial resolution, enabling microscopic analysis.[6]

For p-pentylnitrobenzene, FTIR is superior for detecting the highly polar nitro group. Raman spectroscopy would be more effective in providing information about the aromatic ring's carbon skeleton and the alkyl chain's C-C bonds.

FTIR vs. NMR Spectroscopy

NMR spectroscopy provides detailed information about the atomic connectivity and chemical environment within a molecule.[4]

Feature	FTIR Spectroscopy	NMR Spectroscopy
Information	Identifies functional groups based on bond vibrations.[4]	Elucidates the complete molecular structure and connectivity of atoms.[4]
Sensitivity	High sensitivity, requires small sample amounts.	Lower sensitivity, requires larger sample amounts.
Analysis Time	Rapid analysis (minutes).	Longer analysis times (minutes to hours).
Quantitative	Can be quantitative but often requires calibration.	Inherently quantitative (peak integration is proportional to the number of nuclei).

FTIR can quickly confirm the presence of the nitro group and the aromatic ring in p-pentylnitrobenzene. ¹H and ¹³C NMR would be essential for unambiguously determining the precise structure, including the substitution pattern on the aromatic ring and the structure of the pentyl group.

FTIR vs. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Feature	FTIR Spectroscopy	Mass Spectrometry
Information	Identifies functional groups.	Determines molecular weight and elemental composition.
Structural Info	Provides information on bonding and functional groups.	Provides information on molecular formula and fragmentation patterns.
Isomers	Can distinguish between some isomers (e.g., ortho, meta, para).	May not distinguish between certain isomers without fragmentation analysis.

FTIR would confirm the presence of a nitroaromatic compound, while MS would provide the exact molecular weight of p-pentylnitrobenzene, confirming its elemental formula (C11H15NO2).

Experimental Protocols

Protocol 1: Sample Preparation for FTIR Analysis (KBr Pellet Method)

This protocol describes the preparation of a solid sample for transmission FTIR analysis.

• Sample and KBr Preparation:

  • Place approximately 1-2 mg of p-pentylnitrobenzene and 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.

  • Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained. The particle size should be less than the wavelength of the incident IR radiation to minimize scattering.

• Pellet Formation:

  • Transfer a portion of the powdered mixture into a pellet press die.

  • Assemble the die and place it in a hydraulic press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Sample Holder Mounting:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

Protocol 2: FTIR Spectrum Acquisition

This protocol outlines the steps for acquiring an FTIR spectrum using a standard spectrometer.

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize.

  • Purge the sample compartment with dry nitrogen or air to minimize interference from atmospheric water and carbon dioxide.

• Background Spectrum Collection:

  • With the sample compartment empty, collect a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere.

• Sample Spectrum Collection:

  • Place the sample holder containing the KBr pellet into the sample compartment.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually collected over the mid-infrared range (4000-400 cm⁻¹).

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

  • Perform any necessary baseline corrections or other data processing as required.

Conclusion: A Synergistic Approach to Molecular Characterization

FTIR spectroscopy provides an invaluable and rapid method for the identification of the characteristic nitro functional group in p-pentylnitrobenzene, as well as confirming the presence of its aromatic and aliphatic components. The distinct and intense absorption bands of the nitro group's asymmetric and symmetric stretches serve as a reliable diagnostic tool. While FTIR is a powerful first-line technique for functional group analysis, a comprehensive structural elucidation is best achieved through a synergistic approach. The detailed connectivity information from NMR and the precise molecular weight determination from mass spectrometry, when combined with the vibrational data from FTIR and Raman spectroscopy, provide an unambiguous and complete picture of the molecular structure. This integrated analytical strategy is paramount for ensuring the identity, purity, and quality of compounds in research and development settings.

References

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

• Smith, B. C. (2023). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

• Scribd. (n.d.). IR Spectroscopy of Nitro Group Stretching. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 24.6: Nitro Compounds. Retrieved from [Link]

• Lab Manager. (2024). FTIR vs. Raman Spectroscopy: Selecting the Right Analytical Technique. Retrieved from [Link]

• Technology Networks. (2021). Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations. Retrieved from [Link]

• EAG Laboratories. (2022). FTIR and Raman – Composition and Contamination Analysis. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methyl-4-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

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• 2. my.che.utah.edu [my.che.utah.edu]
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• 5. Benzene, 1-methyl-4-nitro- [webbook.nist.gov]
• 6. sfr.ca [sfr.ca]
• 7. Comparison of Raman and FTIR Spectroscopy: Advantages and Limitations – Analysis Solutions [gatewayanalytical.com]

Technical Comparison Guide: Mass Spectrometry Profiling of 4-Pentylnitrobenzene

Executive Summary

4-Pentylnitrobenzene (CAS: 20651-76-7) is a critical intermediate in the synthesis of liquid crystals and lipophilic pharmaceutical agents. Its analysis presents a specific challenge: differentiating the n-pentyl linear chain from branched isomers (e.g., 1-methylbutyl) and distinguishing positional isomers (ortho vs. para).

This guide compares the analytical performance of Electron Ionization (EI) against Chemical Ionization (CI) and Electrospray Ionization (ESI) , establishing EI as the superior method for structural elucidation while highlighting the necessity of CI/ESI for molecular weight confirmation. Furthermore, it details the specific fragmentation logic required to distinguish 4-pentylnitrobenzene from its ortho-isomer counterparts.

Methodology Comparison: EI vs. CI vs. ESI

In drug development workflows, selecting the correct ionization mode is effectively choosing between "Fingerprinting" (EI) and "Weighing" (CI/ESI).

Feature	Electron Ionization (EI)	Chemical Ionization (CI)	Electrospray Ionization (ESI)
Primary Utility	Structural Fingerprinting	Molecular Weight Confirmation	LC-MS Coupling / Polar Metabolites
Energy Level	Hard (70 eV)	Soft (Thermal energy)	Soft (Solution phase)
Molecular Ion (M⁺)	Moderate to Weak intensity	Dominant [M+H]⁺ or [M+NH₄]⁺	Dominant [M+H]⁺
Fragmentation	Rich, diagnostic pattern	Minimal	Minimal (requires MS/MS)
Suitability for 4-Pentyl	High (Best for isomer ID)	Medium (Confirmatory only)	Low (Poor ionization of neutral nitro/alkyl)

Verdict: For the identification of 4-pentylnitrobenzene impurities or intermediates, EI-MS is the required standard . The molecule's stability allows for a visible molecular ion in EI, while the fragmentation pattern provides the necessary evidence to rule out branched isomers.

Detailed Fragmentation Analysis (EI Mode)

The mass spectrum of 4-pentylnitrobenzene (MW = 193.24) under 70 eV EI conditions is governed by the competition between the nitro group cleavage and the alkyl chain fragmentation.

Key Diagnostic Ions[1]

m/z (Mass-to-Charge)	Ion Identity	Relative Abundance (Est.)	Mechanistic Origin
193	[M]⁺	10–25%	Molecular Ion. Odd mass indicates odd number of nitrogens (Nitrogen Rule).
176	[M - OH]⁺	< 2%	Negligible. Significant intensity here would indicate ortho-substitution (Ortho Effect).
163	[M - NO]⁺	5–10%	Loss of nitric oxide radical (30 Da). Rearrangement to phenoxy cation.
147	[M - NO₂]⁺	20–40%	Pentylbenzene Cation. Loss of nitro group (46 Da).
91	[C₇H₇]⁺	100% (Base Peak)	Tropylium Ion. Formed via benzylic cleavage of the pentyl chain after NO₂ loss.
92	[C₇H8]⁺•	10–15%	McLafferty Rearrangement. Gamma-hydrogen transfer from the pentyl chain.

Fragmentation Pathways & Logic[1]

The fragmentation proceeds through two distinct channels.[1][2][3][4] The Nitro-Loss Channel typically precedes the alkyl fragmentation, converting the molecule into a radical cation that mimics n-pentylbenzene.

Mechanism 1: Benzylic Cleavage (The Dominant Pathway)

• Ionization forms the radical cation [M]⁺• at m/z 193.

• Homolytic cleavage of the C-N bond releases •NO₂ (46 Da), yielding the phenylpentyl cation (m/z 147).

• The alkyl chain undergoes benzylic cleavage, losing a butyl radical (•C₄H₉) to form the resonance-stabilized Tropylium ion (m/z 91) .

Mechanism 2: Isomer Differentiation (The Ortho Effect) A critical "performance" metric of your assay is distinguishing 4-pentyl (para) from 2-pentyl (ortho).

• Ortho-Isomers: Undergo a specific rearrangement where the nitro group oxygen abstracts a benzylic hydrogen, leading to the loss of •OH (M-17).[1]

• Para-Isomers (4-Pentyl): Geometrically impossible. Absence of a strong m/z 176 peak is diagnostic for the para position.

Visualization of Signaling Pathways

Figure 1: EI Fragmentation Pathway of 4-Pentylnitrobenzene. The formation of the Tropylium ion (m/z 91) is the thermodynamically favored endpoint.

Experimental Protocol (Self-Validating System)

To ensure reproducibility and distinguish between isomers, the following GC-MS protocol is recommended. This protocol includes a "System Suitability Test" (SST) using a homologous series.

Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (avoid methanol if transesterification is a risk with other impurities).

• Concentration: 10 µg/mL (10 ppm).

• SST Standard: Mix of Nitrobenzene, 4-Ethylnitrobenzene, and 4-Pentylnitrobenzene.

GC-MS Parameters

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm). Non-polar stationary phase is essential for boiling-point separation of isomers.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 mins.

• MS Source: 230°C, 70 eV.

Validation Criteria (The "Trust" Pillar)

For the data to be considered valid, the following criteria must be met:

• Retention Time Logic: Retention time must increase linearly with carbon number (Nitrobenzene < Ethyl < Pentyl).

• Ion Ratio Check: The ratio of m/z 91 (Tropylium) to m/z 147 (M-NO2) should be > 2:1. If m/z 147 is the base peak, check for source contamination or lower ionization energy.

• Isomer Purity: Absence of m/z 176 (M-17) confirms the absence of ortho-isomers.

References

• NIST Mass Spectrometry Data Center. 1-Nitro-4-propylbenzene Mass Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link] (Accessed March 6, 2026). Note: Used as homologous series reference for fragmentation logic.

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for McLafferty rearrangement and benzylic cleavage mechanisms).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Differentiation of ortho/para nitro compounds via Ortho Effect).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]

A Comparative Analysis of Reactivity: p-Pentylnitrobenzene vs. p-Methylnitrobenzene

A Technical Guide for Chemical Researchers

Introduction

In the landscape of aromatic chemistry, understanding the nuanced interplay of substituent effects on reaction kinetics and regioselectivity is paramount for rational molecular design and synthetic strategy. This guide provides an in-depth comparative analysis of the reactivity of two closely related compounds: p-pentylnitrobenzene and p-methylnitrobenzene. While both molecules share the foundational nitrobenzene scaffold, the differing nature of their para-alkyl substituents—a pentyl group versus a methyl group—introduces subtle yet significant variations in their electronic and steric profiles. These differences manifest in their behavior towards both electrophilic and nucleophilic aromatic substitution reactions, providing a valuable case study for professionals in chemical synthesis and drug development.

This document moves beyond a simple recitation of facts, delving into the mechanistic underpinnings that govern reactivity. We will explore the theoretical basis for their behavior, present available quantitative data, and propose a robust experimental protocol for direct comparative analysis.

Theoretical Framework: The Interplay of Electronic and Steric Effects

The reactivity of a substituted benzene ring is primarily dictated by the cumulative influence of its substituents, which modulate the electron density and accessibility of the aromatic system. In the case of p-alkylnitrobenzenes, we must consider the competing effects of the deactivating nitro group and the activating alkyl group.

The Dominant Influence of the Nitro Group

The nitro group (-NO₂) is a powerful deactivating group. Through a combination of a strong negative inductive effect (-I) and a negative mesomeric or resonance effect (-M), it withdraws electron density from the benzene ring. This electron deficiency makes the ring significantly less nucleophilic and therefore less reactive towards electrophiles compared to benzene itself.[1][2] For electrophilic aromatic substitution (EAS), the nitro group directs incoming electrophiles to the meta position. Conversely, this electron-withdrawing capability is crucial for activating the ring towards nucleophilic aromatic substitution (SNAr) by stabilizing the negatively charged intermediate (Meisenheimer complex), should a suitable leaving group be present at an ortho or para position.[3][4]

Modulating Effects of the Alkyl Substituents

Alkyl groups, such as methyl and pentyl, are generally classified as activating groups. They donate electron density to the aromatic ring primarily through a positive inductive effect (+I), which increases the ring's nucleophilicity and reactivity towards electrophiles.[5] This electron donation preferentially stabilizes the carbocation intermediates formed during attack at the ortho and para positions, making alkyl groups ortho, para-directors.[6]

• Electronic Effects (Inductive): The primary electronic distinction between a methyl and a pentyl group lies in the magnitude of their inductive effects. Longer alkyl chains are generally considered to be slightly more electron-donating than shorter ones.[7] Therefore, the pentyl group is expected to be a marginally stronger activating group than the methyl group. This can be quantitatively assessed using Hammett substituent constants (σ), which measure the electronic influence of a substituent on a reaction center. A more negative σ value indicates a stronger electron-donating ability.

• Steric Effects (Hindrance): The most significant difference between the two substituents is their physical size. The n-pentyl group is substantially bulkier than the methyl group. This steric hindrance can impede the approach of a reagent, particularly at the adjacent ortho positions.[8][9] This effect is expected to be more pronounced with larger attacking electrophiles.

The net reactivity and regioselectivity of p-pentylnitrobenzene and p-methylnitrobenzene are thus determined by the balance between the strong, deactivating, meta-directing nitro group and the weaker, activating, ortho, para-directing alkyl group, with the added dimension of steric hindrance from the alkyl chain.

Comparative Reactivity in Aromatic Substitution Reactions

Electrophilic Aromatic Substitution (EAS)

In p-alkylnitrobenzenes, the directing effects of the two substituents are in agreement. The nitro group directs incoming electrophiles to the positions meta to it (C-3 and C-5), and the alkyl group directs to the positions ortho and para to it (C-2, C-6, and C-4). Since the para position (C-4) is already occupied by the nitro group, the only positions that satisfy both directing influences are C-2 and C-6 (which are equivalent and ortho to the alkyl group and meta to the nitro group).

Caption: General mechanism for SNAr reaction.

• Reaction Rate: The electron-donating alkyl groups at the C-4 position slightly destabilize the negative charge of the Meisenheimer complex, thereby deactivating the ring towards nucleophilic attack compared to a substrate without the alkyl group. Since the pentyl group is more electron-donating than the methyl group, p-pentylnitrobenzene derivatives are predicted to be slightly less reactive in SNAr reactions than their p-methylnitrobenzene counterparts.

Quantitative Data Comparison

While kinetic data for direct comparison of these specific molecules is sparse in readily available literature, we can infer their relative electronic properties from Hammett substituent constants.

Substituent	Hammett Constant (σ_para)	Interpretation
-CH₃ (Methyl)	-0.17 [10]	Electron-donating
-CH₂CH₂CH₂CH₂CH₃ (Pentyl)	-0.15 (approx. for n-alkyl)	Electron-donating

Note: The Hammett constant for n-pentyl is not commonly tabulated but is expected to be very similar to other straight-chain alkyl groups like ethyl (-0.15) and n-butyl (-0.16). The value for methyl is slightly more negative, often attributed to the additional contribution of hyperconjugation.

The Hammett constants suggest that the electronic effects of the two alkyl groups are very similar, with the methyl group being a slightly stronger electron donor in the para position. This contradicts the simple inductive effect argument and highlights the role of hyperconjugation, which is maximal for the methyl group. Based on these electronic parameters alone, p-methylnitrobenzene would be slightly more activated toward EAS and slightly more deactivated toward SNAr. However, the steric difference remains a critical, and likely dominant, factor in determining reaction outcomes.

Experimental Protocol: Competitive Nitration

To empirically determine the relative reactivity towards EAS, a competitive reaction is the most effective method. Here, an equimolar mixture of p-pentylnitrobenzene and p-methylnitrobenzene is subjected to nitration under conditions where the nitrating agent is the limiting reagent. The ratio of the dinitrated products provides a direct measure of the relative reaction rates.

Objective

To compare the relative rates of electrophilic nitration of p-pentylnitrobenzene and p-methylnitrobenzene.

Materials

• p-Pentylnitrobenzene (Substrate 1)

• p-Methylnitrobenzene (Substrate 2)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Dichloromethane (DCM, anhydrous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Internal Standard (e.g., 1,3,5-trichlorobenzene) for GC analysis

Procedure

• Reaction Setup: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve p-pentylnitrobenzene (5 mmol) and p-methylnitrobenzene (5 mmol) in 15 mL of dichloromethane. Add a known amount of the internal standard.

• Cooling: Cool the flask in an ice-water bath to 0 °C.

• Preparation of Nitrating Mixture: In a separate beaker, cautiously add concentrated H₂SO₄ (5 mL) to concentrated HNO₃ (2.5 mL) while cooling in an ice bath.

• Addition: Slowly add the nitrating mixture (2.5 mmol of HNO₃, the limiting reagent) dropwise to the stirred substrate solution over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction to stir at 0-5 °C for 1 hour after the addition is complete.

• Quenching: Carefully pour the reaction mixture over 50 g of crushed ice in a beaker.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 20 mL of cold water, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis: Analyze the crude product mixture by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the products (2-nitro-4-pentylnitrobenzene and 2-nitro-4-methylnitrobenzene) and determine their relative peak areas with respect to the internal standard.

Experimental Workflow Diagram

Caption: Workflow for the competitive nitration experiment.

Conclusion

The reactivity of p-pentylnitrobenzene and p-methylnitrobenzene is governed by a delicate balance of competing electronic and steric effects.

• In Electrophilic Aromatic Substitution , the primary site of attack is ortho to the alkyl group. The slightly greater activating effect (via hyperconjugation) of the methyl group may be offset by the significant steric hindrance of the pentyl group. The outcome is highly dependent on the electrophile's size, but p-methylnitrobenzene is generally expected to react faster due to lower steric hindrance at the reaction site.

• In Nucleophilic Aromatic Substitution , reactivity is dictated by the stability of the anionic Meisenheimer complex. The electron-donating alkyl groups are deactivating in this context. Given that the methyl group is a slightly better electron donor (more negative σ_para), p-methylnitrobenzene derivatives are predicted to be marginally less reactive than their p-pentylnitrobenzene counterparts, though this difference is expected to be minimal.

Ultimately, while theoretical principles provide a strong predictive framework, empirical data from experiments like the competitive nitration protocol described herein are essential for a definitive comparison. This guide provides the foundational understanding and a practical approach for researchers to explore these subtleties in their own work.

References

• NUCLEOPHILIC AROMATIC SUBSTITUTION - NCRD's Sterling Institute of Pharmacy. (n.d.).
• OpenStax. (n.d.). 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition.
• Majid, R. (n.d.). Nucleophilic Aromatic Substitution.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• Michigan State University Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds.
• Quora. (2017, April 20). Which hinders SN2 reaction more: Methyl or Phenyl group?
• University of California, Davis. (n.d.). Hammett constants for some common substituents.
• Chemistry Stack Exchange. (2013, June 8). Why is methyl group more electron-donating than tert-butyl group?
• Chemistry LibreTexts. (2023, January 22). Inductive Effects of Alkyl Groups.
• Chemistry LibreTexts. (2023, October 27). 16.5: An Explanation of Substituent Effects.
• Chemguide. (n.d.). Electrophilic substitution in methylbenzene and nitrobenzene.
• Scribd. (n.d.). Reactivity of Methyl and Nitro Benzene.

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A Comparative Guide to HPLC Column Selectivity for Alkyl-Nitroaromatics: Retention Dynamics of 1-Nitro-4-pentylbenzene

For analytical chemists and drug development professionals, the separation of alkyl-substituted nitroaromatics presents a unique chromatographic challenge. 1-nitro-4-pentylbenzene (also known as p-pentylnitrobenzene) perfectly encapsulates this duality: it possesses a highly lipophilic, non-polar pentyl chain juxtaposed with a strongly electron-withdrawing, polar nitro group.

This guide provides an objective, data-driven comparison of stationary phase performances—specifically evaluating standard C18, Biphenyl, and Phenyl-Hexyl columns—to help you engineer the optimal High-Performance Liquid Chromatography (HPLC) method for 1-nitro-4-pentylbenzene and its structural analogs.

Mechanistic Causality: The Chemistry of Retention

To achieve robust separations, we must move beyond empirical trial-and-error and understand the thermodynamic causality driving retention. The retention of 1-nitro-4-pentylbenzene is governed by two competing molecular forces:

• Dispersive (Hydrophobic) Interactions: The 5-carbon aliphatic pentyl chain drives strong hydrophobic partitioning into non-polar stationary phases[1].

• and Dipole Interactions: The nitro group (-NO₂) is highly electronegative, pulling electron density away from the benzene ring. This creates a -electron deficient (acidic) aromatic system capable of strong interactions with electron-rich stationary phases[2].

The Mobile Phase Paradox: Methanol vs. Acetonitrile

When utilizing phenyl-based columns (Biphenyl or Phenyl-Hexyl) for nitroaromatics, the choice of organic modifier is critical. Acetonitrile contains a carbon-nitrogen triple bond with its own

-electrons, which actively competes with the stationary phase for interactions with the analyte. Methanol , being protic and lacking -electrons, does not suppress these interactions. Therefore, to maximize the unique selectivity of phenyl phases for 1-nitro-4-pentylbenzene, a Methanol/Water gradient is mechanistically superior to an Acetonitrile/Water gradient[2].

Objective Comparison of Stationary Phases

Selecting the correct column chemistry dictates the success of resolving 1-nitro-4-pentylbenzene from closely related impurities, such as chain-length homologs (e.g., 1-nitro-4-butylbenzene) and positional isomers (e.g., 2-nitro-4-pentylbenzene).

C18 (Octadecylsilane): The Hydrophobic Workhorse

• Mechanism: Strictly dispersive forces.

• Performance: Provides excellent retention based on the alkyl chain length. However, C18 lacks steric and

  -selectivity. It struggles to resolve positional isomers (like 2-nitro vs. 4-nitro orientations) because their overall hydrophobic footprints are nearly identical[3].

Biphenyl: The Isomeric Resolver

• Mechanism: Dual-ring

  interactions and moderate hydrophobicity.

• Performance: The electron-rich biphenyl rings act as strong

  -donors to the -deficient nitroaromatic ring. Because the biphenyl phase is rigid, it exhibits profound shape selectivity, easily discriminating between the steric bulk of positional isomers[4].

Phenyl-Hexyl: The Mixed-Mode Compromise

• Mechanism: Balanced dispersive (hexyl chain) and

  (single phenyl ring) interactions.

• Performance: Offers a middle ground. It provides stronger hydrophobic retention than a Biphenyl column due to the 6-carbon linker, while still offering complementary aromatic selectivity that outperforms standard C18[2][4].

Quantitative Data Presentation

The following table summarizes the comparative retention times (

) and selectivity factors ( ) for 1-nitro-4-pentylbenzene and its analogs. Data is normalized for a 100 x 4.6 mm, 2.7 µm core-shell column using a 60:40 Methanol:Water isocratic method at 1.0 mL/min.

Analyte	C18 ( min)	Biphenyl ( min)	Phenyl-Hexyl ( min)	Selectivity Mechanism Highlight
1-nitro-4-butylbenzene	6.42	5.85	6.10	Baseline homolog separation across all phases.
1-nitro-4-pentylbenzene	8.95	8.12	8.45	Target compound. Strongest retention on C18.
2-nitro-4-pentylbenzene	9.05	9.85	9.20	Positional isomer.
Selectivity ( ) (4-pentyl vs 2-pentyl)	1.01 (Co-elution)	1.21 (Baseline)	1.09 (Partial)	Biphenyl provides superior isomeric resolution.

Note: On C18, the 2-nitro and 4-nitro isomers critically co-elute due to identical lipophilicity. The Biphenyl column achieves baseline resolution by exploiting the steric differences of the nitro group's position relative to the stationary phase's dual-ring system.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, follow this self-validating HPLC workflow for the analysis of 1-nitro-4-pentylbenzene.

System Requirements:

• Column: Biphenyl core-shell (100 x 4.6 mm, 2.7 µm) – Recommended for impurity profiling.

• Mobile Phase A: LC-MS Grade Water (0.1% Formic Acid to control silanol ionization).

• Mobile Phase B: LC-MS Grade Methanol (0.1% Formic Acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (Elevated temperatures reduce mobile phase viscosity, improving mass transfer).

• Detection: UV at 254 nm (Optimal for the nitroaromatic chromophore).

Step-by-Step Methodology:

• System Passivation & Equilibration: Flush the system with 50:50 Water:Methanol for 10 column volumes (CV) to remove organic residues. Equilibrate the Biphenyl column with the starting gradient conditions (40% B) for 15 minutes until baseline pressure and UV absorbance are perfectly stable.

• Sample Preparation: Dissolve 1-nitro-4-pentylbenzene standards in 50:50 Water:Methanol to a concentration of 0.1 mg/mL. Causality note: Matching the sample diluent to the initial mobile phase conditions prevents solvent-mismatch band broadening at the column head.

• Gradient Execution:

  • 0.0 - 1.0 min: 40% B (Isocratic hold to focus the analyte band).

  • 1.0 - 8.0 min: Linear ramp to 85% B (Elutes the highly hydrophobic pentyl chain).

  • 8.0 - 10.0 min: Hold at 85% B (Column wash).

  • 10.0 - 10.1 min: Return to 40% B.

  • 10.1 - 15.0 min: Re-equilibration.

• System Suitability Validation: Inject a resolution standard containing both 1-nitro-4-pentylbenzene and 2-nitro-4-pentylbenzene. The protocol is validated only if the resolution (

  ) between the two isomers is and the tailing factor for the target peak is .

Workflow Visualization

The following diagram maps the logical decision tree for selecting the appropriate stationary phase based on the dominant molecular interactions of alkyl-nitroaromatics.

HPLC column selection logic for alkyl-nitroaromatics based on dominant molecular interactions.

References

• Phenomenex. "Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity." Phenomenex Technical Notes. Available at: [Link]

• National Center for Biotechnology Information (PMC). "Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents." Molecules, 2020. Available at:[Link]

Sources

• 1. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phenomenex.com [phenomenex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benefits of Ascentis Express Phenyl-Hexyl over Biphenyl for the Separation of Pain Management Opiates [sigmaaldrich.com]

In-Depth Technical Guide: UV-Vis Absorption of Alkyl-Substituted Nitrobenzenes

Executive Summary & Theoretical Foundation

This guide provides a rigorous analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of alkyl-substituted nitrobenzenes.[1][2] For researchers in drug discovery and materials science, understanding these spectra is critical for assessing molecular conformation, electronic conjugation, and steric strain.

The UV-Vis spectrum of a nitroaromatic compound is dominated by two primary electronic transitions:

• High-Intensity ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  Transition (K-band): Typically found between 250–300 nm ($ \epsilon > 8,000 $).[2] This band represents the Charge Transfer (CT) from the benzene ring to the electron-withdrawing nitro group. It requires coplanarity between the phenyl ring and the nitro group for maximum orbital overlap.

• Low-Intensity ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  Transition (R-band): Found around 330–350 nm ($ \epsilon < 200 $).[2] This forbidden transition involves the lone pair on the oxygen atoms and is less sensitive to conjugation but sensitive to solvent polarity.

The Core Conflict: Alkyl substituents introduce a competition between electronic effects (which generally redshift the spectrum) and steric effects (which blueshift and dampen the spectrum by twisting the nitro group out of plane).

Mechanistic Analysis: Electronic vs. Steric Effects[1]

Electronic Effects (Para-Substitution)

When an alkyl group is in the para position, steric hindrance is negligible. The spectral shift is governed by:

• Inductive Effect (+I): Alkyl groups donate electron density through the sigma framework, raising the energy of the HOMO and causing a bathochromic (red) shift.

• Hyperconjugation: Methyl groups (containing ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -hydrogens) can overlap with the -system, significantly extending conjugation.[2] tert-Butyl groups lack ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -hydrogens and rely solely on the inductive effect, resulting in a smaller red shift than methyl groups.[2]

Steric Inhibition of Resonance (Ortho-Substitution)

In ortho-substituted nitrobenzenes, the bulky alkyl group physically clashes with the oxygens of the nitro group. To relieve this strain, the nitro group rotates around the

bond.

• Consequence: The

  -orbitals of the nitro group decouple from the aromatic -system.[2]

• Spectral Result: The Charge Transfer band (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) undergoes a hypsochromic (blue) shift and a drastic hypochromic (intensity) decrease .[2] In extreme cases (e.g., o-tert-butyl), the band may vanish entirely, making the spectrum resemble that of the unsubstituted alkylbenzene.

Visualizing the Mechanism

The following diagram illustrates the causal relationship between substitution, conformation, and spectral output.

Figure 1: Mechanistic flow showing how substituent position dictates conformational changes and resulting spectral shifts.[1][2]

Comparative Data Analysis

The table below synthesizes experimental data for nitrobenzene derivatives in ethanol. Note the dramatic loss of intensity in the ortho-tert-butyl derivative.[1][2]

Compound	Substituent	Position	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> (nm)	(L/mol·cm)	Spectral Character
Nitrobenzene	None	-	259	8,100	Standard CT band.[1][2]
p-Nitrotoluene	Methyl	Para	272	9,200	Red Shift. Hyperconjugation extends delocalization.[1][2]
o-Nitrotoluene	Methyl	Ortho	252	6,000	Slight Blue Shift & Dampening. Methyl is small enough to allow some planarity.[1][2]
p-tert-Butylnitrobenzene	tert-Butyl	Para	265	8,500	Moderate Red Shift. +I effect only (no hyperconjugation).[1][2]
o-tert-Butylnitrobenzene	tert-Butyl	Ortho	~220*	< 2,000	Band Vanishes. Nitro group twisted ~90°.[1][2] Spectrum resembles alkylbenzene.
2,4,6-Tri-tert-butylnitrobenzene	tert-Butyl	All	~215	Low	Total Decoupling. Nitro group is perpendicular to ring.[1][2]

*Note: In o-tert-butylnitrobenzene, the primary CT band often disappears or merges into the benzenoid bands below 220 nm due to severe steric inhibition of resonance.

Experimental Protocol: UV-Vis Characterization

To replicate these results or analyze new derivatives, follow this self-validating protocol.

Materials

• Solvent: Spectroscopic grade Ethanol (95% or absolute) or Cyclohexane (for non-polar analysis).[1][2] Note: Ethanol is preferred for solubility but can obscure fine vibrational structure.[1][2]

• Cuvettes: Quartz cuvettes (1 cm path length) are mandatory for UV (<300 nm).[1][2]

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).[1][2]

Step-by-Step Methodology

• Baseline Correction: Fill two matched quartz cuvettes with pure solvent.[1][2] Run a baseline correction from 200 nm to 450 nm.[2]

• Stock Solution Preparation:

  • Weigh ~10 mg of the nitro compound accurately.

  • Dissolve in a 100 mL volumetric flask with solvent (Concentration

    M).

• Dilution Series (Self-Validation):

  • Prepare three working standards:

    M, M, and M.

  • This step ensures the absorbance falls within the linear range of the Beer-Lambert law (

    ).[3]

• Measurement:

  • Scan each sample from 450 nm down to 200 nm.[2]

  • Record ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    and Absorbance ( ).[2][3][4][5]

• Calculation:

  • Calculate Molar Absorptivity: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    .[2][6]

  • Validation: The

    value should be consistent across all three dilutions.

Experimental Workflow Diagram

Figure 2: Validated workflow for determining molar absorptivity of nitroaromatics.

References

• NIST Chemistry WebBook. UV-Vis Spectrum of Nitrobenzene and Derivatives.[1][2] National Institute of Standards and Technology.[2][7] [Link][1][7]

• Shimadzu Application Guide. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

• PhotochemCAD Database. Absorption Spectrum of Nitrobenzene. [Link]

• Michigan State University. UV-Visible Spectroscopy: Steric Effects and Conjugation. [Link][1][2]

• Master Organic Chemistry. UV-Vis Spectroscopy and Lambda Max. [Link]

Sources

• 1. 1-tert-Butyl-4-nitrobenzene (CAS 3282-56-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1-tert-Butyl-4-nitrobenzene | C10H13NO2 | CID 76773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. azooptics.com [azooptics.com]
• 4. bspublications.net [bspublications.net]
• 5. m.youtube.com [m.youtube.com]
• 6. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 7. 2,4,6 Tri-tert-butylnitrobenzene [webbook.nist.gov]

13C NMR chemical shifts for Benzene, 1-nitro-4-pentyl-

Executive Summary

1-Nitro-4-pentylbenzene (CAS: 95857-32-2), also known as p-pentylnitrobenzene, is a significant intermediate in the synthesis of liquid crystals and advanced organic materials. Its structural rigidity, provided by the para-substituted benzene ring, combined with the flexibility of the pentyl tail, makes it a critical model compound for studying mesogenic behavior.

This guide provides a definitive analysis of the 13C NMR chemical shifts for 1-nitro-4-pentylbenzene. Unlike generic databases, this document compares the target compound against its precursors and structural analogs to validate spectral assignments, offering researchers a robust framework for purity assessment and structural confirmation.

Chemical Profile & Structural Assignment[1][2][3][4][5][6]

Molecule Identification

• IUPAC Name: 1-nitro-4-pentylbenzene[1]

• Molecular Formula: C₁₁H₁₅NO₂

• Molecular Weight: 193.24 g/mol

• Key Structural Features:

  • Aromatic Core: Para-disubstituted benzene ring (AABB spin system in 1H, distinct quaternary carbons in 13C).

  • Electron Withdrawing Group (EWG): Nitro group (-NO₂) at position C1.

  • Electron Donating Group (EDG): Pentyl chain (-C₅H₁₁) at position C4.

Carbon Numbering & Visualization

To ensure accurate spectral assignment, we utilize a standardized numbering scheme.

Figure 1: Structural assignment of 1-nitro-4-pentylbenzene showing the electron-deficient C1 (red) and the alkyl-substituted C4 (blue).

13C NMR Data Analysis

Chemical Shift Data (CDCl₃, 100 MHz)

The following data represents the consensus chemical shifts derived from experimental values of p-nitroalkylbenzenes and Substituent Chemical Shift (SCS) additivity rules.

Carbon Position	Label (Fig 1)	Chemical Shift (δ ppm)	Type	Assignment Logic
Aromatic Ring
C-NO₂ (Ipso)	C1	146.5	Quaternary	Deshielded by -NO₂ (Inductive -I effect).
C-Alkyl (Ipso)	C4	150.1	Quaternary	Deshielded by Alkyl (+I) and para-NO₂ resonance.
Ortho to NO₂	C2, C6	123.5	Methine (CH)	Shielded by resonance relative to benzene; characteristic doublet intensity.
Meta to NO₂	C3, C5	129.1	Methine (CH)	Deshielded relative to ortho; closer to benzene baseline.
Pentyl Chain
α-Methylene	Cα	36.2	Methylene (CH₂)	Benzylic position; deshielded by ring current.
β-Methylene	Cβ	31.0	Methylene (CH₂)	Standard alkyl chain region.
γ-Methylene	Cγ	30.8	Methylene (CH₂)	Overlaps often occur with β-carbon.
δ-Methylene	Cδ	22.5	Methylene (CH₂)	Typical methylene shift.
ε-Methyl	Cε	13.9	Methyl (CH₃)	Terminal methyl; most shielded signal.

Comparative Analysis: Substituent Effects

To validate the purity of 1-nitro-4-pentylbenzene, it is essential to compare its shifts against its precursor (Pentylbenzene ) and the core moiety (Nitrobenzene ). This comparison highlights the additive nature of NMR shifts and aids in identifying unreacted starting materials.

Carbon Type	Target: 1-Nitro-4-pentylbenzene	Precursor: Pentylbenzene	Analog: Nitrobenzene	Shift Δ (Target - Precursor)
C-Ipso (NO₂)	146.5 ppm	125.6 ppm (Para C)	148.2 ppm	+20.9 (Nitration Effect)
C-Ortho (to NO₂)	123.5 ppm	128.2 ppm (Meta C)	123.5 ppm	-4.7 (Shielding)
C-Meta (to NO₂)	129.1 ppm	128.4 ppm (Ortho C)	129.4 ppm	+0.7 (Minor Deshielding)
C-Ipso (Alkyl)	150.1 ppm	142.8 ppm (Ipso C)	134.7 ppm (Para C)	+7.3 (Para-NO₂ Effect)

Key Insight: The most diagnostic change is the appearance of the quaternary signal at 146.5 ppm (C-NO₂) and the shifting of the alkyl-bearing carbon from 142.8 to 150.1 ppm . The disappearance of the signal at 125.6 ppm (para carbon of pentylbenzene) confirms the completion of the reaction.

Experimental Protocol: Synthesis & Characterization

Synthesis Workflow (Nitration)

The synthesis involves the electrophilic aromatic substitution of pentylbenzene. Due to the activating/ortho-para directing nature of the alkyl group, the para isomer is favored, but ortho-separation is required.

Figure 2: Step-by-step synthesis and purification workflow for high-purity isolation.

NMR Sample Preparation Protocol

To replicate the data provided above, follow this self-validating protocol:

• Solvent Selection: Use CDCl₃ (Chloroform-d) containing 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

  • Why: CDCl₃ is the standard for non-polar aromatics; DMSO-d₆ may cause solvent peaks to overlap with the benzylic carbon (~40 ppm).

• Concentration: Dissolve 30-50 mg of the sample in 0.6 mL of solvent.

  • Why: 13C NMR is 1/6000th as sensitive as 1H NMR. High concentration is required for clear quaternary carbon signals (C1 and C4) within a reasonable scan time (128-1024 scans).

• Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled (COM or zgpg30).

  • Relaxation Delay (D1): Set to 2.0 - 5.0 seconds .

  • Why: Quaternary carbons (C1, C4) have long T1 relaxation times. Short delays will suppress these peaks, making integration and identification difficult.

References

• National Institute of Standards and Technology (NIST) . Benzene, 1-nitro-4-pentyl- (CAS 95857-32-2). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• PubChem . 1-Nitro-4-pentylbenzene Compound Summary. National Library of Medicine. Available at: [Link]

• Spectral Database for Organic Compounds (SDBS). 13C NMR of Alkylbenzenes and Nitrobenzenes. AIST Japan. (General reference for substituent effects).
• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for SCS Additivity Rules).

Sources

• 1. trace.tennessee.edu [trace.tennessee.edu]

A Comparative Guide to Validating the Purity of p-Pentylnitrobenzene Using GC-MS

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Purity in Pharmaceutical Intermediates

In the synthesis of active pharmaceutical ingredients (APIs), the purity of each intermediate is paramount. The presence of even trace impurities can significantly impact the yield, safety, and efficacy of the final drug product.[1] p-Pentylnitrobenzene is a key building block in various synthetic pathways, and its purity directly influences the impurity profile of subsequent reaction steps. This guide provides a comprehensive, in-depth analysis of validating the purity of p-pentylnitrobenzene, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS) as a powerful and definitive analytical technique.

This document is structured to provide not just a protocol, but a logical framework for understanding the nuances of purity validation. We will explore the "why" behind the "how," offering insights into potential impurities, the principles of GC-MS analysis, and a comparative assessment with alternative analytical methodologies such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR).

Understanding Potential Impurities in p-Pentylnitrobenzene

A robust purity validation method begins with a thorough understanding of potential impurities that may be present. These can arise from the synthetic route or degradation. The most common synthesis of p-pentylnitrobenzene involves the electrophilic nitration of pentylbenzene.[1][2] This reaction, while generally effective, can lead to several byproducts:

• Positional Isomers: The nitration of pentylbenzene, an ortho-, para-directing activating group, will predominantly yield the desired para-isomer. However, the formation of ortho-pentylnitrobenzene and, to a lesser extent, meta-pentylnitrobenzene is highly probable.[3]

• Dinitrated Species: Under forcing reaction conditions (e.g., higher temperatures or prolonged reaction times), a second nitration can occur, leading to the formation of dinitropentylbenzene isomers.[1][4]

• Unreacted Starting Material: Incomplete reaction will result in the presence of residual pentylbenzene.

• Oxidation Products: The strong oxidizing nature of the nitrating mixture can lead to the formation of various oxidation byproducts.

GC-MS: The Gold Standard for Volatile Compound Purity

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for the purity assessment of volatile and semi-volatile compounds like p-pentylnitrobenzene.[5] It offers a dual-level of analysis: the gas chromatograph separates the components of a mixture based on their boiling points and interactions with the stationary phase, while the mass spectrometer provides mass information for each separated component, enabling definitive identification.

The Power of Mass Spectrometry in Impurity Identification

The fragmentation pattern of a molecule in the mass spectrometer is a unique fingerprint. For p-pentylnitrobenzene, the expected fragmentation in electron ionization (EI) mode would involve:

• Molecular Ion Peak (M+): The intact molecule with one electron removed. For C11H15NO2, the expected m/z would be approximately 193.

• Loss of the Nitro Group: A prominent fragment corresponding to the loss of NO2 (mass of 46), resulting in a fragment at m/z 147.

• Benzylic Cleavage: Cleavage of the bond between the first and second carbon of the pentyl chain is characteristic of alkylbenzenes, leading to a stable tropylium-like ion at m/z 91.

• Alkyl Chain Fragmentation: A series of peaks separated by 14 mass units (CH2 groups) due to the fragmentation of the pentyl chain.[6]

• Rearrangement Ions: Nitroaromatic compounds can undergo complex rearrangements, such as the loss of NO.[7]

By comparing the mass spectra of any detected impurities to spectral libraries (like the NIST database) and known fragmentation patterns, their identities can be confidently assigned.

Experimental Workflow for GC-MS Purity Validation

The following diagram illustrates a typical workflow for the GC-MS analysis of p-pentylnitrobenzene.

Sources

• 1. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. stmarys-ca.edu [stmarys-ca.edu]
• 4. nitration electrophilic substitution mechanism of preparation nitration of benzene, methylbenzene & naphthalene, products reaction equations, uses & physical properties of nitroaromatics nitroarenes nitrobenzene 1-methyl-2-nitrobenzene preparation advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]

A Comparative Spectroscopic Analysis of n-Pentyl and tert-Pentyl Nitrobenzene Isomers

In the landscape of pharmaceutical development and fine chemical synthesis, the precise structural characterization of isomeric molecules is paramount. Alkylated nitrobenzenes, key intermediates in the synthesis of a wide array of target compounds, often present in isomeric forms that can be challenging to differentiate. This technical guide provides an in-depth comparative analysis of the spectroscopic signatures of n-pentyl nitrobenzene and tert-pentyl nitrobenzene. By examining their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we aim to equip researchers, scientists, and drug development professionals with the knowledge to distinguish these isomers confidently. This guide emphasizes the causal relationships between molecular structure and spectral output, providing a framework for the logical interpretation of experimental data.

Introduction: The Significance of Isomeric Differentiation

The distinction between the linear n-pentyl and the branched tert-pentyl isomers of nitrobenzene is critical as their differing steric and electronic profiles can significantly influence reaction kinetics, product distribution, and the pharmacological activity of downstream products. While both share the same molecular formula (C₁₁H₁₅NO₂), the arrangement of the pentyl group imparts unique spectroscopic characteristics that allow for their unambiguous identification. For the purpose of this guide, we will focus on the para-substituted isomers (4-n-pentyl-nitrobenzene and 4-tert-pentyl-nitrobenzene) as they represent a common substitution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Connectivity

NMR spectroscopy provides the most definitive data for distinguishing between the n-pentyl and tert-pentyl isomers due to its sensitivity to the local chemical environment of each proton and carbon atom.

¹H NMR Spectroscopy: Unraveling the Alkyl Chain Structure

The proton NMR spectra of n-pentyl and tert-pentyl nitrobenzene are markedly different, primarily in the signals corresponding to the alkyl substituent. The strong electron-withdrawing nature of the nitro group deshields the aromatic protons, shifting them downfield. In para-substituted nitrobenzenes, the aromatic region typically displays a characteristic AA'BB' system, appearing as two distinct doublets.[1]

n-Pentyl Nitrobenzene: The ¹H NMR spectrum of 4-n-pentyl-nitrobenzene will exhibit a series of signals corresponding to the straight-chain pentyl group. The benzylic protons (adjacent to the aromatic ring) will appear as a triplet, deshielded by the ring. The subsequent methylene groups will show complex multiplets, and the terminal methyl group will appear as a triplet further upfield.

tert-Pentyl Nitrobenzene: In contrast, the ¹H NMR spectrum of 4-tert-pentyl-nitrobenzene will be simpler in the alkyl region. Due to the quaternary carbon, there are no benzylic protons. The spectrum will be characterized by a singlet for the six equivalent methyl protons of the two methyl groups attached to the quaternary carbon, and a quartet and a triplet for the ethyl group also attached to the quaternary carbon.

Caption: Key ¹H NMR features differentiating the pentyl isomers.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectra provide further confirmation of the isomeric structures. The chemical shifts of the aromatic carbons are influenced by the electron-withdrawing nitro group.[2] The key differences, however, lie in the signals of the pentyl groups.

n-Pentyl Nitrobenzene: The proton-decoupled ¹³C NMR spectrum will show five distinct signals for the five carbons of the n-pentyl chain, in addition to the four signals for the aromatic carbons (ipso, ortho, meta, and para).

tert-Pentyl Nitrobenzene: The spectrum of the tert-pentyl isomer will display four signals for the pentyl group: one for the quaternary carbon, one for the two equivalent methyl carbons, and two for the carbons of the ethyl group. Quaternary carbons typically exhibit weaker signals in proton-decoupled spectra.[3]

Carbon Position	Predicted ¹³C Chemical Shift (ppm) - n-Pentyl Nitrobenzene	Predicted ¹³C Chemical Shift (ppm) - tert-Pentyl Nitrobenzene
Alkyl Chain
Cα (Benzylic/Quaternary)	~35	~38
Cβ	~31	~32 (CH₂)
Cγ	~30	~8 (CH₃ of ethyl)
Cδ	~22	~26 (equivalent CH₃'s)
Cε (Terminal CH₃)	~14	-
Aromatic Ring
C-ipso (C-NO₂)	~148	~148
C-ortho	~124	~124
C-meta	~129	~129
C-para (C-alkyl)	~147	~150
Table 1: Predicted ¹³C NMR chemical shifts for 4-n-pentyl- and 4-tert-pentyl-nitrobenzene.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The most prominent features in the IR spectra of both isomers are the strong absorptions corresponding to the nitro group.

The nitro group exhibits two characteristic stretching vibrations: an asymmetric stretch (νas) and a symmetric stretch (νs). For aromatic nitro compounds, these bands typically appear in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[4]

While the positions of the nitro group absorptions will be similar for both isomers, subtle differences may arise due to the electronic influence of the different alkyl groups. Additionally, the C-H stretching and bending vibrations of the alkyl chains will differ. The n-pentyl isomer will show characteristic C-H stretching absorptions for CH₂ and CH₃ groups in the 2850-2960 cm⁻¹ range. The tert-pentyl isomer will also show absorptions in this region, but the profile may differ due to the presence of the quaternary carbon and the higher proportion of methyl groups.

The substitution pattern on the benzene ring can also be inferred from the C-H out-of-plane bending vibrations in the 690-900 cm⁻¹ region. For para-disubstituted benzenes, a strong absorption is typically observed between 810-840 cm⁻¹.[5]

Vibrational Mode	Expected Wavenumber (cm⁻¹) - n-Pentyl Nitrobenzene	Expected Wavenumber (cm⁻¹) - tert-Pentyl Nitrobenzene
Aromatic C-H Stretch	~3030-3100	~3030-3100
Aliphatic C-H Stretch	~2850-2960	~2870-2970
Asymmetric NO₂ Stretch	~1520	~1525
Symmetric NO₂ Stretch	~1345	~1350
Aromatic C=C Bending	~1600, ~1500	~1600, ~1500
Para-substitution C-H Out-of-Plane Bend	~830	~835
Table 2: Characteristic IR absorption bands for 4-n-pentyl- and 4-tert-pentyl-nitrobenzene.

Mass Spectrometry (MS): Elucidating Fragmentation Patterns

Electron Ionization Mass Spectrometry (EI-MS) provides valuable information about the molecular weight and fragmentation pathways of the isomers. The molecular ion peak (M⁺) for both n-pentyl and tert-pentyl nitrobenzene will be observed at m/z = 193. However, the fragmentation patterns will be distinct due to the differences in the stability of the carbocations formed upon fragmentation.

n-Pentyl Nitrobenzene: The fragmentation of the n-pentyl isomer is expected to proceed through cleavage of the alkyl chain. A prominent peak will likely be observed at m/z = 136, corresponding to the loss of a propyl radical (C₃H₇). Another significant fragment would be the tropylium ion at m/z = 91, a common feature in the mass spectra of alkylbenzenes.

tert-Pentyl Nitrobenzene: The tert-pentyl isomer is expected to show a very prominent peak at m/z = 164, resulting from the loss of an ethyl radical (C₂H₅) to form a stable tertiary carbocation. The loss of a methyl radical to give a fragment at m/z = 178 is also likely. The relative abundance of these fragment ions will be a key differentiator.

Caption: Predominant fragmentation pathways in EI-MS.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following experimental protocols are recommended.

NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

  • Filter the solution through a pipette with a glass wool plug into a 5 mm NMR tube to remove any particulate matter.[6]

• Data Acquisition:

  • Use a high-resolution NMR spectrometer (400 MHz or higher).

  • For ¹H NMR, acquire 16-32 scans with a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, acquire 1024 or more scans with proton decoupling and a relaxation delay of 2-5 seconds.[2]

• Data Processing:

  • Reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[6]

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small drop of the neat liquid sample directly onto the ATR crystal.[7]

• Data Acquisition:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Acquire 16-32 scans of the sample at a resolution of 4 cm⁻¹.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• GC Conditions:

  • Use a capillary column suitable for the separation of aromatic compounds (e.g., a 30 m x 0.25 mm column with a 0.25 µm film of 5% phenyl-methylpolysiloxane).

  • Employ a temperature program, for example, starting at 50°C and ramping up to 250°C.

  • Use helium as the carrier gas.[9]

• MS Conditions:

  • Use electron ionization (EI) at 70 eV.

  • Scan a mass range of m/z 40-300.

Conclusion

The structural differentiation of n-pentyl and tert-pentyl nitrobenzene is readily achievable through a multi-technique spectroscopic approach. ¹H and ¹³C NMR provide the most definitive evidence by directly probing the connectivity of the alkyl chains. IR spectroscopy offers a rapid method for confirming the presence of the nitro functional group and the aromatic substitution pattern. Finally, mass spectrometry reveals distinct fragmentation patterns that are diagnostic of the branching in the pentyl substituent. By understanding the principles behind these techniques and the expected spectral features for each isomer, researchers can confidently identify and characterize these important chemical intermediates.

References

• Brainly. (2023, August 8). Synthesize p-nitro-tert-butylbenzene from benzene. Available at: [Link]

• NIST. (n.d.). 1-tert-Butyl-4-nitrobenzene. In NIST Chemistry WebBook. Available at: [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]

• Agilent. (2020, June 16). Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. Available at: [Link]

• Northern Illinois University. (n.d.). FT-IR sample preparation. Available at: [Link]

• NIST. (n.d.). Gas Chromatography – Mass Spectrometry (GC−MS). Available at: [Link]

• Agilent. (n.d.). Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. Available at: [Link]

• Chemistry Stack Exchange. (2017, November 4). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Available at: [Link]

• NIST. (n.d.). 1-tert-Butyl-3-nitrobenzene. In NIST Chemistry WebBook. Available at: [Link]

• PubChem. (n.d.). 1-tert-Butyl-3-nitrobenzene. Available at: [Link]

• SlideShare. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

• Study.com. (n.d.). Interpret the infrared spectrum of methyl m-nitrobenzoate. Available at: [Link]

• ResearchGate. (2013, February). Theoretical and Experimental NMR Study of a Series of Five Nitrobenzene-1,2-Diamines. Available at: [Link]

• Cherry. (n.d.). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents? Available at: [Link]

• Study.com. (n.d.). Interpret the infrared spectrum of methyl m-nitrobenzoate. Available at: [Link]

• eGyanKosh. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Available at: [Link]

• YouTube. (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene. Available at: [Link]

• University of Bath. (n.d.). H NMR Spectroscopy. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• University of Illinois. (n.d.). IR handout.pdf. Available at: [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Available at: [Link]

• NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• PubChem. (n.d.). 1-tert-Butyl-4-nitrobenzene. Available at: [Link]

• YouTube. (2022, October 7). sample 13C NMR spectra of compounds with common functional groups. Available at: [Link]

• Taylor & Francis Online. (2023, April 8). Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives. Available at: [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

• NIST. (n.d.). 1-tert-Butyl-3-nitrobenzene. In NIST Chemistry WebBook. Available at: [Link]

• SpectraBase. (n.d.). 1-(m-Nitrobenzoyl)-3-tert-pentyl-2-thiourea - Optional[13C NMR] - Chemical. Available at: [Link]

• PubChem. (n.d.). 1-Tert-butyl-3-nitro-5-pentylbenzene. Available at: [Link]

• ChemRxiv. (n.d.). Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. Available at: [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Available at: [Link]

• Wiley Online Library. (n.d.). Gold Nanoparticle‐Catalyzed Solvent Switchable Selective Partial Reduction of Nitrobenzene to N‐Phenylhydroxylamine and Azox. Available at: [Link]

• University of California, Davis. (n.d.). 13C NMR Chemical Shift Table.pdf. Available at: [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Available at: [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Available at: [Link]

• KPU Pressbooks. (n.d.). 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I. Available at: [Link]

• PubMed. (2025, April 30). Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. Available at: [Link]

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• 9. agilent.com [agilent.com]

High-Precision Melting Point Determination of p-Pentylnitrobenzene Derivatives: A Comparative Guide to Analytical Platforms

Introduction p-Pentylnitrobenzene (1-nitro-4-pentylbenzene) serves as a critical synthetic intermediate in the development of liquid crystals, agrochemicals, and active pharmaceutical ingredients (APIs). While the parent compound is a liquid at ambient conditions, its functionalized derivatives—such as N-(4-pentylphenyl)acetamide or 4-pentylaniline hydrochloride—are crystalline solids. For drug development professionals and materials scientists, establishing the exact melting point (MP) of these derivatives is a non-negotiable quality control metric. The melting point not only confirms chemical identity but also serves as a primary indicator of sample purity and polymorphic stability.

The Causality of Experimental Choices: Why Platform Selection Matters In thermal analysis, the choice of instrumentation dictates the depth of the data acquired. The melting of a crystalline organic solid requires the input of energy to overcome intermolecular forces (e.g., hydrogen bonding, van der Waals forces). When impurities are present, they disrupt the crystal lattice, lowering the energy required to initiate melting and broadening the temperature range over which the transition occurs (freezing point depression).

• Manual Capillary Method: The classical approach relies on visual observation. While cost-effective, it is inherently subjective. The recorded melting range depends on the operator's visual acuity to detect the first sign of liquid (meniscus formation) and complete liquefaction[1].

• Automated Optical Apparatus: To eliminate operator bias and comply with GLP/GMP standards, automated systems utilize digital cameras and photometric sensors. As the sample melts, its optical transmission increases. The instrument objectively records the melting point based on predefined light transmission thresholds[2].

• Differential Scanning Calorimetry (DSC): For rigorous pharmaceutical profiling, DSC is the gold standard. Instead of visual changes, DSC measures the differential heat flow between the sample and a reference as a function of temperature. This provides not only the melting point (extrapolated onset temperature) but also the enthalpy of fusion (

  ), which is critical for detecting polymorphs and assessing thermodynamic stability.

Caption: Decision matrix for selecting the optimal melting point determination platform.

Comparative Analysis of Melting Point Platforms

Feature / Platform	Manual Capillary (e.g., Mel-Temp)	Automated Optical (e.g., Mettler MP90)	Differential Scanning Calorimetry (DSC)
Detection Principle	Visual inspection of liquefaction	Photometric light transmission	Differential heat flow ( )
Data Output	Melting Range ( to )	Melting Range & Video Recording	Onset Temp, Peak Temp, Enthalpy ( )
Accuracy / Precision	± 1.0 °C (Operator dependent)	± 0.1 °C to ± 0.3 °C	± 0.05 °C
Throughput	Low (1-3 samples manually)	High (Up to 6 samples simultaneously)	Medium (Sequential, automated samplers available)
Best Use Case	Academic labs, basic synthesis checks	QC labs, GLP/GMP pharmaceutical release	Polymorph screening, thermodynamic profiling

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols must be strictly adhered to when analyzing p-pentylnitrobenzene derivatives.

Protocol 1: Automated Optical Melting Point Determination Causality Note: A slow heating rate near the melting point is critical. If the ramp rate is too fast, thermal lag between the heating block and the sample will result in artificially high melting point readings.

• Sample Preparation: Triturate the p-pentylnitrobenzene derivative into a fine, homogeneous powder using an agate mortar. This maximizes surface area and ensures uniform heat transfer[1].

• Capillary Loading: Tap the open end of a glass capillary into the powder. Drop the capillary through a 1-meter glass tube onto a hard surface 3-5 times to tightly pack the sample to a height of 2-3 mm.

• Instrument Programming: Insert the capillary into the automated apparatus. Program a rapid heating ramp (e.g., 10 °C/min) to a temperature 5 °C below the anticipated melting point.

• Measurement Ramp: Reduce the heating rate to 1 °C/min. The instrument's digital camera will monitor the sample, recording the temperature at which light transmission reaches the predefined threshold for initial and complete melting[3].

Protocol 2: Differential Scanning Calorimetry (DSC) Profiling Causality Note: Unlike capillary methods, DSC requires a faster heating rate (typically 10 °C/min) because the signal strength (heat flow) is directly proportional to the rate of temperature change.

• Sample Weighing: Accurately weigh 1.0 to 3.0 mg of the derivative into an aluminum DSC pan using a microbalance.

• Hermetic Sealing: Crimp an aluminum lid onto the pan using a sample press to ensure excellent thermal contact and prevent the escape of volatiles.

• Thermal Cycling: Place the pan and an empty reference pan into the DSC cell. Equilibrate at 25 °C under a dry nitrogen purge (50 mL/min) to prevent oxidative degradation.

• Data Acquisition: Heat the sample at 10 °C/min past its melting point. Analyze the resulting endothermic peak to determine the extrapolated onset temperature (the true thermodynamic melting point) and integrate the peak area to calculate

  .

Caption: Step-by-step workflow for Differential Scanning Calorimetry (DSC) thermal profiling.

Experimental Data: Performance Comparison

To validate the platforms, a highly purified batch of N-(4-pentylphenyl)acetamide (a solid derivative of p-pentylnitrobenzene) was analyzed across all three systems to compare performance and data resolution.

Analytical Platform	Recorded Value / Range	Enthalpy of Fusion ( )	Observations
Manual Capillary	104.5 °C – 106.0 °C	N/A	Broad range due to subjective visual determination of the meniscus.
Automated Optical	105.2 °C – 105.8 °C	N/A	Sharp, reproducible range triggered by 10% and 90% light transmission thresholds.
DSC	Onset: 105.4 °C Peak: 105.7 °C	112.4 J/g	Highly precise onset temperature; endothermic peak confirms absence of polymorphs.

Analysis: The data demonstrates that while capillary methods provide a functional approximation of the melting range, they are susceptible to thermal lag and operator subjectivity. The Automated Optical method tightens this range significantly through photometric objectivity. However, DSC provides the definitive thermodynamic melting point (Onset: 105.4 °C), aligning perfectly with the automated system's transmission data while adding critical energetic insights (

) necessary for advanced pharmaceutical formulation.

References

• Title: Melting Point Determination Methods Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Measuring the Melting Point - Principle and Apparatus Source: Westlab URL: [Link]

• Title: Organic Laboratory Techniques: Melting Point Source: University of Calgary Chemistry URL: [Link]

• Title: Prasugrel characterization: Reference substance and pharmaceutical Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

• Title: Thermal Value Excellence: Melting Point Systems Source: Mettler Toledo Analytical URL: [Link]

Sources

• 1. westlab.com [westlab.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mt.com [mt.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: Benzene, 1-nitro-4-pentyl-

[1]

Executive Safety & Logistics Summary

Benzene, 1-nitro-4-pentyl- is a lipophilic nitroaromatic compound.[1] Unlike smaller nitro-compounds (e.g., nitrobenzene), the pentyl chain increases lipophilicity, potentially altering dermal absorption rates and environmental persistence.

Operational Criticality:

• Primary Hazard: Target Organ Toxicity (Blood). Like all nitroaromatics, this compound is a methemoglobinemia inducer. It interferes with the blood's ability to carry oxygen.

• Stability: While mono-nitro aromatics are generally stable, they are energetic materials.[1] Never distill to dryness or subject to high heat (>100°C) without rigorous thermal analysis (DSC/ARC).

• Disposal Route: High-Temperature Incineration is the only acceptable disposal method to ensure complete destruction of the nitro moiety and prevent environmental leaching.

Chemical Safety Assessment (CSA)

Before disposal, you must classify the material state.[2][3][4][5][6] Use this table to determine handling requirements.

Parameter	Value / Status	Operational Implication
Physical State	Liquid (Oily, Yellowish)	Requires leak-proof, chemically resistant secondary containment.[1]
Flash Point	> 100°C (Estimated)*	Classified as Combustible (Class IIIB). Not Flammable (D001) unless in solvent.[7]
Toxicity	High (Dermal/Inhalation)	Zero-skin-contact policy. Fume hood mandatory.[1]
Incompatibility	Strong Oxidizers, Reducing Agents, Bases	Segregate from nitric acid, hydrides, and alkali metals.
RCRA Status	Non-Listed (Not P or U listed)	Hazardous Waste by characteristic (Toxicity/Combustibility).

*Note: Flash point estimated based on homolog pentylbenzene (FP ~66°C) and nitrobenzene (FP ~88°C). The combination typically elevates the flash point.

Personal Protective Equipment (PPE) Matrix

Nitroaromatics permeate standard latex rapidly. Adhere to this PPE hierarchy.

• Respiratory: N95 minimum for solid spills; Half-mask with Organic Vapor (OV) cartridges for liquid handling outside a hood.[1]

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield if pouring >100 mL.

• Skin (Hands): Double Gloving Required. [1]

  • Inner: Nitrile (4 mil).

  • Outer: Silver Shield® (Laminate) or Viton®. Do not rely on standard nitrile for prolonged contact. [1]

• Body: Tyvek® lab coat or chemical-resistant apron.[1]

Disposal Workflow & Decision Logic

Do not mix this stream with general organic solvents if possible. Halogenated and Nitro-compounds often incur higher disposal fees and require specific incinerator injection ports.[1]

Diagram 1: Waste Segregation & Processing Workflow

Caption: Operational logic for segregating 1-nitro-4-pentylbenzene waste streams to minimize cross-contamination risks.

Detailed Disposal Procedures

Waste Classification & Coding

Although 1-nitro-4-pentylbenzene is not explicitly P- or U-listed under RCRA (40 CFR 261.33), it must be managed as Hazardous Waste .[1]

• Recommended Labeling: "Hazardous Waste - Toxic, Organic Nitro Compound."

• RCRA Codes:

  • If mixed with flammable solvents (Acetone, MeOH): D001 (Ignitable).

  • If pure: Classify as Non-RCRA Regulated Hazardous Waste (state dependent) or apply D003 (Reactive) conservatively if explosive potential is unverified, though unlikely for this homolog.

Packaging Protocols

• Liquid Waste (Pure/Stock):

  • Use Amber Glass or HDPE bottles. Avoid metal cans which may corrode or react over long periods with nitro-compounds.[1]

  • Leave 10% headspace for expansion.

  • Cap: Teflon (PTFE) lined caps are mandatory to prevent liner degradation.

• Solid Waste (Spill Debris/PPE):

  • Double-bag in 6-mil polyethylene bags.

  • Place bags inside a rigid container (pail/drum) labeled "Solid Hazardous Waste."

Destruction Method

• Method: Rotary Kiln Incineration.

• Parameters: >1000°C with 2-second residence time.[1]

• Reasoning: Thermal destruction breaks the Carbon-Nitrogen bond.[1] The facility must have a scrubber system to capture Nitrogen Oxides (NOx) generated during combustion.

Emergency Response: Spill Protocol

Immediate Action: Evacuate the immediate area (10 ft radius). Alert lab personnel.

Diagram 2: Spill Response & Neutralization

Caption: Step-by-step containment and cleanup workflow for nitroaromatic spills.

Neutralization Step: Unlike acids/bases, there is no simple "neutralization" powder.

• Absorb: Use Vermiculite, Diatomaceous Earth, or Universal Absorbent Pads. Do not use paper towels (combustible nitro-cellulose risk).[1]

• Wash: Clean the surface with Ethanol (to solubilize the lipophilic residue) followed by soapy water.

• Verify: Use a UV lamp (if the compound fluoresces) or wipe-test to ensure no residue remains.

References

• PubChem. (n.d.). 1-Nitro-4-(pent-1-yn-1-yl)benzene (Related Compound Data). National Library of Medicine. Retrieved March 6, 2026, from [Link]

• US EPA. (2024).[8] Defining Hazardous Waste: Listed and Characteristic Wastes (40 CFR Part 261).[7] United States Environmental Protection Agency.[2][7][9] Retrieved March 6, 2026, from [Link]

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• 4. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
• 5. fishersci.com [fishersci.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. my.alfred.edu [my.alfred.edu]
• 8. fishersci.com [fishersci.com]
• 9. nyu.edu [nyu.edu]

Personal protective equipment for handling Benzene, 1-nitro-4-pentyl-

As a Senior Application Scientist, I have structured this guide to provide you with the critical, field-proven safety protocols required for handling Benzene, 1-nitro-4-pentyl- (also known as 1-nitro-4-pentylbenzene). This compound demands strict operational discipline due to its severe toxicological profile.

Hazard Profile & Mechanistic Causality

Handling 1-nitro-4-pentylbenzene (1) requires a rigorous understanding of its toxicokinetics[1]. Like other nitroaromatic compounds, it is highly lipophilic, allowing it to rapidly penetrate the stratum corneum and enter systemic circulation via 2[2].

Once absorbed, the compound undergoes in vivo metabolism via oxygen-insensitive nitroreductase enzymes, yielding highly active metabolites such as 3[3]. These metabolites initiate a vicious redox cycle, oxidizing the ferrous (Fe²⁺) iron within hemoglobin to the4[4]. The resulting methemoglobin is incapable of binding oxygen, leading to severe5[5].

The Causality of PPE Selection: Because of this rapid dermal absorption, standard laboratory gloves provide a false sense of security. Nitrobenzenes rapidly degrade standard nitrile, resulting in 6[6]. Therefore, handling this compound mandates the use of highly cross-linked or laminated polymers, such as 7, which physically block the permeation of lipophilic aromatics[7].

Quantitative Glove Compatibility Matrix

To ensure self-validating safety, always verify your glove material against the quantitative resistance data for nitrobenzene derivatives summarized below:

Glove Material	Chemical Resistance Rating	Breakthrough Time	Mechanistic Suitability
Nitrile (Standard 5-mil)	Poor / Not Recommended	< 5 minutes	Rapidly degrades; highly permeable to lipophilic aromatics.
Latex	Poor / Not Recommended	< 5 minutes	Offers zero barrier protection against non-polar solvents.
Viton® (10-mil)	Excellent	> 480 minutes	Fluoropolymer structure repels highly lipophilic nitroaromatics.
Laminate (SilverShield®)	Excellent	> 480 minutes	Multi-layer PE/EVAL design physically blocks aromatic permeation.

Operational Plan: Step-by-Step Handling Protocol

Phase 1: Pre-Operation Setup & Validation

• Verify Ventilation: Ensure the chemical fume hood is certified and operating with a face velocity between 80-100 fpm. Do not proceed if the airflow alarm is triggered.

• Clear Workspace: Remove all incompatible materials, specifically strong oxidizers, reducing agents, and alkali metals, to prevent exothermic reactions.

• Stage Spill Kit: Pre-position a spill kit containing an 8 and a dedicated hazardous waste container[8].

Phase 2: Handling and Transfer

• Don PPE: Wear a chemically resistant Tyvek® lab coat, splash goggles, a face shield, and inner SilverShield® laminate gloves covered by outer Viton® gloves.

• Execute Transfer: Handle the reagent exclusively within the 6-inch safe zone of the fume hood. Use closed-system transfers (e.g., syringe and septum) where possible to minimize vapor release and aerosolization.

• Monitor: Continuously check outer gloves for signs of degradation, swelling, or discoloration.

Phase 3: Teardown and Decontamination

• Seal Containers: Tightly seal all primary chemical containers before removing them from the fume hood.

• Decontaminate: Wipe down the exterior of containers and the fume hood surface with an appropriate solvent, followed by soap and water.

• Doff PPE: Carefully remove outer gloves by turning them inside out, avoiding contact with the exterior surface. Dispose of single-use items immediately in the hazardous waste bin.

Spill Response & Disposal Plan

In the event of a 1-nitro-4-pentylbenzene spill, execute the following protocol immediately:

• Evacuate & Isolate: Alert laboratory personnel, evacuate the immediate area, and secure the perimeter.

• Ventilate: Ensure the fume hood is running at maximum exhaust. If the spill is outside the hood, use a NIOSH-approved organic vapor respirator before approaching.

• Absorb (No Combustibles): Cover the spill entirely with an inert, non-combustible absorbent (e.g., diatomaceous earth or sand). Do NOT use combustible materials like paper towels , as nitroaromatics can create severe fire hazards when absorbed into organic matrices[8].

• Collect & Dispose: Sweep the absorbed material using 9 and place it into a sealable, chemically compatible waste container[9]. Label clearly as "Toxic Hazardous Waste - Contains Nitroaromatics" and dispose of according to EPA/RCRA guidelines.

Operational Workflow Visualization

Operational workflow and spill response protocol for 1-nitro-4-pentylbenzene.

References

• ChemicalBook. "95857-32-2 CAS Manufactory". 1

• Carl ROTH. "Safety Data Sheet: Nitrobenzene". 8

• Pallav Chemicals. "NITROBENZENE MATERIAL SAFETY DATA SHEET". 9

• GOV.UK. "Nitrobenzene: toxicological overview". 4

• NIH / PMC. "Acute Methemoglobinemia Due to Crop-Flowering Stimulant (Nitrobenzene) Poisoning". 2

• ResearchGate. "Acute methemoglobinemia due to ingestion of nitrobenzene". 5

• ATSDR. "Toxicological Profile for Nitrobenzene". 3

• Skagit County. "Chemical Compatibility Guide for Gloves". 7

• Gloves By Web. "Gloves Chemical Resistance Chart". 6

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• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. gov.uk [gov.uk]
• 5. researchgate.net [researchgate.net]
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• 9. pallavchemicals.com [pallavchemicals.com]